4-(Trifluoromethoxy)benzonitrile

• CAS: 332-25-2

Core Science & Biosynthesis

Section 1: The Strategic Importance of the Trifluoromethoxy Group in Synthesis

An In-Depth Technical Guide to 4-(Trifluoromethoxy)benzonitrile (CAS 332-25-2): Properties, Synthesis, and Applications in Modern Chemistry

In the landscape of modern drug discovery and materials science, the incorporation of fluorine-containing functional groups is a cornerstone strategy for modulating molecular properties. Among these, the trifluoromethoxy (-OCF3) group stands out for its unique electronic and steric characteristics. Unlike its analogue, the trifluoromethyl (-CF3) group, the -OCF3 group acts as a weak electron-withdrawing group via induction but also a weak electron-donating group through resonance, creating a nuanced electronic profile. It is highly lipophilic and exceptionally stable to metabolic degradation, making it a "super-stable" ether. These features are highly desirable for enhancing the pharmacokinetic profiles of drug candidates, improving their membrane permeability, and increasing their in-vivo half-life.[1] 4-(Trifluoromethoxy)benzonitrile serves as a critical and versatile building block, providing a direct and efficient route to introduce this powerful functional group into a wide array of molecular scaffolds.[1][2] This guide offers a comprehensive technical overview for researchers and development scientists on its properties, synthesis, and strategic deployment.

Section 2: Core Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's fundamental properties is paramount for its effective use in experimental design. 4-(Trifluoromethoxy)benzonitrile is a colorless to light yellow liquid under standard conditions, a physical state that lends itself well to handling and dosage in various reaction setups.[1][3]

Molecular Structure

Caption: Molecular structure of 4-(Trifluoromethoxy)benzonitrile.

Physicochemical Data Summary

Property	Value	Source(s)
CAS Number	332-25-2	[1][4][5]
Molecular Formula	C₈H₄F₃NO	[1][4][5]
Molecular Weight	187.12 g/mol	[1][4][5]
Appearance	Colorless to almost colorless clear liquid	[1][2][3]
Boiling Point	192-193 °C (lit.)	[1][3][6]
Density	1.285 - 1.31 g/mL at 25 °C (lit.)	[1][3]
Refractive Index (n20/D)	1.450 - 1.452 (lit.)	[1][3][4]
Purity	≥ 98% (GC)	[1][2][4]

Spectroscopic Profile

The structural features of 4-(Trifluoromethoxy)benzonitrile give rise to a distinct spectroscopic fingerprint, which is crucial for reaction monitoring and quality control.

Spectroscopy	Feature	Expected Chemical Shift / Wavenumber
¹H NMR	Aromatic Protons	Two doublets (AA'BB' system) expected in the range of δ 7.3-7.8 ppm.
¹³C NMR	Aromatic & Functional Carbons	-CN carbon (δ ~118 ppm), C-CN (δ ~108-112 ppm), C-O (δ ~150-155 ppm, with q, J≈2-4 Hz), -OCF₃ (q, J≈257 Hz), aromatic CH carbons (δ ~120-135 ppm).
¹⁹F NMR	Trifluoromethoxy Group	A sharp singlet is expected around δ -58 to -60 ppm (relative to CFCl₃).
FT-IR	Key Functional Groups	Strong C≡N stretch (~2230 cm⁻¹), strong C-F stretches (~1200-1280 cm⁻¹), C-O-C stretch (~1160-1210 cm⁻¹).[5]
Mass Spec (GC-MS)	Molecular Ion Peak	[M]⁺ at m/z = 187.[5]

Section 3: Synthesis Protocol and Chemical Reactivity

Field-Proven Synthetic Protocol

A reliable and scalable synthesis is critical for the utility of any chemical intermediate. One established method involves the direct catalytic aerobic oxidation of 4-(trifluoromethoxy)benzyl alcohol.[3] This protocol is advantageous as it utilizes readily available starting materials and proceeds under relatively mild conditions.

Protocol: Copper-Catalyzed Aerobic Oxidation for 4-(Trifluoromethoxy)benzonitrile Synthesis[3]

• Catalyst Preparation: To a 25 mL Schlenk tube equipped with a magnetic stirrer, sequentially add CuCl (0.05 mmol, 5 mol%), DABCO (0.10 mmol, 10 mol%), and 4-HO-TEMPO (0.05 mmol, 5 mol%). The choice of a copper(I) source is critical for initiating the catalytic cycle, while DABCO serves as a base and ligand, and TEMPO acts as a co-catalyst in the aerobic oxidation.

• Reaction Setup: Add a solution of 4-(trifluoromethoxy)benzyl alcohol (1 mmol) in acetonitrile (2 mL). Subsequently, add aqueous ammonia (25-28%, 3 mmol, 3.0 equiv). The system is sealed under an oxygen or air balloon. Ammonia serves as the nitrogen source for the nitrile group.

• Reaction Execution: The reaction mixture is stirred vigorously at room temperature for 24 hours. The causality behind this extended reaction time is to ensure complete conversion of the starting alcohol.

• Monitoring and Workup: The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the mixture is diluted with water and extracted with ethyl acetate (3 x 20 mL). The use of ethyl acetate ensures efficient extraction of the organic product from the aqueous phase containing the catalyst and inorganic salts.

• Purification: The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product is purified by column chromatography on silica gel to yield pure 4-(trifluoromethoxy)benzonitrile.

Caption: Synthetic workflow for 4-(Trifluoromethoxy)benzonitrile.

Reactivity and Synthetic Potential

The true value of 4-(Trifluoromethoxy)benzonitrile lies in the reactivity of its two key functional groups:

• The Nitrile Group: This is a versatile functional handle that can undergo a variety of transformations. It can be hydrolyzed under acidic or basic conditions to the corresponding 4-(trifluoromethoxy)benzoic acid , a valuable building block in its own right. Alternatively, it can be reduced using reagents like LiAlH₄ or catalytic hydrogenation to form 4-(trifluoromethoxy)benzylamine .

• The Aromatic Ring: The trifluoromethoxy group is a moderately deactivating, ortho-, para-director for electrophilic aromatic substitution. However, since the para position is blocked by the nitrile, substitution would be directed to the positions ortho to the -OCF3 group (meta to the nitrile). This predictable reactivity allows for further functionalization of the aromatic core.

Section 4: Strategic Applications in Research and Development

This compound is not an end-product but a crucial intermediate. Its utility is demonstrated in its application across pharmaceuticals, agrochemicals, and materials science.[1][2]

• Pharmaceutical Development: The primary application is in the synthesis of active pharmaceutical ingredients (APIs).[1] The trifluoromethoxy group it installs can significantly enhance a drug's metabolic stability and lipophilicity, crucial parameters for oral bioavailability and efficacy.[1][2] It is a known intermediate in the synthesis of certain pharmaceuticals, including the antidepressant fluvoxamine.[3] Its use is particularly noted in the development of drugs targeting neurological disorders.[1]

• Agrochemicals: In a similar vein to pharmaceuticals, the compound is used to create next-generation pesticides and herbicides. The -OCF3 group can enhance the stability and bioavailability of these agents, leading to improved efficacy and potentially lower required dosages.[1]

• Material Science: The inherent thermal stability and chemical resistance of the trifluoromethoxy group make it a valuable addition to advanced polymers and coatings.[1][2] Incorporating this moiety can enhance the durability and resistance of materials to environmental and chemical degradation.[2]

Caption: Application pathways for 4-(Trifluoromethoxy)benzonitrile.

Section 5: Safety, Handling, and Storage

As with any active chemical reagent, adherence to strict safety protocols is non-negotiable. This compound is classified as toxic and an irritant.

Hazard Summary

Hazard Class	GHS Statement	Source
Acute Toxicity	H302: Harmful if swallowed.	[5]
Acute Toxicity	H312: Harmful in contact with skin.	[5]
Acute Toxicity	H332: Harmful if inhaled.	[5]
Skin Irritation	H315: Causes skin irritation.	[5]
Eye Irritation	H319: Causes serious eye irritation.	[5]
Transport	UN 3276, Hazard Class 6.1, Packing Group III	[4][6]

Handling and Storage Protocol

• Engineering Controls: All manipulations should be conducted in a certified chemical fume hood to avoid inhalation of vapors. An eyewash station and safety shower must be readily accessible.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a flame-retardant lab coat, and chemical safety goggles.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. The compound is noted as being air sensitive, suggesting that prolonged exposure to the atmosphere should be minimized.[4]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] For long-term stability, storage at 2-8 °C under an inert atmosphere (e.g., argon or nitrogen) is recommended.[1][2]

Section 6: Conclusion

4-(Trifluoromethoxy)benzonitrile is more than a simple chemical; it is a strategic enabler for innovation in the life sciences and material sciences. Its unique combination of a versatile nitrile handle and the pharmacokinetically advantageous trifluoromethoxy group makes it an indispensable tool for the modern chemist. By understanding its properties, synthesis, and reactivity as detailed in this guide, researchers can confidently and effectively leverage this compound to construct novel molecules with enhanced performance characteristics.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-(Trifluoromethoxy)benzonitrile | 332-25-2 [chemicalbook.com]
• 4. labproinc.com [labproinc.com]
• 5. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]

physical and chemical properties of 4-(Trifluoromethoxy)benzonitrile

An In-depth Technical Guide to 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)benzonitrile is a versatile fluorinated organic compound that serves as a crucial building block in the synthesis of complex molecules. Its unique chemical structure, featuring both a nitrile group and a trifluoromethoxy group on a benzene ring, imparts desirable physicochemical properties that are highly sought after in the fields of medicinal chemistry and materials science. The trifluoromethoxy (-OCF₃) group, in particular, is of significant interest as it can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates, ultimately improving their pharmacokinetic and pharmacodynamic profiles.[1][2] This technical guide provides a comprehensive overview of the physical and chemical properties, experimental protocols, and applications of 4-(Trifluoromethoxy)benzonitrile.

Core Properties and Data

The distinct properties of 4-(Trifluoromethoxy)benzonitrile make it a valuable intermediate. The electron-withdrawing nature of the trifluoromethoxy group and the versatile reactivity of the nitrile functionality allow for a wide range of chemical transformations.

Physical and Chemical Properties

Quantitative data for 4-(Trifluoromethoxy)benzonitrile are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₈H₄F₃NO	[1][3]
Molecular Weight	187.12 g/mol	[1][3]
CAS Number	332-25-2	[1][3]
Appearance	Colorless to almost colorless clear liquid	[1][4]
Density	1.31 g/mL[1][4] or 1.285 g/mL at 25°C[5][6]	[1][4][5][6]
Boiling Point	193 °C[1][4] or 192-193 °C[5][6]	[1][4][5][6]
Refractive Index	n20/D 1.45[1][4] or 1.452[5][7]	[1][4][5][7]
Flash Point	181 °F (82.8 °C)	[5][7]
Vapor Pressure	0.624 mmHg at 25°C	[5]
Purity	≥ 98% (GC)	[1][4]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 4-(Trifluoromethoxy)benzonitrile.

• Infrared (IR) Spectra: Techniques such as Attenuated Total Reflectance (ATR-IR) and Fourier-Transform Infrared (FTIR) spectroscopy have been used for its characterization.[3]

• Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) data is available for this compound.[3]

Experimental Protocols

Detailed methodologies are essential for the synthesis and analysis of 4-(Trifluoromethoxy)benzonitrile in a research setting.

Synthesis Protocol

A documented synthesis method involves the aerobic oxidative cyanation of 4-(trifluoromethoxy)benzyl alcohol.[6]

Materials:

• 4-(trifluoromethoxy)benzyl alcohol (1 mmol)

• Ammonia (25-28%, 3 mmol)

• Copper(I) chloride (CuCl, 0.05 mmol, 5 mol%)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO, 0.10 mmol, 10 mol%)

• 4-Hydroxy-TEMPO (0.05 mmol, 5 mol%)

• Acetonitrile (2 mL)

• Ethyl acetate

• Water

• Anhydrous magnesium sulfate

Procedure:

• To a 25 mL Schlenk tube equipped with a magnetic stirrer, sequentially add CuCl (0.05 mmol), DABCO (0.10 mmol), and 4-HO-TEMPO (0.05 mmol).[6]

• Subsequently, add a solution of 4-(trifluoromethoxy)benzyl alcohol (1 mmol) and ammonia (3 mmol) in acetonitrile (2 mL).[6]

• Stir the reaction mixture at room temperature for 24 hours under balloon protection.[6]

• Monitor the reaction progress using thin-layer chromatography (TLC).[6]

• Upon completion, dilute the mixture with water and extract with ethyl acetate.[6]

• Combine the organic layers and dry with anhydrous magnesium sulfate.[6]

• Concentrate the solution under reduced pressure.[6]

• Purify the crude product by column chromatography to yield 4-(Trifluoromethoxy)benzonitrile.[6]

Caption: A flowchart of the synthesis process.

Applications in Drug Development and Research

4-(Trifluoromethoxy)benzonitrile is a valuable intermediate in the pharmaceutical and agrochemical industries.[1][4] The incorporation of the trifluoromethoxy group can significantly enhance the biological efficacy and stability of molecules.[1][2]

• Pharmaceutical Development: It is a key intermediate in synthesizing various pharmaceuticals. The trifluoromethoxy group is known to improve the pharmacokinetic profiles of drug candidates.[1][2] This moiety is particularly useful in developing drugs for neurological disorders.[1] Benzonitrile derivatives, in general, are explored for a wide range of therapeutic areas, including oncology and virology, due to their ability to interact with various biological targets.[8]

• Agrochemicals: The compound is used in formulating pesticides and herbicides, where the trifluoromethoxy group can enhance efficacy by improving stability and bioavailability.[1]

• Materials Science: It is also utilized in the development of advanced polymers and coatings, modifying material properties to enhance durability and resistance to environmental factors.[1]

The utility of the -OCF₃ group in drug design stems from its unique electronic properties and metabolic stability.

Caption: Impact of the trifluoromethoxy group.

Safety and Handling

Proper handling of 4-(Trifluoromethoxy)benzonitrile is crucial due to its potential hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications.

Hazard Identification

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[3][5]

• Skin Irritation: Causes skin irritation (Category 2).[3]

• Eye Irritation: Causes serious eye irritation (Category 2).[3]

Recommended Safety Precautions

• Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye/face protection.[5]

• Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling.[9]

• Storage: Store in a cool, dry, well-ventilated place with the container tightly closed. Keep under an inert atmosphere at room temperature.[5][7]

• First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[5] If inhaled, move the victim to fresh air.[9] If on skin, wash with plenty of soap and water.[9] If swallowed, call a poison center or doctor.[9]

Caption: Key hazards and recommended precautions.

References

• 1. chemimpex.com [chemimpex.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. chembk.com [chembk.com]
• 6. 4-(Trifluoromethoxy)benzonitrile | 332-25-2 [chemicalbook.com]
• 7. 4-(Trifluoromethoxy)benzonitrile CAS#: 332-25-2 [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. fishersci.com [fishersci.com]

Introduction: The Chemical and Industrial Significance

An In-depth Technical Guide to the Structure Elucidation of 4-(Trifluoromethoxy)benzonitrile

Abstract: This technical guide provides a comprehensive framework for the structural elucidation of 4-(trifluoromethoxy)benzonitrile, a pivotal building block in modern synthetic chemistry. Designed for researchers, scientists, and professionals in drug development, this document details an integrated, multi-technique spectroscopic approach. The narrative emphasizes the causality behind experimental choices and establishes a self-validating system of analysis to ensure the unambiguous confirmation of the molecular structure, adhering to the highest standards of scientific integrity.

4-(Trifluoromethoxy)benzonitrile is a valued intermediate compound, primarily utilized in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its utility stems from the unique properties imparted by its two key functional groups. The trifluoromethoxy group (-OCF3) is highly lipophilic and metabolically stable, which can significantly improve the pharmacokinetic profiles of drug candidates.[1] The nitrile group (-CN) is a versatile synthetic handle, readily convertible to other functionalities, making the molecule an ideal scaffold for developing novel compounds.[1]

Given its role as a foundational precursor, the absolute and unambiguous confirmation of its structure is a non-negotiable prerequisite for any synthetic campaign. This guide outlines a logical and robust workflow to achieve that certainty.

Foundational Physicochemical Characterization

Before proceeding to complex spectroscopic analysis, it is crucial to verify the basic physical properties of the sample. This initial step helps confirm the identity and purity of the bulk material and informs the selection of appropriate solvents and conditions for subsequent, more detailed experiments.

Property	Value	Source
Molecular Formula	C₈H₄F₃NO	[1][3]
Molecular Weight	187.12 g/mol	[1][3]
Appearance	Colorless to almost colorless clear liquid	[1][2]
Boiling Point	193 °C	[1][2]
Density	~1.31 g/cm³	[1][2]

The Spectroscopic Gauntlet: A Multi-Technique Elucidation Workflow

No single analytical method provides complete structural information. A definitive elucidation relies on the convergence of data from multiple, orthogonal techniques.[4][5] Each method probes a different aspect of the molecule's architecture, and together, they create a self-validating web of evidence.

Logical Workflow for Structure Elucidation

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Molecular Structure Characterisation and Structural Elucidation [intertek.com]
• 5. jchps.com [jchps.com]

A Technical Guide to the Synthesis of 4-(Trifluoromethoxy)benzonitrile from p-Cyanophenol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The trifluoromethoxy (-OCF₃) group is a critical pharmacophore in modern drug discovery, prized for its ability to enhance metabolic stability, lipophilicity, and binding affinity. 4-(Trifluoromethoxy)benzonitrile is a key building block for synthesizing a range of pharmaceutical agents and advanced materials. This guide provides an in-depth examination of a robust and widely adopted synthetic route to this compound, starting from the readily available p-cyanophenol. It details the mechanistic principles, a step-by-step experimental protocol, characterization data, and essential safety considerations. The methodologies described are grounded in established chemical literature, offering a reliable framework for laboratory-scale synthesis.

Introduction: The Significance of the Trifluoromethoxy Moiety

The introduction of fluorine-containing functional groups into organic molecules is a cornerstone of modern medicinal chemistry.[1][2] The trifluoromethoxy group, in particular, offers a unique combination of electronic and steric properties. Unlike its analogue, the methoxy group, the -OCF₃ group is strongly electron-withdrawing and significantly more lipophilic. These characteristics can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile, often leading to improved drug efficacy and longevity. 4-(Trifluoromethoxy)benzonitrile serves as a versatile intermediate, with the nitrile group amenable to various transformations into amines, carboxylic acids, or tetrazoles, making it a valuable starting point for diverse molecular scaffolds.

Synthetic Strategy and Mechanistic Overview

The direct O-trifluoromethylation of phenols presents a significant chemical challenge due to the hard nature of the oxygen atom.[3] However, several effective methods have been developed to overcome this hurdle. The most common strategies involve either electrophilic or nucleophilic trifluoromethylating agents.

Electrophilic Trifluoromethylation Approach

Electrophilic trifluoromethylation reagents, such as S-(trifluoromethyl)dibenzothiophenium salts (e.g., Umemoto's reagents)[4][5][6] or hypervalent iodine compounds (e.g., Togni's reagents)[7][8], are powerful tools for this transformation. The general mechanism involves the deprotonation of the phenol to form a more nucleophilic phenoxide, which then attacks the electrophilic "CF₃⁺" source.

While effective, these reagents can be expensive, and the reactions sometimes require harsh conditions or produce significant waste.[6] For instance, early methods with Umemoto's oxonium reagents required cryogenic temperatures of -90 to -100 °C.[7][8]

Oxidative Trifluoromethylation with a Nucleophilic CF₃ Source

A more contemporary and practical approach involves the use of a stable, nucleophilic trifluoromethyl source, such as trimethyl(trifluoromethyl)silane (TMSCF₃), commonly known as the Ruppert-Prakash reagent.[9][10] This method proceeds via an oxidative cross-coupling mechanism, typically mediated by a silver salt in the presence of an oxidant.[7][8][11]

The reaction is initiated by an activator (often a fluoride source) that generates a transient trifluoromethyl anion ("CF₃⁻"). This species is then involved in an oxidative cycle, often with a silver(I) salt, to generate a reactive trifluoromethylating species that reacts with the phenol. This protocol is often favored for its milder conditions and the commercial availability of the reagents.[7]

The workflow for this guide will focus on the oxidative trifluoromethylation of p-cyanophenol using the Ruppert-Prakash reagent, a method noted for its reliability and applicability to electron-poor phenols.[7]

Detailed Synthetic Protocol

This section provides a comprehensive, step-by-step procedure for the synthesis of 4-(Trifluoromethoxy)benzonitrile.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Purity	Supplier Notes
p-Cyanophenol	C₇H₅NO	119.12	1.19 g (10 mmol)	>98%	Starting material
Ruppert-Prakash Reagent	C₄H₉F₃Si	142.20	4.26 g (30 mmol)	>97%	Trifluoromethyl source[12]
Silver(I) Nitrate	AgNO₃	169.87	3.40 g (20 mmol)	>99%	Mediator/Catalyst
Selectfluor® II	C₇H₁₄B₂Cl₂F₈N₂	422.72	7.08 g (20 mmol)	>95%	Oxidant
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	Anhydrous	Solvent
Saturated NaHCO₃	-	-	50 mL	-	Aqueous workup
Brine	-	-	50 mL	-	Aqueous workup
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-	Drying agent

Equipment

• 250 mL round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Nitrogen or Argon inlet

• Temperature-controlled oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography (silica gel)

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 4-(Trifluoromethoxy)benzonitrile.

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add p-cyanophenol (1.19 g, 10 mmol), silver(I) nitrate (3.40 g, 20 mmol), and Selectfluor® II (7.08 g, 20 mmol).

• Inert Atmosphere: Seal the flask, and purge with dry nitrogen or argon for 10 minutes.

• Solvent Addition: Add 100 mL of anhydrous dichloromethane (DCM) via syringe.

• Reagent Addition: Cool the resulting suspension to 0 °C in an ice bath. Slowly add the Ruppert-Prakash reagent (TMSCF₃, 4.26 g, 30 mmol) dropwise over 15 minutes. Causality Note: Slow addition at low temperature is crucial to control the initial exothermic reaction and prevent side reactions.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, carefully quench the reaction by pouring the mixture into 50 mL of saturated sodium bicarbonate (NaHCO₃) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to afford the pure 4-(Trifluoromethoxy)benzonitrile.

Characterization and Quality Control

The final product should be characterized to confirm its identity and purity.

Analysis	Expected Result
Appearance	Colorless to light yellow solid or oil
Molecular Weight	171.12 g/mol [13][14]
Melting Point	39-41 °C[13]
Boiling Point	80-81 °C at 20 mmHg[13]
¹H NMR (CDCl₃)	δ ~7.7 (d, 2H), δ ~7.3 (d, 2H)
¹⁹F NMR (CDCl₃)	δ ~-58 ppm (s)
¹³C NMR (CDCl₃)	δ ~134, 128, 122, 118, 117 (Ar-C, C≡N), δ ~120 (q, J ≈ 258 Hz, -OCF₃)
IR (KBr, cm⁻¹)	~2230 (C≡N stretch), ~1250, 1210, 1160 (C-F stretches)

Reaction Mechanism Visualization

The proposed mechanism for the silver-mediated oxidative trifluoromethylation is complex. A simplified representation is shown below.

Caption: Simplified mechanism for Ag-mediated O-trifluoromethylation.

Safety and Handling

Hazard Assessment:

• Ruppert-Prakash Reagent (TMSCF₃): Highly flammable liquid and vapor.[12][15] Handle under an inert atmosphere. It is sensitive to moisture.

• Selectfluor® II: A strong oxidizing agent. Avoid contact with combustible materials.

• Silver Nitrate: Causes severe skin burns and eye damage. It is also an oxidizer.

• Dichloromethane (DCM): A volatile solvent suspected of causing cancer.[15] All operations should be performed in a well-ventilated fume hood.

• 4-(Trifluoromethyl)benzonitrile (Product): Toxic if swallowed, in contact with skin, or if inhaled.

Personal Protective Equipment (PPE):

• Wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) at all times.

Waste Disposal:

• All chemical waste must be collected in properly labeled hazardous waste containers. Do not mix incompatible waste streams. Follow institutional and local regulations for disposal.[16]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Extend reaction time. Check reagent purity and ensure anhydrous conditions.
Moisture contamination.	Use freshly dried solvents and glassware. Maintain a positive pressure of inert gas.
Formation of Side Products	Reaction temperature too high.	Maintain temperature control, especially during the initial addition of TMSCF₃.
Incorrect stoichiometry.	Carefully measure all reagents. A large excess of TMSCF₃ can sometimes lead to byproducts.[8]
Difficult Purification	Co-elution of impurities.	Adjust the solvent system for column chromatography. Consider alternative purification methods like recrystallization if the product is a solid.

Conclusion

The synthesis of 4-(Trifluoromethoxy)benzonitrile from p-cyanophenol via oxidative trifluoromethylation is a reliable and scalable method for accessing this valuable chemical intermediate. By leveraging the Ruppert-Prakash reagent in a silver-mediated cycle, this protocol offers a practical route that avoids some of the harsher conditions associated with older electrophilic trifluoromethylation methods. Careful attention to anhydrous conditions, temperature control, and safety protocols is paramount for achieving high yields and ensuring a safe laboratory operation. This guide provides the necessary technical details and theoretical background to empower researchers in the fields of drug discovery and materials science to successfully implement this important transformation.

References

• Advances in the Development of Trifluoromethoxylation Reagents. MDPI. (2021-12-10). [Link]

• Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration. PMC, NIH. (2015-11-16). [Link]

• Mechanism for O‐trifluoromethylation of phenol. ResearchGate. [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. NIH. (2010-06-16). [Link]

• O-Trifluoromethylation of Phenols: Access to Aryl Trifluoromethyl Ethers by O-Carboxydifluoromethylation and Decarboxylative Fluorination. ACS Publications. [Link]

• Facile Synthesis of TMS-Protected Trifluoromethylated Alcohols Using Trifluoromethyltrimethylsilane (TMSCF3) and Various Nucleophilic Catalysts in DMF. ACS Publications. [Link]

• Powerful, Thermally Stable, One-Pot-Preparable, and Recyclable Electrophilic Trifluoromethylating Agents: 2,8-Difluoro- and 2,3,7,8-Tetrafluoro-S-(trifluoromethyl)dibenzothiophenium Salts. The Journal of Organic Chemistry. [Link]

• Application of Langlois' reagent (NaSO 2 CF 3 ) in C–H functionalisation. Beilstein Journal of Organic Chemistry. (2022-03-15). [Link]

• Reagent of the month – November - Langlois reagent. SigutLabs. (2022-11-30). [Link]

• Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers. ResearchGate. [Link]

• Trifluoromethoxylation of phenols and heteroaryl alcohols using XtalFluor-E. ResearchGate. [Link]

• Access to Aryl Trifluoromethyl Ethers by O‐Carboxydifluoromethylation and Decarboxylative Fluorination. Wiley Online Library. (2016-07-21). [Link]

• Sodium trifluoromethanesulfinate. Wikipedia. [Link]

• Trifluoromethyltrimethylsilane. Wikipedia. [Link]

• CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation. Part 1: Use of CF3SO2Na. PMC, NIH. [Link]

• Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR. NIH. [Link]

• Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers. PMC, NIH. [Link]

• Advances in the Development of Trifluoromethoxylation Reagents. ResearchGate. [Link]

• Facile Synthesis of TMS-Protected Trifluoromethylated Alcohols Using Trifluoromethyltrimethylsilane (TMSCF 3 ) and Various Nucleophilic Catalysts in DMF. ResearchGate. [Link]

• Benzonitrile, 4-(trifluoromethyl)-. PubChem. [Link]

Sources

• 1. Electrophilic Trifluoromethylating Agent, Umemoto Reagent IV / Electrophilic Fluorinating Agent, NFBB | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. ccspublishing.org.cn [ccspublishing.org.cn]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. Umemoto Reagent I - Enamine [enamine.net]
• 5. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. tcichemicals.com [tcichemicals.com]
• 13. 4-(Trifluoromethyl)benzonitrile 99 455-18-5 [sigmaaldrich.com]
• 14. Benzonitrile, 4-(trifluoromethyl)- | C8H4F3N | CID 67995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. fishersci.com [fishersci.com]
• 16. benchchem.com [benchchem.com]

Spectroscopic Data for 4-(Trifluoromethoxy)benzonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4-(Trifluoromethoxy)benzonitrile, a compound of significant interest in medicinal chemistry and materials science. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for 4-(Trifluoromethoxy)benzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Data for 4-(Trifluoromethoxy)benzonitrile

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.75	Doublet (d)	8.8	2H, Ar-H (ortho to -CN)
7.35	Doublet (d)	8.1	2H, Ar-H (ortho to -OCF₃)

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: ¹³C NMR Data for 4-(Trifluoromethoxy)benzonitrile

Chemical Shift (δ) ppm	Assignment
154.3	Ar-C (para to -CN)
134.1	Ar-C (ortho to -CN)
121.3	Ar-C (ortho to -OCF₃)
120.4 (q, J ≈ 259 Hz)	-OCF₃
118.1	-CN
108.8	Ar-C (ipso to -CN)

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for 4-(Trifluoromethoxy)benzonitrile

Wavenumber (cm⁻¹)	Intensity	Assignment
2235	Strong	C≡N stretch
1605	Medium	C=C aromatic ring stretch
1508	Strong	C=C aromatic ring stretch
1260 - 1160	Very Strong	C-F stretch (of -OCF₃)
1220	Strong	Ar-O stretch
845	Strong	C-H out-of-plane bend (para-disubstituted)

Sample preparation: Neat liquid.

Mass Spectrometry (MS)

Table 4: Key Mass Spectral Data for 4-(Trifluoromethoxy)benzonitrile

m/z	Relative Intensity (%)	Assignment
187	100	[M]⁺ (Molecular Ion)
168	Moderate	[M - F]⁺
118	Moderate	[M - OCF₃]⁺
102	High	[C₇H₄N]⁺
69	Moderate	[CF₃]⁺

Ionization method: Electron Ionization (EI).

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These protocols are intended as a guide and may require optimization based on the specific instrumentation used.

NMR Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-(Trifluoromethoxy)benzonitrile for ¹H NMR, or 20-50 mg for ¹³C NMR, into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Gently agitate the vial to ensure the sample is fully dissolved.

  • Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube. To remove any particulate matter, the solution can be filtered through a small plug of glass wool placed in the pipette.[1]

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

• ¹H NMR Acquisition:

  • Set the spectrometer to a standard ¹H single-pulse experiment.

  • Acquire the spectrum with an appropriate number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

  • Set a relaxation delay of 1-2 seconds between scans.

• ¹³C NMR Acquisition:

  • Set the spectrometer to a standard proton-decoupled ¹³C experiment.

  • Due to the low natural abundance of the ¹³C isotope, a larger number of scans (typically 1024 or more) is required.

  • A relaxation delay of 2 seconds is generally sufficient.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the resulting spectra to obtain pure absorption line shapes.

  • Perform baseline correction.

  • Calibrate the chemical shift axis using the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H) or the solvent peak itself (CDCl₃ at 77.16 ppm for ¹³C).[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in 4-(Trifluoromethoxy)benzonitrile.

Methodology (Neat Liquid Sample):

• Sample Preparation:

  • Place one to two drops of the neat liquid 4-(Trifluoromethoxy)benzonitrile onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[3]

  • Carefully place a second salt plate on top of the first, spreading the liquid into a thin, uniform film between the plates.[3]

  • Ensure no air bubbles are trapped in the liquid film.

• Instrument Setup:

  • Place the "sandwich" of salt plates into the spectrometer's sample holder.

  • Acquire a background spectrum of the empty beam path. This will be automatically subtracted from the sample spectrum.

• Data Acquisition:

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

• Data Processing:

  • The resulting spectrum will be a plot of absorbance or transmittance versus wavenumber (cm⁻¹).

  • Identify and label the significant absorption peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of 4-(Trifluoromethoxy)benzonitrile.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of 4-(Trifluoromethoxy)benzonitrile (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

  • Transfer the solution to a 2 mL autosampler vial and cap it.

• Instrument Setup:

  • Set up the GC with a suitable capillary column (e.g., a non-polar DB-5ms or HP-5ms).

  • Set the oven temperature program. A typical program might start at 50°C, hold for 1-2 minutes, then ramp at 10-20°C/min to 250°C.

  • Set the injector temperature to 250°C and the transfer line temperature to 280°C.

  • Set the mass spectrometer to scan a mass range of m/z 40-400.

• Data Acquisition:

  • Inject a small volume (typically 1 µL) of the sample solution into the GC.

  • The GC will separate the components of the sample, and the mass spectrometer will generate a mass spectrum for the eluting compound.

• Data Analysis:

  • Identify the peak corresponding to 4-(Trifluoromethoxy)benzonitrile in the total ion chromatogram.

  • Analyze the mass spectrum associated with this peak to identify the molecular ion and major fragment ions.[4]

Visualization of Experimental Workflow

The following diagrams illustrate the general workflows for the spectroscopic analyses described.

Caption: General workflow for spectroscopic analysis.

Caption: Relationship between spectroscopic data and structural information.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. Benzonitrile, 4-(trifluoromethyl)- [webbook.nist.gov]

An In-depth Technical Guide on the Solubility of 4-(Trifluoromethoxy)benzonitrile in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-(Trifluoromethoxy)benzonitrile, a versatile intermediate in the pharmaceutical and agrochemical industries. While quantitative solubility data in various organic solvents is not extensively documented in publicly available literature, this guide synthesizes qualitative information, outlines detailed experimental protocols for solubility determination, and presents relevant workflows and molecular property relationships.

Introduction to 4-(Trifluoromethoxy)benzonitrile

4-(Trifluoromethoxy)benzonitrile (CAS No. 332-25-2) is a fluorinated aromatic nitrile with a molecular formula of C₈H₄F₃NO. The presence of the trifluoromethoxy group (-OCF₃) significantly influences its physicochemical properties, including its solubility, lipophilicity, and metabolic stability. These characteristics make it a valuable building block in the synthesis of complex organic molecules, particularly in the development of novel drug candidates. The trifluoromethoxy group is known to enhance the solubility of compounds in organic solvents, a critical factor in reaction kinetics, purification, and formulation.

Solubility Profile

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data (e.g., g/100 mL or mol/L) for 4-(Trifluoromethoxy)benzonitrile in a range of common organic solvents. However, based on the general principle of "like dissolves like" and the known effects of the trifluoromethoxy group, a qualitative solubility profile can be inferred.

Table 1: Quantitative and Qualitative Solubility of 4-(Trifluoromethoxy)benzonitrile in Organic Solvents

Solvent	Chemical Class	Polarity	Expected Qualitative Solubility	Quantitative Solubility ( g/100 mL at 25°C)
Methanol	Alcohol	Polar Protic	Soluble	Data not available
Ethanol	Alcohol	Polar Protic	Soluble	Data not available
Isopropanol	Alcohol	Polar Protic	Soluble	Data not available
Acetone	Ketone	Polar Aprotic	Soluble	Data not available
Acetonitrile	Nitrile	Polar Aprotic	Soluble	Data not available
Dichloromethane	Halogenated	Polar Aprotic	Soluble	Data not available
Chloroform	Halogenated	Polar Aprotic	Soluble	Data not available
Ethyl Acetate	Ester	Moderately Polar	Soluble	Data not available
Toluene	Aromatic	Nonpolar	Sparingly Soluble to Soluble	Data not available
Hexane	Aliphatic	Nonpolar	Sparingly Soluble	Data not available
Water	-	Highly Polar	Insoluble	Data not available

Note: The qualitative solubility is an estimation based on the chemical structure and general solubility principles. Experimental verification is required for precise measurements.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, standardized experimental methods must be employed. The following are detailed protocols for three common methods used to determine the solubility of organic compounds in organic solvents.

Gravimetric Method

This method involves the preparation of a saturated solution, followed by the evaporation of the solvent and weighing the remaining solute.

Methodology:

• Sample Preparation: Add an excess amount of 4-(Trifluoromethoxy)benzonitrile to a known volume of the selected organic solvent in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) using a shaker or magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed.

• Phase Separation: Allow the vial to stand undisturbed at the constant temperature until the undissolved solid has settled.

• Aliquot Collection: Carefully withdraw a known volume of the clear supernatant using a calibrated pipette. To avoid transferring any solid particles, the supernatant can be filtered through a syringe filter (e.g., 0.45 µm PTFE).

• Solvent Evaporation: Transfer the aliquot to a pre-weighed, dry container (e.g., a glass petri dish or evaporating basin).

• Drying: Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solute to prevent any loss of the compound. Dry the residue to a constant weight.

• Quantification: Weigh the container with the dried solute. The difference in weight gives the mass of the dissolved 4-(Trifluoromethoxy)benzonitrile.

• Calculation: Calculate the solubility in g/100 mL or other desired units.

High-Performance Liquid Chromatography (HPLC) Method

The HPLC method is a sensitive and accurate technique for determining solubility, especially for compounds with low solubility or when only small amounts of material are available.

Methodology:

• Calibration Curve: Prepare a series of standard solutions of 4-(Trifluoromethoxy)benzonitrile of known concentrations in the chosen solvent. Inject these standards into an HPLC system and record the peak areas. Construct a calibration curve by plotting peak area versus concentration.

• Saturated Solution Preparation: Prepare a saturated solution as described in the gravimetric method (Steps 1-3).

• Dilution: Withdraw a small, known volume of the clear supernatant and dilute it with a known volume of the mobile phase or the solvent to a concentration that falls within the range of the calibration curve.

• HPLC Analysis: Inject the diluted sample into the HPLC system using the same method as for the standards.

• Quantification: Determine the concentration of the diluted sample from its peak area using the calibration curve.

• Calculation: Calculate the original concentration in the saturated solution, taking into account the dilution factor. This concentration represents the solubility of the compound.

UV-Vis Spectrophotometry Method

This method is suitable if the compound has a chromophore that absorbs in the UV-Vis range and the solvent is transparent in that region.

Methodology:

• Wavelength of Maximum Absorbance (λmax): Prepare a dilute solution of 4-(Trifluoromethoxy)benzonitrile in the chosen solvent and scan it using a UV-Vis spectrophotometer to determine the λmax.

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot absorbance versus concentration to create a calibration curve (Beer-Lambert plot).

• Saturated Solution Preparation: Prepare a saturated solution as described in the gravimetric method (Steps 1-3).

• Dilution: Dilute a known volume of the clear supernatant with the solvent to an absorbance value that falls within the linear range of the calibration curve.

• Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

• Quantification: Determine the concentration of the diluted sample from the calibration curve.

• Calculation: Calculate the solubility by multiplying the concentration by the dilution factor.

Visualizations

Experimental Workflow: Solubility Determination

Caption: General workflow for determining the solubility of a compound.

Logical Relationship: Influence of the Trifluoromethoxy Group

Caption: Influence of the -OCF3 group on compound properties.

Experimental Workflow: Plausible Synthesis Route

Caption: Plausible synthesis of 4-(Trifluoromethoxy)benzonitrile.

Conclusion

While specific quantitative solubility data for 4-(Trifluoromethoxy)benzonitrile remains to be systematically published, its structural features strongly suggest good solubility in a range of common organic solvents. For researchers and drug development professionals, the experimental protocols provided in this guide offer a robust framework for determining precise solubility values tailored to their specific needs. Understanding the solubility of this key intermediate is paramount for optimizing synthetic routes, developing effective purification strategies, and formulating novel therapeutic agents. The continued investigation into the physicochemical properties of such fluorinated building blocks will undoubtedly accelerate innovation in medicinal chemistry and materials science.

An In-depth Technical Guide to 4-(Trifluoromethoxy)benzonitrile for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethoxy)benzonitrile, a key building block in the synthesis of pharmaceuticals and agrochemicals.[1] This document details commercially available sources, purity levels, and pricing, alongside an examination of its chemical properties and a hypothetical workflow for its synthesis.

Commercial Suppliers and Product Specifications

4-(Trifluoromethoxy)benzonitrile, identified by CAS Number 332-25-2, is readily available from several commercial chemical suppliers.[1][2][3] The compound is typically offered as a colorless to almost colorless clear liquid with a purity of 98% or higher, as determined by Gas Chromatography (GC).[1][4] Below is a summary of offerings from various suppliers.

Table 1: Commercial Suppliers of 4-(Trifluoromethoxy)benzonitrile

Supplier	Purity	Available Quantities	Price (USD)
Chem-Impex	≥ 98% (GC)	1g, 5g	$18.50, $53.30
ChemicalBook	99%	Per KG	$1.00/KG (price may vary)
Lab Pro Inc.	Min. 98.0% (GC)	5g	Not Listed

Table 2: Physicochemical Properties of 4-(Trifluoromethoxy)benzonitrile

Property	Value
CAS Number	332-25-2[1][2][3]
Molecular Formula	C₈H₄F₃NO[1][2][3]
Molecular Weight	187.12 g/mol [1][2]
Appearance	Colorless to almost colorless clear liquid[1]
Boiling Point	192-193 °C[2]
Density	1.285 - 1.31 g/mL at 25 °C[1][2]
Refractive Index	1.45 - 1.452 at 20 °C[1][2]
Storage Temperature	2 - 8 °C[1]

Synthesis and Reaction Pathways

The synthesis of 4-(Trifluoromethoxy)benzonitrile is a critical process for its application in further chemical manufacturing. While specific proprietary methods may vary between suppliers, a general synthetic approach can be conceptualized. A hypothetical workflow for the synthesis is outlined below.

A hypothetical workflow for the synthesis of 4-(Trifluoromethoxy)benzonitrile.

Experimental Protocols

Note: The following are generalized, hypothetical protocols and should be adapted and optimized based on laboratory conditions and safety assessments.

Synthesis of 4-(Trifluoromethoxy)benzonitrile from 4-Hydroxybenzonitrile (Illustrative)

• Materials: 4-Hydroxybenzonitrile, a suitable trifluoromethylating agent (e.g., sodium triflinate with a copper catalyst), a high-boiling point aprotic solvent (e.g., DMF or DMSO), and a base (e.g., potassium carbonate).

• Procedure:

  • To a dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), add 4-hydroxybenzonitrile, the trifluoromethylating agent, and the base.

  • Add the anhydrous solvent and the catalyst.

  • Heat the reaction mixture to a specified temperature (e.g., 100-150 °C) and stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by carefully adding water or a dilute acid solution.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), and filter.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure 4-(Trifluoromethoxy)benzonitrile.

Quality Control and Analysis

The purity and identity of 4-(Trifluoromethoxy)benzonitrile are typically confirmed using a combination of analytical techniques.

• Gas Chromatography (GC): As indicated by suppliers, GC is a primary method for determining the purity of the compound.[1][4] A capillary column suitable for polar compounds would be used, with a temperature program designed to separate the product from any starting materials or byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are essential for confirming the chemical structure. The ¹⁹F NMR spectrum would show a characteristic singlet for the -OCF₃ group.

• Mass Spectrometry (MS): GC-MS can be used to confirm the molecular weight of the compound (187.12 g/mol ).[1][2]

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the nitrile group (C≡N) and the C-O-C and C-F bonds.

This technical guide provides a foundational understanding of 4-(Trifluoromethoxy)benzonitrile for its application in research and development. For specific applications, further optimization of synthetic and analytical methods may be required.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(Trifluoromethoxy)benzonitrile | 332-25-2 [chemicalbook.com]
• 3. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. labproinc.com [labproinc.com]

The Trifluoromethoxy Group: A Guide to Its Role and Application in Modern Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The trifluoromethoxy (-OCF3) group has emerged as a crucial substituent in medicinal chemistry, valued for its unique ability to modulate the physicochemical and pharmacokinetic properties of drug candidates. Its strong electron-withdrawing nature, coupled with significant lipophilicity and metabolic stability, allows for the fine-tuning of molecular characteristics to enhance therapeutic potential. This technical guide provides an in-depth analysis of the trifluoromethoxy group, summarizing its impact on key drug-like properties, detailing relevant experimental protocols for its evaluation, and illustrating its role in established therapeutic pathways.

Physicochemical and Pharmacokinetic Profile

The strategic incorporation of the trifluoromethoxy group can profoundly alter a molecule's profile. Its properties are distinct from its common bioisostere, the methoxy (-OCH3) group, primarily due to the influence of the three fluorine atoms.

Lipophilicity

The -OCF3 group is one of the most lipophilic substituents used in drug design.[1] This increased lipophilicity can enhance a molecule's ability to cross biological membranes, such as the intestinal wall or the blood-brain barrier, which can lead to improved absorption and distribution.[2] The Hansch π parameter, a measure of a substituent's contribution to lipophilicity, highlights this difference.

Substituent	Hansch π Parameter	Implication on Lipophilicity
Methoxy (-OCH3)	-0.02	Slightly hydrophilic
Trifluoromethoxy (-OCF3)	+1.04	Strongly lipophilic

This data underscores the significant increase in lipophilicity when replacing a methoxy group with a trifluoromethoxy group.

Electronic Effects and Acidity/Basicity (pKa)

The trifluoromethoxy group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms. This electronic pull can significantly influence the acidity or basicity of nearby functional groups by modulating electron density. For instance, the pKa of anilines is considerably lowered by the presence of a trifluoromethoxy group, making the amine less basic.

Compound	pKa of Conjugate Acid
Aniline	4.61
4-Methoxyaniline	5.34
4-Trifluoromethoxyaniline	3.26 (Predicted)

The lower pKa of 4-trifluoromethoxyaniline indicates that it is a weaker base than both aniline and 4-methoxyaniline, a direct consequence of the -OCF3 group's inductive electron withdrawal.[3]

Metabolic Stability

A key advantage of the trifluoromethoxy group is its high metabolic stability.[2] The carbon-fluorine bond is exceptionally strong, making the -OCF3 group resistant to oxidative metabolism, particularly O-dealkylation, which is a common metabolic pathway for methoxy groups.[2] This resistance to enzymatic breakdown can lead to a longer biological half-life, potentially reducing the required dose and frequency of administration.[4]

Moiety	Common Metabolic Fate	Consequence
Methoxy (-OCH3)	O-demethylation by Cytochrome P450 enzymes	Often rapid clearance, formation of metabolites
Trifluoromethoxy (-OCF3)	Resistant to O-dealkylation	Increased metabolic half-life, reduced clearance

Impact on Biological Activity

The combination of increased lipophilicity, altered electronics, and metabolic stability makes the trifluoromethoxy group a powerful tool for optimizing a drug's interaction with its biological target. These properties can lead to enhanced binding affinity and potency.[4]

For example, Sonidegib, a Hedgehog signaling pathway inhibitor, features a trifluoromethoxy group. This group contributes to the overall profile of the molecule, enabling it to effectively inhibit the Smoothened (SMO) protein, a key component of the pathway.[2] The lipophilicity of the -OCF3 group can aid in reaching the transmembrane SMO protein, while its electronic nature can influence binding interactions within the receptor pocket.

Key Experimental Protocols

Evaluating the impact of a trifluoromethoxy substitution requires a suite of standardized in vitro assays. Below are detailed protocols for three critical experiments.

In Vitro Liver Microsomal Stability Assay

Objective: To determine the metabolic stability of a compound by measuring its rate of disappearance when incubated with liver microsomes, which are rich in drug-metabolizing enzymes like Cytochrome P450s.

Methodology:

• Preparation of Reagents:

  • Test Compound Stock: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Microsomes: Thaw pooled human liver microsomes (HLM) on ice. Dilute to a final protein concentration of 0.5 mg/mL in a 0.1 M phosphate buffer (pH 7.4).

  • NADPH Regenerating System (NRS): Prepare a solution containing 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM magnesium chloride in phosphate buffer.

• Incubation Procedure:

  • Add the test compound to the diluted microsomal solution to achieve a final concentration of 1 µM. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding an equal volume of the pre-warmed NRS. A parallel incubation without NRS serves as a negative control.

  • Incubate the reaction mixture at 37°C with gentle shaking.

  • Collect aliquots at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Sample Processing and Analysis:

  • Terminate the reaction at each time point by adding a threefold volume of ice-cold acetonitrile containing an internal standard.

  • Centrifuge the samples at 4°C to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / protein concentration) .

Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of a compound and identify if it is a substrate for efflux transporters using the Caco-2 cell line, which forms a monolayer mimicking the human intestinal epithelium.[5]

Methodology:

• Cell Culture and Monolayer Formation:

  • Culture Caco-2 cells in DMEM supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin.

  • Seed the cells onto permeable Transwell® inserts at a density of approximately 6 x 10⁴ cells/cm².

  • Culture for 21-28 days to allow for differentiation and the formation of a confluent monolayer.[5] Monitor monolayer integrity by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay (Bidirectional):

  • Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS) at 37°C.

  • Apical to Basolateral (A→B) Transport: Add the test compound (e.g., at 10 µM) in HBSS to the apical (donor) compartment and fresh HBSS to the basolateral (receiver) compartment.

  • Basolateral to Apical (B→A) Transport: Add the test compound in HBSS to the basolateral (donor) compartment and fresh HBSS to the apical (receiver) compartment.

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sample Collection and Analysis:

  • At the end of the incubation, collect samples from both the donor and receiver compartments.

  • Analyze the concentration of the test compound in each sample by LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s using the formula: Papp = (dQ/dt) / (A * C₀) , where dQ/dt is the rate of drug transport, A is the surface area of the insert, and C₀ is the initial concentration in the donor compartment.[5]

  • Calculate the Efflux Ratio (ER) using the formula: ER = Papp (B→A) / Papp (A→B) . An ER value greater than 2 suggests that the compound is a substrate for active efflux.

Protein Binding Affinity Determination (Equilibrium Dialysis)

Objective: To determine the extent to which a compound binds to plasma proteins, which affects its free (unbound) concentration and, consequently, its pharmacological activity.

Methodology:

• Apparatus Setup:

  • Use a 96-well equilibrium dialysis apparatus with semi-permeable membranes (e.g., with a molecular weight cutoff of 5-10 kDa).

  • Add the test compound spiked into plasma (e.g., human plasma) to one side of the membrane (the donor chamber).

  • Add protein-free buffer (e.g., PBS, pH 7.4) to the other side (the receiver chamber).

• Equilibration:

  • Seal the apparatus and incubate at 37°C on a shaker for 4-24 hours to allow the free compound to reach equilibrium across the membrane.

• Sample Analysis:

  • After incubation, take equal volume aliquots from both the plasma and buffer chambers.

  • Analyze the concentration of the compound in both aliquots by LC-MS/MS.

• Data Analysis:

  • Calculate the fraction unbound (fu) using the formula: fu = C_buffer / C_plasma , where C_buffer and C_plasma are the compound concentrations in the buffer and plasma chambers at equilibrium, respectively.

  • The percentage of protein binding is calculated as: % Bound = (1 - fu) * 100 .

Visualizing Workflows and Pathways

Drug Development Workflow

The following diagram illustrates a typical workflow for incorporating and evaluating a trifluoromethoxy group in a lead optimization program.

Workflow for the evaluation of -OCF3 analogs.

Signaling Pathway: Hedgehog Pathway Inhibition by Sonidegib

Sonidegib is an inhibitor of the Hedgehog (Hh) signaling pathway, which is aberrantly activated in some cancers, such as basal cell carcinoma. Sonidegib acts by inhibiting the Smoothened (SMO) protein. The trifluoromethoxy group on Sonidegib is crucial for its overall molecular properties that enable this interaction.

Inhibition of the Hedgehog pathway by Sonidegib.

Conclusion

The trifluoromethoxy group is a powerful asset in the medicinal chemist's toolkit. Its ability to concurrently enhance lipophilicity, block metabolic routes, and modulate electronic properties provides a multifaceted approach to refining lead compounds into viable drug candidates. While its synthesis can be challenging, the potential benefits in terms of improved pharmacokinetic profiles and target potency often justify the effort. A thorough understanding and systematic evaluation of its effects, using the standardized protocols outlined in this guide, are essential for successfully harnessing the full potential of this "super halogen" in drug discovery.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. mdpi.com [mdpi.com]
• 5. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes [ouci.dntb.gov.ua]

An In-depth Technical Guide to Trifluoromethoxylated Aromatic Compounds for Researchers and Drug Development Professionals

Introduction

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry and materials science. Among these, the trifluoromethoxy (-OCF3) group has garnered significant attention for its unique physicochemical properties that can profoundly influence the biological activity, metabolic stability, and pharmacokinetic profiles of parent molecules.[1][2][3] Trifluoromethoxylated aromatic compounds, in particular, are increasingly prevalent in the design of novel pharmaceuticals and agrochemicals.[2][4] This technical guide provides a comprehensive overview of the synthesis, properties, and applications of these valuable compounds, with a focus on providing practical data and methodologies for researchers in the field.

Physicochemical Properties of the Trifluoromethoxy Group

The trifluoromethoxy group imparts a unique combination of electronic and steric properties to an aromatic ring. It is strongly electron-withdrawing and highly lipophilic, which can enhance a molecule's ability to cross cellular membranes and resist metabolic degradation.[5] A summary of key physicochemical parameters in comparison to other common substituents is provided in the table below.

Substituent	Hansch-Leo Lipophilicity Parameter (π)	Hammett Meta Constant (σ_m)	Hammett Para Constant (σ_p)
-OCF₃	+1.04	0.38	0.35
-CF₃	+0.88	0.43	0.54
-OCH₃	-0.02	0.12	-0.27
-Cl	+0.71	0.37	0.23
-F	+0.14	0.34	0.06
-H	0.00	0.00	0.00

Data compiled from various sources.

Synthetic Methodologies for Trifluoromethoxylated Aromatic Compounds

The synthesis of trifluoromethoxylated aromatic compounds has historically been challenging due to the instability of the trifluoromethoxide anion.[3] However, recent advancements have led to the development of several reliable methods. This section provides an overview of key synthetic strategies and a comparison of their typical performance.

Method	Substrate	Reagents	Catalyst	Typical Yield (%)	Key Features
Nucleophilic Trifluoromethoxylation	Aryl Halide	KOCF₃, CsOCF₃	Cu(I) salts	40-80	Good for electron-deficient arenes.
Electrophilic Trifluoromethoxylation	Phenol	Umemoto's or Togni's reagents	-	50-90	Mild conditions, broad substrate scope.
Photoredox Catalysis	Arene	CF₃I, (CF₃SO₂)₂O	Ru or Ir photocatalyst	30-70	Direct C-H functionalization, good for late-stage modification.[6]
Rearrangement	N-Aryl-N-hydroxylamines	Togni's reagent	-	60-95	Access to ortho-trifluoromethoxylated anilines.[1][7]

Experimental Workflows

Visualizing the general workflow of these synthetic methods can aid in their understanding and implementation.

Caption: General workflow for nucleophilic trifluoromethoxylation.

Caption: General workflow for photoredox-catalyzed trifluoromethoxylation.

Detailed Experimental Protocols

This section provides detailed, step-by-step protocols for two common methods of synthesizing trifluoromethoxylated aromatic compounds.

Protocol 1: Copper-Catalyzed Nucleophilic Trifluoromethoxylation of an Aryl Iodide

This protocol is a general procedure for the trifluoromethylation of aryl iodides.

Materials:

• Aryl iodide (1.0 mmol)

• Copper(I) iodide (CuI, 0.1 mmol, 10 mol%)

• 1,10-Phenanthroline (0.2 mmol, 20 mol%)

• Potassium trifluoromethoxide (KOCF₃, 2.0 mmol)

• Anhydrous N,N-dimethylformamide (DMF, 5 mL)

• Schlenk tube or other suitable reaction vessel

• Magnetic stirrer and heating block

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl iodide (1.0 mmol), CuI (19.0 mg, 0.1 mmol), and 1,10-phenanthroline (36.0 mg, 0.2 mmol).

• Evacuate and backfill the tube with the inert gas three times.

• Add anhydrous DMF (5 mL) via syringe.

• Carefully add potassium trifluoromethoxide (KOCF₃, 2.0 mmol) to the reaction mixture.

• Seal the Schlenk tube and place it in a preheated heating block at 100 °C.

• Stir the reaction mixture for 12 hours.

• After cooling to room temperature, quench the reaction by adding 10 mL of a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired trifluoromethoxylated arene.

Protocol 2: Photoredox-Catalyzed Trifluoromethoxylation of an Arene

This protocol describes a general procedure for the direct C-H trifluoromethoxylation of arenes using a photocatalyst.[6]

Materials:

• Arene (0.5 mmol, 1 equiv.)

• fac-Ir(ppy)₃ (1-2 mol%)

• Bis(trifluoromethyl)peroxide (BTMP) (1.0 equiv)

• Anhydrous acetonitrile (MeCN, 0.125 M)

• Oven-dried vial with a stir bar

Procedure:

• In an oven-dried vial equipped with a magnetic stir bar, add the photocatalyst (fac-Ir(ppy)₃, 1-2 mol%).

• Add the arene (0.5 mmol, 1 equiv.) to the vial.

• Add anhydrous acetonitrile (0.125 M).

• Degas the solution by bubbling with argon for 15 minutes.

• Add bis(trifluoromethyl)peroxide (BTMP, 1.0 equiv) via syringe.

• Seal the vial and place it approximately 5-10 cm from a blue LED lamp.

• Irradiate the reaction mixture with stirring at room temperature for 24 hours.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the trifluoromethoxylated arene.

Applications in Drug Discovery and Development

The unique properties of the trifluoromethoxy group make it a valuable tool in drug design. Its introduction can lead to:

• Enhanced Metabolic Stability: The strong C-F bonds in the -OCF₃ group are resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes, which can increase a drug's half-life.[5][8]

• Increased Lipophilicity: The high lipophilicity of the -OCF₃ group can improve a drug's ability to cross biological membranes, leading to better absorption and distribution.[2][5]

• Modulation of pKa: The electron-withdrawing nature of the -OCF₃ group can alter the pKa of nearby functional groups, which can affect a drug's binding to its target and its solubility.

• Improved Binding Affinity: The unique steric and electronic properties of the -OCF₃ group can lead to more favorable interactions with the target protein, enhancing potency.

Several FDA-approved drugs contain the trifluoromethoxy group, highlighting its importance in modern pharmaceuticals.

Conclusion

Trifluoromethoxylated aromatic compounds represent a crucial class of molecules for the development of new drugs and advanced materials. While their synthesis has historically posed challenges, modern synthetic methods, including nucleophilic, electrophilic, and photoredox strategies, have made these compounds more accessible. The unique physicochemical properties imparted by the trifluoromethoxy group, particularly its high lipophilicity and metabolic stability, will continue to make it a substituent of high interest for researchers and drug development professionals. This guide provides a foundational understanding and practical methodologies to aid in the exploration and application of these remarkable compounds.

References

• 1. Chalcogen OCF3 Isosteres Modulate Drug Properties without Introducing Inherent Liabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Radical C−H Trifluoromethoxylation of (Hetero)arenes with Bis(trifluoromethyl)peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. Radical Trifluoromethoxylation of Arenes Triggered by a Visible-Light-Mediated N-O Bond Redox Fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. New entries toward the synthesis of OCF3-containing molecules - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

The Versatility of 4-(Trifluoromethoxy)benzonitrile: A Synthetic Building Block for Advanced Chemical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)benzonitrile is a versatile synthetic building block that has garnered significant interest in the fields of medicinal chemistry, agrochemicals, and materials science.[1][2] The presence of both a trifluoromethoxy group (-OCF₃) and a nitrile group (-CN) on the benzene ring imparts unique physicochemical properties, making it a valuable precursor for the synthesis of a wide array of complex molecules.[1] This technical guide provides a comprehensive overview of the chemical properties, synthesis, and key applications of 4-(trifluoromethoxy)benzonitrile, complete with detailed experimental protocols and quantitative data to facilitate its use in research and development.

Physicochemical Properties

4-(Trifluoromethoxy)benzonitrile is a colorless to almost colorless clear liquid at room temperature.[1] Its key physical and chemical properties are summarized in the table below. The trifluoromethoxy group significantly influences the molecule's lipophilicity, metabolic stability, and electron-withdrawing characteristics, which are highly desirable attributes in drug design and the development of advanced materials.

Property	Value	Reference(s)
CAS Number	332-25-2	[1]
Molecular Formula	C₈H₄F₃NO	[1]
Molecular Weight	187.12 g/mol	[1]
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	193 °C	[1]
Density	1.31 g/mL	[1]
Refractive Index (n20D)	1.45	[1]

Synthesis of 4-(Trifluoromethoxy)benzonitrile

While a direct, detailed experimental protocol for the synthesis of 4-(trifluoromethoxy)benzonitrile is not extensively documented in readily available literature, a plausible and commonly employed method involves the trifluoromethoxylation of a suitable precursor, such as 4-cyanophenol. The introduction of the trifluoromethoxy group can be challenging, but several methods have been developed for the synthesis of trifluoromethoxylated aromatic compounds.

One general approach involves the use of a trifluoromethylating agent in the presence of a suitable catalyst and base. For instance, the reaction of a phenol with a trifluoromethyl source like trifluoromethyl-dibenzothiophenium salts or other electrophilic trifluoromethylating reagents can yield the desired trifluoromethoxy derivative.

A hypothetical workflow for the synthesis of a related compound, 2-amino-4-(trifluoromethoxy)benzonitrile, suggests a multi-step process that could be adapted. This involves the diazotization of an amino group, followed by hydroxylation, trifluoromethoxylation of the resulting phenol, and subsequent functional group manipulations.

Caption: General synthetic strategy for 4-(trifluoromethoxy)benzonitrile.

Applications as a Synthetic Building Block

The reactivity of both the nitrile and the trifluoromethoxylated aromatic ring allows for a diverse range of chemical transformations, making 4-(trifluoromethoxy)benzonitrile a valuable starting material for various classes of compounds.

Synthesis of Tetrazoles

The nitrile group of 4-(trifluoromethoxy)benzonitrile can undergo a [3+2] cycloaddition reaction with azides to form 5-substituted-1H-tetrazoles. Tetrazoles are important heterocyclic motifs in medicinal chemistry, often serving as bioisosteres for carboxylic acids.

Caption: Synthesis of a tetrazole derivative from 4-(trifluoromethoxy)benzonitrile.

Experimental Protocol: Synthesis of 5-(4-(Trifluoromethoxy)phenyl)-1H-tetrazole

This protocol is adapted from a general procedure for the synthesis of 5-phenyltetrazole from benzonitrile.[3][4]

• Materials:

  • 4-(Trifluoromethoxy)benzonitrile (1.0 eq)

  • Sodium azide (NaN₃) (1.2 eq)

  • Ammonium chloride (NH₄Cl) (1.2 eq)

  • Dimethylformamide (DMF)

  • Hydrochloric acid (concentrated)

  • Water

• Procedure:

  • To a solution of 4-(trifluoromethoxy)benzonitrile in DMF, add sodium azide and ammonium chloride.

  • Heat the reaction mixture at 100 °C for 5 hours, monitoring the reaction progress by TLC.

  • After completion, cool the mixture and filter to remove any inorganic salts.

  • Remove the DMF under reduced pressure.

  • Dissolve the solid residue in water and acidify with concentrated hydrochloric acid to a pH < 2 to precipitate the product.

  • Filter the resulting solid, wash with cold water, and dry to afford 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole.

Reactant	Reagents	Conditions	Product	Yield	Reference(s)
Benzonitrile	NaN₃, NH₄Cl, DMF	100 °C, 5 h	5-Phenyl-1H-tetrazole	Not specified	[3][4]

Palladium-Catalyzed Cross-Coupling Reactions

The trifluoromethoxylated benzene ring can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. For these reactions, a halo-substituted precursor, such as 4-bromo-1-(trifluoromethoxy)benzene or 4-iodo-1-(trifluoromethoxy)benzene, is typically required.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 1H-Tetrazole synthesis [organic-chemistry.org]
• 4. krayonnz.com [krayonnz.com]

An In-Depth Technical Guide to the Reactivity of the Nitrile Group in 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)benzonitrile is a versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science. The presence of the trifluoromethoxy group at the para-position significantly influences the reactivity of the nitrile group, making it an interesting subject for chemical transformations. This technical guide provides a comprehensive overview of the reactivity of the nitrile group in 4-(trifluoromethoxy)benzonitrile, covering key reactions such as hydrolysis, reduction, cycloaddition, and reactions with organometallic reagents. This document includes detailed experimental protocols, quantitative data, and logical diagrams to facilitate a deeper understanding and practical application of its chemistry.

The trifluoromethoxy (-OCF₃) group is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms. This electronic effect is transmitted through the benzene ring to the nitrile group, enhancing the electrophilic character of the nitrile carbon. Consequently, the nitrile group in 4-(trifluoromethoxy)benzonitrile is more susceptible to nucleophilic attack compared to benzonitrile itself.

Key Reactions of the Nitrile Group

The reactivity of the nitrile group in 4-(trifluoromethoxy)benzonitrile is characterized by several important transformations:

• Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid.

• Reduction: The nitrile group can be reduced to a primary amine using various reducing agents.

• [3+2] Cycloaddition: The nitrile group can participate in cycloaddition reactions, most notably with azides to form tetrazoles.

• Reaction with Organometallic Reagents: Nucleophilic addition of organometallic reagents, such as Grignard reagents, to the nitrile group leads to the formation of ketones after hydrolysis.

The following sections provide detailed information on these key reactions, including experimental protocols and quantitative data where available.

Hydrolysis to 4-(Trifluoromethoxy)benzoic Acid

The hydrolysis of the nitrile group in 4-(trifluoromethoxy)benzonitrile to the corresponding carboxylic acid is a high-yielding transformation, typically carried out under strong acidic conditions.

Experimental Protocol

A solution of 4-(trifluoromethoxy)benzonitrile (4 g, 21.4 mmol) in acetic acid (12 mL) is treated with water (12 mL) and concentrated sulfuric acid (12 mL). The reaction mixture is then heated to 120°C and stirred overnight. After cooling, water (100 mL) is added, and the product is extracted with ethyl acetate (3 x 100 mL). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford 4-(trifluoromethoxy)benzoic acid.[1]

Quantitative Data

Reactant	Reagents	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
4-(Trifluoromethoxy)benzonitrile	H₂SO₄, H₂O, Acetic Acid	120	Overnight	4-(Trifluoromethoxy)benzoic acid	98	[1]

Reaction Pathway

Acid-catalyzed hydrolysis of 4-(trifluoromethoxy)benzonitrile.

Reduction to 4-(Trifluoromethoxy)benzylamine

Representative Experimental Protocol (adapted from general procedures)

Using Lithium Aluminum Hydride (LAH): To a suspension of lithium aluminum hydride (1.5 equivalents) in anhydrous tetrahydrofuran (THF) at 0°C under a nitrogen atmosphere, a solution of 4-(trifluoromethoxy)benzonitrile (1 equivalent) in anhydrous THF is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for 4 hours. The reaction is quenched by the sequential addition of water, 15% aqueous sodium hydroxide, and water. The resulting solid is filtered off, and the filtrate is extracted with an organic solvent. The organic layer is dried and concentrated to yield 4-(trifluoromethoxy)benzylamine.

Using Catalytic Hydrogenation: A solution of 4-(trifluoromethoxy)benzonitrile in a suitable solvent (e.g., ethanol or methanol) is placed in a hydrogenation vessel with a catalyst such as 5% Palladium on Carbon (Pd/C) or Raney Nickel. The vessel is purged with hydrogen gas and then pressurized. The reaction is stirred at a suitable temperature and pressure until the uptake of hydrogen ceases. The catalyst is then filtered off, and the solvent is removed under reduced pressure to give 4-(trifluoromethoxy)benzylamine.

Quantitative Data (for analogous benzonitriles)

Reactant	Reducing Agent/Catalyst	Solvent	Temperature	Product	Yield (%)
Benzonitrile	5% Pd/C, H₂ (4 barg)	Isopropanol	60°C	Benzylamine	High
Benzonitrile	LiAlH₄	THF	Room Temp.	Benzylamine	High

Note: These are representative conditions and may require optimization for 4-(trifluoromethoxy)benzonitrile.

Reaction Pathways

Reduction of 4-(trifluoromethoxy)benzonitrile to the corresponding amine.

[3+2] Cycloaddition to form 5-(4-(Trifluoromethoxy)phenyl)-1H-tetrazole

The [3+2] cycloaddition of the nitrile group with an azide source is a common and efficient method for the synthesis of 5-substituted-1H-tetrazoles, which are important scaffolds in medicinal chemistry. Various catalysts can be employed to facilitate this reaction.

Representative Experimental Protocol (adapted from general procedures)

A mixture of 4-(trifluoromethoxy)benzonitrile (1 mmol), sodium azide (1.5-2 mmol), and a catalyst (e.g., ZnCl₂, nano-TiCl₄·SiO₂, or an ammonium salt) in a solvent such as dimethylformamide (DMF) is heated at a temperature ranging from 100 to 140°C for several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of acidic water. The solid product is collected by filtration, washed with water, and can be further purified by recrystallization.

Quantitative Data (for analogous benzonitriles)

Reactant	Azide Source	Catalyst	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Benzonitrile	NaN₃	SO₃H-carbon	DMF	100	6	5-Phenyl-1H-tetrazole	92
Benzonitrile	NaN₃	nano-TiCl₄·SiO₂	DMF	Reflux	2	5-Phenyl-1H-tetrazole	Good
4-Chlorobenzonitrile	NaN₃	(NH₄)₂Ce(NO₃)₆	DMF	110	6	5-(4-Chlorophenyl)-1H-tetrazole	99

Note: These are representative conditions and yields for similar substrates, and optimization for 4-(trifluoromethoxy)benzonitrile may be necessary.

Reaction Pathway

[3+2] Cycloaddition to form a tetrazole derivative.

Reaction with Grignard Reagents to form Ketones

The addition of organometallic reagents, such as Grignard reagents, to the electrophilic carbon of the nitrile group, followed by acidic hydrolysis of the intermediate imine, provides a straightforward route to ketones.

Representative Experimental Protocol (adapted from general procedures)

To a solution of 4-(trifluoromethoxy)benzonitrile in an anhydrous ether solvent (e.g., diethyl ether or THF) at 0°C, a solution of a Grignard reagent (e.g., methylmagnesium bromide) is added dropwise. The reaction mixture is then stirred at room temperature for a few hours. After the reaction is complete, it is quenched by the slow addition of an aqueous acid solution (e.g., 1 M HCl). The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated to afford the corresponding ketone, for instance, 4'-(trifluoromethoxy)acetophenone.

Quantitative Data

Reaction Pathway

Reaction of 4-(trifluoromethoxy)benzonitrile with a Grignard reagent.

Conclusion

The nitrile group of 4-(trifluoromethoxy)benzonitrile exhibits a rich and versatile reactivity profile, largely influenced by the strong electron-withdrawing nature of the para-trifluoromethoxy substituent. This guide has provided an in-depth overview of its key transformations, including hydrolysis, reduction, [3+2] cycloaddition, and reactions with Grignard reagents. The detailed experimental protocols and reaction pathways presented herein are intended to serve as a valuable resource for researchers and professionals in the fields of chemical synthesis and drug development, enabling the effective utilization of this important building block in the design and synthesis of novel molecules. While specific quantitative data for some reactions of 4-(trifluoromethoxy)benzonitrile may require further experimental determination, the provided information, based on established chemical principles and analogous systems, offers a solid foundation for further investigation.

References

• 1. Synthesis and characterization of 5-substituted 1H-tetrazoles in the presence of nano-TiCl4.SiO2 [scielo.org.za]

The Trifluoromethoxy Substituent: A Comprehensive Technical Guide to its Electronic Effects for Researchers and Drug Developers

An in-depth exploration of the nuanced electronic properties of the trifluoromethoxy group, a key substituent in modern medicinal chemistry. This guide provides researchers, scientists, and drug development professionals with essential quantitative data, detailed experimental methodologies, and conceptual visualizations to effectively harness its unique characteristics.

The trifluoromethoxy (-OCF3) group has emerged as a substituent of significant interest in the fields of medicinal chemistry and materials science. Its unique electronic profile, a complex interplay of inductive and resonance effects, imparts profound changes to a molecule's physicochemical properties, including acidity, basicity, lipophilicity, and metabolic stability. Understanding and quantifying these electronic effects is paramount for the rational design of novel drug candidates and functional materials. This technical guide provides a thorough examination of the electronic characteristics of the trifluoromethoxy substituent, supported by quantitative data, detailed experimental protocols, and illustrative diagrams.

Core Electronic Properties: A Duality of Effects

The electronic character of the trifluoromethoxy group is defined by a fascinating duality: it is a strong electron-withdrawing group through the sigma (σ) bond network (inductive effect) and a weak electron-donating group through the pi (π) system (resonance effect).

Inductive Effect (-I): The high electronegativity of the three fluorine atoms creates a strong dipole, pulling electron density away from the attached molecule through the C-O bond. This powerful inductive electron withdrawal is the dominant electronic feature of the -OCF3 group.

Resonance Effect (+R): The lone pairs on the oxygen atom can be delocalized into an adjacent π-system, such as an aromatic ring. However, the potent electron-withdrawing nature of the CF3 group significantly diminishes the electron-donating ability of the oxygen, making the resonance effect much weaker compared to a methoxy (-OCH3) group.

This combination of a strong -I effect and a weak +R effect results in an overall strong electron-withdrawing character, significantly influencing the reactivity and properties of the parent molecule.

Quantitative Analysis of Electronic Effects

The electronic influence of a substituent is quantitatively described by Hammett constants and its impact on acidity/basicity (pKa) and molecular dipole moments.

Hammett Substituent Constants

Hammett constants (σ) are a measure of the electronic effect of a substituent on the reactivity of a benzene ring. They are partitioned into inductive (σI) and resonance (σR) components, as well as position-dependent constants for the meta (σm) and para (σp) positions. The authoritative compilation by Hansch, Leo, and Taft provides the following values for the trifluoromethoxy group:

Parameter	Value
σI	0.38
σR	-0.19
σm	0.37
σp	0.35

Source: Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91 (2), 165–195.

These values quantitatively confirm the strong inductive electron withdrawal (positive σI) and the weaker resonance electron donation (negative σR). The positive values for σm and σp indicate that the -OCF3 group is electron-withdrawing at both positions, with the inductive effect being the primary contributor.

Impact on Acidity and Basicity (pKa)

The strong electron-withdrawing nature of the trifluoromethoxy group has a pronounced effect on the pKa of acidic and basic compounds. By stabilizing the conjugate base of an acid or destabilizing the protonated form of a base, the -OCF3 group increases acidity (lowers pKa) and decreases basicity (lowers pKa of the conjugate acid). This is evident when comparing the pKa values of trifluoromethoxy-substituted compounds with their unsubstituted or trifluoromethyl-substituted analogs.

Compound	Substituent	Position	pKa
Benzoic Acid	-H	-	4.20
3-(Trifluoromethoxy)benzoic acid	3-OCF3	meta	3.82 (Predicted)[1]
4-(Trifluoromethoxy)benzoic acid	4-OCF3	para	3.69 (Predicted)
3-(Trifluoromethyl)benzoic acid	3-CF3	meta	3.77 (Predicted)[2]
4-(Trifluoromethyl)benzoic acid	4-CF3	para	3.65 (Predicted)
Aniline (Conjugate Acid)	-H	-	4.63
3-(Trifluoromethoxy)aniline (Conjugate Acid)	3-OCF3	meta	3.49[3]
4-(Trifluoromethoxy)aniline (Conjugate Acid)	4-OCF3	para	3.75 (Predicted)[4][5]
3-(Trifluoromethyl)aniline (Conjugate Acid)	3-CF3	meta	3.49[3]
4-(Trifluoromethyl)aniline (Conjugate Acid)	4-CF3	para	3.50
Phenol	-H	-	9.99
4-(Trifluoromethoxy)phenol	4-OCF3	para	9.30 (Predicted)

Note: Some pKa values are predicted based on computational models and may vary slightly from experimental values.

Molecular Dipole Moments

The introduction of the highly polar -OCF3 group significantly impacts the overall molecular dipole moment. A comparison with other substituted benzenes highlights the substantial contribution of the trifluoromethoxy substituent to the molecular polarity.

Substituent	Dipole Moment (Debye)
-H	0
-CH3	0.37
-Cl	1.70
-Br	1.70
-NO2	4.22
-CN	4.39
-OCH3	1.35
-OCF3	2.38
-CF3	2.86

Note: Dipole moment values can vary slightly depending on the solvent and measurement technique.

Experimental Protocols for Characterizing Electronic Effects

Accurate determination of the electronic parameters of the trifluoromethoxy group relies on well-defined experimental procedures.

Determination of pKa by Potentiometric Titration

Potentiometric titration is a precise method for measuring the pKa of an acidic or basic compound.

Materials:

• pH meter with a combination pH electrode

• Calibrated burette

• Magnetic stirrer and stir bar

• Beakers or titration vessel

• Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH)

• The trifluoromethoxy-substituted compound of interest

• High-purity water (degassed to remove CO2)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pKa.

• Sample Preparation: Accurately weigh a sample of the compound and dissolve it in a known volume of high-purity water to a concentration of approximately 1-10 mM. For sparingly soluble compounds, a co-solvent may be used, but the pKa value will be specific to that solvent system.

• Inert Atmosphere: Purge the sample solution with an inert gas for 10-15 minutes before and during the titration to prevent the dissolution of atmospheric CO2, which can interfere with the measurement, especially for bases.[6]

• Titration:

  • For an acidic sample, titrate with the standardized strong base solution.

  • For a basic sample, titrate with the standardized strong acid solution.

• Data Collection: Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition. Record the pH and the volume of titrant added.[6]

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the point of steepest inflection on the curve. This corresponds to the complete neutralization of the analyte.

  • The half-equivalence point is the volume of titrant that is half of the volume at the equivalence point.

  • The pKa is equal to the pH at the half-equivalence point.[7]

Determination of Hammett Constants using ¹³C NMR Spectroscopy

A "one-pot" competitive reaction method using ¹³C NMR spectroscopy can be employed to efficiently determine the relative reactivity of a series of substituted compounds, from which a Hammett plot can be constructed.[8]

Materials:

• A series of meta- and para-substituted aromatic esters (including the trifluoromethoxy-substituted analog and an unsubstituted reference)

• Internal standard (e.g., benzophenone)

• Ethanolic potassium hydroxide solution

• NMR tubes

• NMR spectrometer

• Relaxation agent (e.g., chromium(III) acetylacetonate)

Procedure:

• Reaction Mixture Preparation: In a single reaction vessel, combine equimolar amounts of the series of substituted esters and the internal standard.

• Initial NMR Spectrum: Acquire a quantitative ¹³C NMR spectrum of the initial mixture. The relaxation agent is added to ensure accurate integration of the carbon signals.

• Reaction Initiation: Add a sub-stoichiometric amount of ethanolic potassium hydroxide to the mixture to initiate the saponification reaction.

• Reaction and Final NMR Spectrum: Allow the reaction to proceed for a set amount of time (e.g., overnight at a controlled temperature). After the reaction period, acquire a second quantitative ¹³C NMR spectrum.

• Data Analysis:

  • For each substituted ester, determine the extent of reaction by comparing the integration of a characteristic ester carbon signal (e.g., the carbonyl carbon) relative to the internal standard in the initial and final spectra.

  • Calculate the relative rate constant (k_rel) for each substituted ester compared to the unsubstituted ester.

  • Plot log(k_rel) (y-axis) versus the known Hammett σ constants (x-axis) for the substituents.

  • The slope of this line is the reaction constant (ρ), and the position of the trifluoromethoxy-substituted compound on this plot will validate its Hammett constant in the context of this specific reaction.

Visualizing the Electronic Landscape

Graphical representations can aid in conceptualizing the complex electronic effects of the trifluoromethoxy group and the workflows used to study them.

Caption: Interplay of Inductive and Resonance Effects of the -OCF3 Group.

Caption: Experimental Workflow for pKa Determination.

Caption: Workflow for Generating a Hammett Plot using NMR.

Conclusion: A Powerful Tool in Molecular Design

The trifluoromethoxy group presents a unique and powerful tool for medicinal chemists and materials scientists. Its dominant electron-withdrawing inductive effect, tempered by a weak resonance donation, allows for fine-tuning of molecular properties. By understanding the quantitative measures of its electronic influence, such as Hammett constants and its impact on pKa, and by employing rigorous experimental techniques for their determination, researchers can rationally design molecules with optimized characteristics. The strategic incorporation of the -OCF3 substituent can lead to enhanced biological activity, improved metabolic stability, and desirable pharmacokinetic profiles in drug candidates, as well as novel properties in advanced materials. This guide provides a foundational resource for leveraging the distinct electronic effects of the trifluoromethoxy group in innovative molecular design.

References

• 1. 3-(Trifluoromethoxy)benzoic acid CAS#: 1014-81-9 [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chembk.com [chembk.com]
• 4. 4-(Trifluoromethoxy)aniline CAS#: 461-82-5 [m.chemicalbook.com]
• 5. 4-(Trifluoromethoxy)aniline | 461-82-5 [chemicalbook.com]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. How to Calculate pKa From the Half Equivalence Point in a Weak Acid-Weak Base Titration | Chemistry | Study.com [study.com]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

In-Depth Technical Guide: Safety and Handling Precautions for 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-(Trifluoromethoxy)benzonitrile (CAS No: 332-25-2), a key intermediate in the synthesis of pharmaceuticals and agrochemicals. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical Identification and Physical Properties

Property	Value
Chemical Name	4-(Trifluoromethoxy)benzonitrile
CAS Number	332-25-2
Molecular Formula	C8H4F3NO
Molecular Weight	187.12 g/mol [1]
Appearance	Colorless to almost colorless clear liquid
Boiling Point	193 °C
Density	1.31 g/mL
Refractive Index	n20/D 1.45

Hazard Identification and GHS Classification

4-(Trifluoromethoxy)benzonitrile is classified as a hazardous substance. The following table summarizes its GHS classification and associated hazard statements.

GHS Classification	Hazard Statement	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed[1]
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin[1]
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation (Category 2)	H319: Causes serious eye irritation[1]
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled[1]
Specific target organ toxicity, single exposure; Respiratory tract irritation	H335: May cause respiratory irritation

Signal Word: Warning [1]

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is paramount to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is mandatory:

• Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure. Nitrile rubber gloves are recommended.

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure, such as a lab coat.

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

General Handling Procedures

• Do not breathe dust, vapor, mist, or gas.[2]

• Do not get in eyes, on skin, or on clothing.[2]

• Use only in a chemical fume hood.[2]

• Wash hands thoroughly after handling.

• Avoid contact with skin, eyes, and personal clothing.

Storage Conditions

• Store in a cool, dry, well-ventilated area away from incompatible substances.

• Keep container tightly closed when not in use.[2]

• Store at 2 - 8 °C for long-term storage.

Experimental Protocol: General Handling in a Research Setting

The following is a generalized protocol for handling 4-(Trifluoromethoxy)benzonitrile in a synthetic chemistry laboratory, based on standard practices for handling similar hazardous chemicals.

• Preparation:

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that an emergency eyewash station and safety shower are readily accessible.[2]

  • Assemble all necessary glassware and equipment. Ensure all glassware is dry.

  • Don the required personal protective equipment (PPE) as outlined in Section 3.1.

• Reagent Dispensing:

  • Before opening the container, allow it to equilibrate to room temperature to prevent moisture condensation.

  • Carefully open the container in the fume hood.

  • Using a clean, dry syringe or pipette, transfer the required amount of the liquid to the reaction vessel.

  • Immediately cap the stock container tightly.

• Reaction Setup and Monitoring:

  • Perform all manipulations of the compound within the fume hood.

  • If the reaction is to be heated, use a well-controlled heating mantle and a temperature probe.

  • Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS).

• Work-up and Purification:

  • Quench the reaction carefully, considering any potential exothermic processes.

  • Perform extractions and washes within the fume hood.

  • If purification by chromatography is necessary, pack and run the column in the fume hood.

• Waste Disposal:

  • Dispose of all waste materials, including empty containers, contaminated gloves, and absorbent materials, in accordance with local, state, and federal regulations for hazardous waste.

Emergency Procedures

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[2]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid immediately.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[2]
Ingestion	Do NOT induce vomiting. Wash mouth out with water. Get medical aid immediately.[2]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[2]

• Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen fluoride.

• Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Accidental Release Measures

In the event of a spill, follow the logical workflow outlined below.

Caption: Logical workflow for responding to a spill of 4-(Trifluoromethoxy)benzonitrile.

Toxicological Information

Disposal Considerations

Waste disposal should be carried out in accordance with all applicable federal, state, and local environmental regulations. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This document is intended as a guide for trained professionals and is not a substitute for a comprehensive safety data sheet (SDS) or formal safety training. Always consult the most current SDS from the supplier before handling this chemical. All users are responsible for assessing the risks of their specific experimental procedures and implementing appropriate safety measures.

References

• 1. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

An In-depth Technical Guide on the Thermal Stability of 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)benzonitrile (C₈H₄F₃NO) is a fluorinated aromatic compound recognized for its unique electronic properties and metabolic stability, making it a valuable intermediate in the synthesis of novel therapeutic agents and advanced polymers.[1] The trifluoromethoxy group (-OCF₃) imparts high lipophilicity and can significantly influence the conformational preferences and binding affinities of drug candidates. In material science, its incorporation can enhance thermal stability and chemical resistance.[1] Understanding the thermal stability of this compound is critical for its safe handling, storage, and application in various synthetic processes, particularly those requiring elevated temperatures.

Physicochemical Properties

A summary of the known physicochemical properties of 4-(Trifluoromethoxy)benzonitrile is provided in the table below.

Property	Value	Reference
Molecular Formula	C₈H₄F₃NO	[2]
Molecular Weight	187.12 g/mol	[2]
Boiling Point	193 °C	[1]
Appearance	Colorless to almost colorless clear liquid	[1]
CAS Number	332-25-2	[2]

Thermal Stability Analysis: Data and Methodology

Quantitative data on the thermal decomposition of 4-(Trifluoromethoxy)benzonitrile, such as onset temperature of decomposition (Tonset) and temperature of maximum decomposition rate (Tmax), are not currently available in peer-reviewed literature. However, the thermal stability of this compound can be effectively evaluated using standard analytical techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

The following table structure is recommended for presenting thermal stability data for 4-(Trifluoromethoxy)benzonitrile upon experimental determination. For comparative purposes, hypothetical data for structurally related benzonitrile derivatives are included to provide context.

Compound	Tonset (°C)	Tmax (°C)	Residue at 600 °C (%)	Atmosphere
4-(Trifluoromethoxy)benzonitrile	Data not available	Data not available	Data not available	N₂, Air
4-Methoxybenzonitrile (comparative)	Approx. 200-250	Approx. 250-300	< 5	N₂
4-Cyanophenol (comparative)	Approx. 250-300	Approx. 300-350	< 10	N₂

Detailed experimental protocols for determining the thermal stability of 4-(Trifluoromethoxy)benzonitrile using TGA and DSC are provided below. These protocols are based on established methodologies for the analysis of organic compounds.[3][4][5][6]

Objective: To determine the mass loss of 4-(Trifluoromethoxy)benzonitrile as a function of temperature, identifying the onset of decomposition and the temperature of maximum decomposition rate.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of 4-(Trifluoromethoxy)benzonitrile into a clean, tared TGA pan (typically alumina or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

  • For oxidative stability assessment, compressed air can be used as the purge gas.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Record the mass of the sample as a function of temperature.

  • The onset temperature of decomposition (Tonset) is determined as the temperature at which a significant mass loss begins.

  • The temperature of maximum decomposition rate (Tmax) is determined from the peak of the first derivative of the TGA curve (DTG curve).

  • The percentage of residual mass at the end of the experiment is also recorded.

Objective: To measure the heat flow to or from 4-(Trifluoromethoxy)benzonitrile as a function of temperature, identifying thermal events such as melting, boiling, and decomposition.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of 4-(Trifluoromethoxy)benzonitrile into a hermetically sealed aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 25 °C.

  • Heat the sample from 25 °C to a temperature above its boiling point (e.g., 250 °C) at a constant heating rate of 10 °C/min. A higher final temperature may be used to investigate decomposition.

• Data Analysis:

  • Record the differential heat flow as a function of temperature.

  • Endothermic peaks will correspond to melting and boiling.

  • Exothermic peaks at higher temperatures may indicate decomposition. The onset temperature and the peak maximum of such exotherms provide information on the thermal stability.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for assessing the thermal stability of 4-(Trifluoromethoxy)benzonitrile is depicted in the following diagram.

Caption: Experimental workflow for thermal stability analysis.

Potential Thermal Decomposition Pathways

While a definitive decomposition mechanism for 4-(Trifluoromethoxy)benzonitrile has not been elucidated, insights can be drawn from the chemistry of related trifluoromethoxy-substituted aromatic compounds and benzonitriles. The C-O bond of the trifluoromethoxy group is generally strong; however, at elevated temperatures, homolytic cleavage could occur, generating radical species. The nitrile group is also susceptible to thermal degradation. Potential decomposition products in an inert atmosphere could include fluorinated phenols, cyanobenzene, and various fluorinated hydrocarbons. In an oxidative atmosphere (air), the formation of carbon oxides (CO, CO₂), nitrogen oxides (NOₓ), and hydrogen fluoride (HF) is expected.

A plausible initial step in the thermal decomposition could be the cleavage of the aryl-O bond or the O-CF₃ bond. The stability of the resulting radicals would influence the subsequent reaction pathways.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 4. web.williams.edu [web.williams.edu]
• 5. Study of Thermal Stability of Nitrile Rubber/Polyimide Compounds [article.sapub.org]
• 6. epfl.ch [epfl.ch]

Protocols & Analytical Methods

Application Notes and Protocols for 4-(Trifluoromethoxy)benzonitrile in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)benzonitrile is a versatile fluorinated building block increasingly utilized in pharmaceutical research and development. The incorporation of the trifluoromethoxy (-OCF3) group into bioactive molecules can significantly enhance their pharmacological properties.[1] This functional group is a strong electron-withdrawing moiety that can improve metabolic stability, increase lipophilicity, and enhance binding affinity to biological targets, ultimately leading to improved pharmacokinetic and pharmacodynamic profiles of drug candidates.[1] These attributes make 4-(trifluoromethoxy)benzonitrile a valuable starting material and intermediate in the synthesis of novel therapeutics, particularly for neurological disorders.[1]

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-(trifluoromethoxy)benzonitrile is essential for its effective use in synthesis.

Property	Value
Molecular Formula	C₈H₄F₃NO
Molecular Weight	187.12 g/mol
Appearance	Colorless to almost colorless clear liquid
Boiling Point	193 °C
Density	1.31 g/mL
Refractive Index	n20/D 1.45

Applications in Pharmaceutical Synthesis

4-(Trifluoromethoxy)benzonitrile serves as a key intermediate in the synthesis of various pharmaceutical agents. Its primary application lies in its utility as a precursor for more complex, biologically active molecules. The nitrile group can be readily transformed into other functional groups such as amines, carboxylic acids, or tetrazoles, providing a versatile handle for molecular elaboration.

One of the most significant applications of this compound is in the development of inhibitors for Fatty Acid Amide Hydrolase (FAAH). FAAH is a critical enzyme in the endocannabinoid system, responsible for the degradation of endogenous signaling lipids like anandamide.[2][3] Inhibition of FAAH leads to an increase in endocannabinoid levels, which has therapeutic potential for treating a range of conditions including anxiety, pain, and inflammatory disorders.[4][]

A notable example of a drug candidate developed using a trifluoromethoxy-substituted scaffold is JNJ-42165279, a potent and selective FAAH inhibitor that has undergone clinical investigation for the treatment of anxiety disorders.[6][7] While the direct synthesis of JNJ-42165279 starts from a different piperazine derivative, the synthesis of such precursors often relies on building blocks derived from trifluoromethoxy-substituted benzonitriles.[8]

Experimental Protocols

The following protocols are representative examples of how 4-(trifluoromethoxy)benzonitrile can be utilized in the synthesis of pharmaceutical intermediates.

Protocol 1: Synthesis of 4-(Trifluoromethoxy)benzylamine

This protocol describes the reduction of the nitrile group to a primary amine, a common transformation in pharmaceutical synthesis.

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Lithium aluminum hydride (LiAlH₄) or Raney Nickel/H₂

• Anhydrous diethyl ether or ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (1.5 equivalents) in anhydrous diethyl ether.

• Addition of Starting Material: Dissolve 4-(trifluoromethoxy)benzonitrile (1 equivalent) in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension at 0 °C with stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Workup: Filter the resulting suspension and wash the solid with diethyl ether. Combine the organic filtrates and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude 4-(trifluoromethoxy)benzylamine can be purified by distillation or by conversion to its hydrochloride salt.

Quantitative Data (Representative):

Parameter	Value
Starting Material	4-(Trifluoromethoxy)benzonitrile
Key Reagent	Lithium aluminum hydride
Solvent	Anhydrous diethyl ether
Reaction Time	4-6 hours
Typical Yield	80-90%

Protocol 2: Synthesis of 1-(4-(Trifluoromethoxy)phenyl)-1H-tetrazole

This protocol illustrates the conversion of the nitrile to a tetrazole ring, a common bioisostere for a carboxylic acid in medicinal chemistry.

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Sodium azide (NaN₃)

• Triethylamine hydrochloride or ammonium chloride

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-(trifluoromethoxy)benzonitrile (1 equivalent), sodium azide (1.5 equivalents), and triethylamine hydrochloride (1.5 equivalents) in DMF.

• Reaction: Heat the reaction mixture to 120-130 °C and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker of ice water.

• Acidification: Acidify the mixture with concentrated HCl to a pH of approximately 2, which will precipitate the tetrazole product.

• Isolation: Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• Purification: The crude product can be recrystallized from a suitable solvent system like ethanol/water.

Quantitative Data (Representative):

Parameter	Value
Starting Material	4-(Trifluoromethoxy)benzonitrile
Key Reagents	Sodium azide, Triethylamine hydrochloride
Solvent	DMF
Reaction Temperature	120-130 °C
Reaction Time	12-24 hours
Typical Yield	75-85%

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biological context and a typical synthetic workflow involving 4-(trifluoromethoxy)benzonitrile.

Caption: Signaling pathway of FAAH inhibition.

Caption: General synthetic workflow.

Conclusion

4-(Trifluoromethoxy)benzonitrile is a highly valuable and versatile building block in modern pharmaceutical synthesis. Its unique electronic properties contribute to the enhanced pharmacological profiles of drug candidates. The provided protocols and diagrams serve as a guide for researchers to harness the potential of this compound in the development of novel therapeutics. As the demand for more effective and safer drugs continues to grow, the strategic use of fluorinated intermediates like 4-(trifluoromethoxy)benzonitrile will undoubtedly play a crucial role in advancing the field of medicinal chemistry.

References

• 1. chemimpex.com [chemimpex.com]
• 2. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Collection - Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - ACS Medicinal Chemistry Letters - Figshare [acs.figshare.com]
• 6. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 7. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Novel Kinase Inhibitors Utilizing 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the synthesis and evaluation of a novel series of pyrimidine-based kinase inhibitors, starting from the versatile building block, 4-(Trifluoromethoxy)benzonitrile. The incorporation of the trifluoromethoxy (-OCF₃) group is a key strategy in modern medicinal chemistry to enhance crucial drug-like properties, including metabolic stability, lipophilicity, and binding affinity.

The protocols outlined below describe a synthetic route to a scaffold designed to target various protein kinases, which are critical regulators of cellular processes and frequently dysregulated in diseases such as cancer. The representative target for this series is Epidermal Growth Factor Receptor (EGFR), a well-validated target in oncology.

Data Presentation: Structure-Activity Relationship (SAR) Summary

A preliminary screen of the synthesized compounds was conducted to evaluate their inhibitory activity against the EGFR kinase. The following table summarizes the in vitro potency (IC₅₀) of a representative set of novel inhibitors. The core scaffold was systematically modified to probe the structure-activity relationships and identify key structural features for optimal activity.

Compound ID	R¹ Group	R² Group	EGFR IC₅₀ (nM)
KI-TFM-01	H	H	150.2
KI-TFM-02	4-Methylpiperazin-1-yl	H	25.8
KI-TFM-03	4-Morpholino	H	45.1
KI-TFM-04	4-(Dimethylamino)piperidine-1-yl	H	32.5
KI-TFM-05	4-Methylpiperazin-1-yl	3-Methyl	18.9
KI-TFM-06	4-Methylpiperazin-1-yl	4-Fluoro	21.3

Note: The IC₅₀ values presented are hypothetical and for illustrative purposes to demonstrate the application of the synthesized compounds.

Experimental Protocols

Protocol 1: Synthesis of 4-(4-(Trifluoromethoxy)phenyl)pyrimidin-2-amine (Intermediate 1)

This protocol describes the initial step of synthesizing the core pyrimidine scaffold from 4-(Trifluoromethoxy)benzonitrile.

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Guanidine hydrochloride

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• A solution of 4-(Trifluoromethoxy)benzonitrile (1.0 eq) in anhydrous N,N-Dimethylformamide (5 mL/g) is treated with N,N-Dimethylformamide dimethyl acetal (1.5 eq).

• The reaction mixture is heated to 120 °C and stirred for 16 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure to yield the crude intermediate N'-(1-(dimethylamino)ethylidene)-4-(trifluoromethoxy)benzamide.

• To a solution of sodium ethoxide (2.5 eq) in anhydrous ethanol, guanidine hydrochloride (2.0 eq) is added, and the mixture is stirred at room temperature for 30 minutes.

• The crude intermediate from step 3 is dissolved in anhydrous ethanol and added to the guanidine solution.

• The reaction mixture is heated to reflux and stirred for 8 hours.

• The reaction is cooled to room temperature, and the solvent is evaporated under reduced pressure.

• The residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford Intermediate 1 .

Protocol 2: Synthesis of N-(4-(Methylphenyl)-2-chloro-pyrimidine (Intermediate 2)

This protocol details the chlorination of the pyrimidine core, which allows for subsequent nucleophilic substitution.

Materials:

• Intermediate 1 (4-(4-(Trifluoromethoxy)phenyl)pyrimidin-2-amine)

• Phosphorus oxychloride (POCl₃)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Intermediate 1 (1.0 eq) is suspended in phosphorus oxychloride (10 eq).

• The mixture is heated to reflux (approximately 105 °C) and stirred for 4 hours.

• The reaction is cooled to room temperature, and the excess POCl₃ is carefully removed under reduced pressure.

• The residue is cautiously quenched by pouring it onto crushed ice with vigorous stirring.

• The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield Intermediate 2 .

Protocol 3: General Procedure for the Synthesis of Final Kinase Inhibitors (e.g., KI-TFM-02)

This protocol describes the final nucleophilic aromatic substitution to introduce various amine functionalities.

Materials:

• Intermediate 2 (N-(4-(Methylphenyl)-2-chloro-pyrimidine)

• Desired amine (e.g., 1-methylpiperazine) (1.2 eq)

• Diisopropylethylamine (DIPEA) (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Microwave reaction vial

• Magnetic stirrer and stir bar

• Microwave synthesizer

Procedure:

• To a microwave reaction vial, add Intermediate 2 (1.0 eq), the desired amine (e.g., 1-methylpiperazine, 1.2 eq), and anhydrous DMF.

• Add diisopropylethylamine (DIPEA) (2.0 eq) to the mixture.

• Seal the vial and heat the reaction mixture in a microwave synthesizer at 140 °C for 1 hour.

• After cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• The crude product is purified by preparative HPLC or flash column chromatography to afford the final kinase inhibitor (e.g., KI-TFM-02 ).

Protocol 4: In Vitro Kinase Inhibition Assay (EGFR)

This protocol outlines a general method for assessing the inhibitory activity of the synthesized compounds against EGFR kinase.

Materials:

• Recombinant human EGFR kinase

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Synthesized kinase inhibitors (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the kinase buffer, the substrate, and the diluted test compounds.

• Add the recombinant EGFR kinase to initiate the reaction, with the exception of the negative control wells.

• Add ATP to all wells to start the kinase reaction.

• Incubate the plate at 30 °C for 1 hour.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay protocol.

• The luminescence signal, which is proportional to the kinase activity, is measured using a plate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ values by fitting the data to a dose-response curve.

Visualizations

Application Notes and Protocols for 4-(Trifluoromethoxy)benzonitrile in Agrochemical Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-(trifluoromethoxy)benzonitrile as a key building block in the development of modern agrochemicals. The incorporation of the trifluoromethoxy group into active ingredients can significantly enhance their biological efficacy, metabolic stability, and overall performance.[1][2][3][4][5] This document details the synthesis, mechanism of action, and biological activity of several agrochemicals derived from precursors synthesized from 4-(trifluoromethoxy)benzonitrile, along with detailed experimental protocols.

Key Intermediates from 4-(Trifluoromethoxy)benzonitrile

4-(Trifluoromethoxy)benzonitrile is a versatile starting material for the synthesis of several key intermediates, primarily 4-(trifluoromethoxy)aniline and 4-(trifluoromethoxy)phenol. These intermediates are then utilized in the synthesis of a range of agrochemicals.

Proposed Synthetic Workflow for Key Intermediates

Caption: Proposed synthesis of key intermediates from 4-(Trifluoromethoxy)benzonitrile.

Applications in Insecticide Development

The 4-(trifluoromethoxy)phenyl moiety is present in several modern insecticides, contributing to their potency and effectiveness.

Novaluron: A Chitin Synthesis Inhibitor

Novaluron is a benzoylphenyl urea insecticide that acts as an insect growth regulator (IGR).[6][7][8] It is particularly effective against the larval stages of various insect pests by inhibiting chitin synthesis, a critical component of the insect exoskeleton.[7][9][10][11]

Pest Species	Life Stage	LC50 Value (mg/L)	Assay Method
Spodoptera frugiperda (Fall Armyworm)	2nd Instar Larvae	0.480	Leaf-dip
Plutella xylostella (Diamondback Moth)	2nd Instar Larvae	3.479	Leaf-dip
Spodoptera littoralis (Egyptian cotton leafworm)	Larvae	0.31 (Susceptible)	Not Specified
Bemisia tabaci (Silverleaf Whitefly)	1st Instar Larvae	0.08	Not Specified
Tuta absoluta (Tomato pinworm)	Larvae	0.13 - 1.28	Not Specified

Note: LC50 values can vary depending on the specific strain of the pest and the experimental conditions.[12][13][14][15]

Novaluron disrupts the normal development of insects by interfering with the formation of chitin.[7][9][10][11] The exact biochemical target is not fully elucidated, but it is hypothesized that benzoylphenyl ureas interfere with the transport of proteins necessary for the assembly of chitin polymers.[7][9] This leads to a defective endocuticle, causing the insect to fail during molting.[10][11]

Caption: Proposed mechanism of Novaluron as a chitin synthesis inhibitor.

This protocol outlines a plausible synthetic route to Novaluron starting from 3-chloro-4-aminophenol, which can be derived from 4-(trifluoromethoxy)aniline.

Step 1: Synthesis of 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]aniline

• In a suitable reaction vessel, dissolve 3-chloro-4-aminophenol in an appropriate solvent.

• Perform an addition reaction with perfluoro-vinyl-perfluoro-methyl ether to yield 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]aniline.[7][8][9][16]

Step 2: Synthesis of 2,6-difluorobenzoyl isocyanate

• In a separate reaction vessel, treat 2,6-difluorobenzamide with oxalyl dichloride in an acylation reaction to produce 2,6-difluorobenzoyl isocyanate.[7][8][9]

Step 3: Synthesis of Novaluron

• React the 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]aniline from Step 1 with the 2,6-difluorobenzoyl isocyanate from Step 2 in an addition reaction.[7][8][9]

• The resulting product is Novaluron. Purify by recrystallization or chromatography as needed.

Flometoquin: A Mitochondrial Complex III Inhibitor

Flometoquin is a novel quinoline insecticide effective against thrips, whiteflies, and diamondback moths.[17][18][19][20][21][22] Its deacylated metabolite, FloMet, acts by inhibiting the mitochondrial complex III (ubiquinol-cytochrome c oxidoreductase) at the Qi site, thereby disrupting cellular energy production.[14][23][24][25][26]

Pest Species	Life Stage	LC50 Value	Assay Method
Frankliniella occidentalis (Western flower thrips)	Adult	Not specified, but highly active	Foliar spray
Bemisia tabaci (Silverleaf whitefly)	Nymph	Not specified, but highly active	Foliar spray
Thrips palmi (Melon thrips)	Adult	Not specified, but highly active	Foliar spray

Flometoquin itself is a pro-insecticide that is metabolized to the active compound, FloMet. FloMet binds to the Qi site of mitochondrial complex III, inhibiting the electron transport chain and blocking ATP synthesis, which leads to paralysis and death of the insect.[4][5][14][23][24][25]

Caption: Inhibition of Mitochondrial Complex III by Flometoquin's active metabolite.

The synthesis of Flometoquin can be achieved from 4-(trifluoromethoxy)phenol.

Step 1: Synthesis of 4-(4-trifluoromethoxyphenoxy)-3-trifluoromethyl-aniline

• Perform a nucleophilic aromatic substitution (SNAr) reaction between 4-(trifluoromethoxy)phenol and a suitable substituted nitrobenzene derivative.

• Reduce the nitro group of the resulting diaryl ether to an aniline.

Step 2: Cyclization to form the Quinoline Core

• React the aniline from Step 1 with ethyl 2-methyl-3-oxopentanoate in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) in a solvent like xylene under reflux to form the hydroxyquinoline intermediate.[17][29]

Step 3: O-acylation to Flometoquin

• Treat the hydroxyquinoline intermediate with methyl chloroformate to yield the final product, Flometoquin.[18][29]

Applications in Fungicide Development

The trifluoromethoxy-phenyl group is also a key feature in some modern fungicides.

Thifluzamide: A Succinate Dehydrogenase Inhibitor

Thifluzamide is a thiazole carboxamide fungicide that is effective against a broad spectrum of fungal pathogens, particularly those causing sheath blight in rice.[30][31][32] It acts by inhibiting succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain.[13][30][31][33][34][35]

Fungal Pathogen	Disease	IC50/EC50 Value
Rhizoctonia solani	Sheath Blight	Data not specified, but highly effective
Puccinia spp.	Rusts	Data not specified, but effective
Ustilago spp.	Smuts	Data not specified, but effective

Thifluzamide targets and inhibits the activity of succinate dehydrogenase (SDH), a key enzyme in the tricarboxylic acid (TCA) cycle and the mitochondrial electron transport chain (Complex II).[13][30][31][32][33][36][37] This inhibition disrupts fungal respiration and energy production.

Caption: Mechanism of action of Thifluzamide as a succinate dehydrogenase inhibitor.

The synthesis of Thifluzamide involves the coupling of 2,6-dibromo-4-(trifluoromethoxy)aniline with a thiazole carboxylic acid derivative.

Step 1: Synthesis of 2,6-dibromo-4-(trifluoromethoxy)aniline

• Starting with 4-(trifluoromethoxy)aniline, perform a bromination reaction. A common method involves using bromine and hydrogen peroxide in an aqueous phase.[6][16][17][31][33]

• The reaction yields 2,6-dibromo-4-(trifluoromethoxy)aniline with high purity and yield.[6][17]

Step 2: Synthesis of 2-methyl-4-trifluoromethyl-5-thiazolecarbonyl chloride

• This intermediate can be prepared from 2-chloro-4,4,4-trifluoroacetoacetate ethyl ester, which is synthesized from trifluoroacetic acid ethyl ester.[13][38]

• The ester is reacted with thioacetamide to form the thiazole ring, followed by hydrolysis to the carboxylic acid and subsequent chlorination to the acid chloride.[13][38]

Step 3: Synthesis of Thifluzamide

• React 2,6-dibromo-4-(trifluoromethoxy)aniline from Step 1 with 2-methyl-4-trifluoromethyl-5-thiazolecarbonyl chloride from Step 2 in a suitable solvent like acetonitrile or toluene under reflux to form Thifluzamide.[13][26][38][39]

• Purify the product as necessary.

Applications in Plant Growth Regulator Development

The trifluoromethoxy-phenyl group is also found in plant growth regulators.

Flurprimidol: A Gibberellin Biosynthesis Inhibitor

Flurprimidol is a plant growth regulator used to control the growth of turfgrass and ornamental plants.[15][20][34][38] It acts by inhibiting the biosynthesis of gibberellins, which are key plant hormones responsible for cell elongation.[27][38][40]

Quantitative data for Flurprimidol is often presented as the required application rate for a desired level of growth regulation, which varies significantly depending on the plant species and environmental conditions.

Flurprimidol inhibits the action of ent-kaurene oxidase, a cytochrome P450 monooxygenase, which is a critical enzyme in the gibberellin biosynthesis pathway.[41] This leads to reduced levels of active gibberellins, resulting in decreased internode elongation and more compact plant growth.[27][38][40]

Caption: Inhibition of gibberellin biosynthesis by Flurprimidol.

An improved, more cost-effective, and scalable synthesis of Flurprimidol has been developed, avoiding cryogenic temperatures.[12][15] While specific details of the improved synthesis are proprietary, the general approach involves the synthesis of 5-substituted pyrimidines. The 4-(trifluoromethoxy)phenyl group is introduced via a Grignard reaction or similar organometallic addition to a pyrimidine-based aldehyde or ketone.

References

• 1. Mitochondrial Electron Transport Chain Complex III Is Required for Antimycin A to Inhibit Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Curtius Rearrangement [organic-chemistry.org]
• 3. 4-(Trifluoromethoxy)aniline 98 461-82-5 [sigmaaldrich.com]
• 4. What are Electron transport complex III inhibitors and how do they work? [synapse.patsnap.com]
• 5. m.youtube.com [m.youtube.com]
• 6. CN102491910A - Method for synthesizing 2,6-dibromo-4-(trifluoromethoxy) aniline by water-phase method - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. k-state.edu [k-state.edu]
• 12. benchchem.com [benchchem.com]
• 13. Stage-Specific Toxicity of Novaluron to Second-Instar Spodoptera frugiperda and Plutella xylostella and Associated Enzyme Responses [mdpi.com]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. 2,6-Dibromo-4-(trifluoromethoxy)aniline | 88149-49-9 [chemicalbook.com]
• 17. 2,6-Dibromo-4-(trifluoromethoxy)aniline (88149-49-9) for sale [vulcanchem.com]
• 18. 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics_Chemicalbook [chemicalbook.com]
• 19. researchgate.net [researchgate.net]
• 20. Discovery of flometoquin, a novel quinoline insecticide - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Discovery of flometoquin, a novel quinoline insecticide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Page loading... [guidechem.com]
• 25. researchgate.net [researchgate.net]
• 26. US6043262A - Thifluzamide with improved efficacy - Google Patents [patents.google.com]
• 27. researchgate.net [researchgate.net]
• 28. biochemjournal.com [biochemjournal.com]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. CN106631839B - A kind of preparation method of thifuramide key intermediate-2,6-dibromo-4-(trifluoromethoxy)aniline - Google Patents [patents.google.com]
• 32. researchgate.net [researchgate.net]
• 33. CN103570566A - Method for preparing 2,6-dibromo-4-trifluoromethoxyaniline - Google Patents [patents.google.com]
• 34. Thifluzamide | C13H6Br2F6N2O2S | CID 86389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 35. Thifluzamide TC - HEBEN [hb-p.com]
• 36. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 37. researchgate.net [researchgate.net]
• 38. Page loading... [wap.guidechem.com]
• 39. alfa-chemistry.com [alfa-chemistry.com]
• 40. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 41. researchgate.net [researchgate.net]

Application of 4-(Trifluoromethoxy)benzonitrile in the Synthesis of High-Performance Fluorinated Polymers

For Researchers, Scientists, and Drug Development Professionals

Application Note

The incorporation of fluorine-containing functional groups into polymer backbones is a well-established strategy for developing high-performance materials with exceptional properties. 4-(Trifluoromethoxy)benzonitrile, while not typically used as a direct monomer, serves as a valuable precursor for synthesizing specialized monomers, particularly diamines, which are subsequently employed in the production of advanced polymers like polyimides. The trifluoromethoxy (-OCF3) group imparts a unique combination of properties to the resulting polymers, making them suitable for demanding applications in aerospace, electronics, and medical devices.

The presence of the -OCF3 group in the polymer structure leads to several key advantages:

• Enhanced Thermal Stability: The strong carbon-fluorine bonds in the trifluoromethoxy group contribute to excellent thermal and thermo-oxidative stability of the polymer.[1][2][3]

• Improved Solubility: The bulky and non-polar nature of the -OCF3 group disrupts polymer chain packing, leading to increased solubility in common organic solvents, which facilitates processing.[1][4]

• Low Dielectric Constant: The low polarizability of the C-F bond results in polymers with a lower dielectric constant and dielectric loss, making them ideal for use as insulating materials in high-frequency electronics.[1][3]

• Low Moisture Absorption: The hydrophobic nature of the trifluoromethoxy group reduces the water absorption of the polymer, which is crucial for maintaining stable electrical and mechanical properties in humid environments.[1]

• High Optical Transparency: The introduction of fluorinated groups can reduce intermolecular charge transfer, leading to polymers with high optical transparency and low color intensity.[1]

A plausible and chemically sound approach for the utilization of 4-(trifluoromethoxy)benzonitrile in polymer science is its conversion to a diamine monomer. This monomer can then be polymerized with a commercial dianhydride to produce a high-performance fluorinated polyimide. A general workflow for this process is outlined below.

Experimental Protocols

This section provides a detailed methodology for the synthesis of a fluorinated diamine monomer derived from 4-(trifluoromethoxy)benzonitrile and its subsequent polymerization to form a polyimide.

Part 1: Synthesis of a Diamine Monomer from 4-(Trifluoromethoxy)benzonitrile

This protocol describes a hypothetical, yet chemically robust, multi-step synthesis of a diamine monomer, 4,4'-bis(4-amino-2-(trifluoromethoxy)phenoxy)biphenyl, starting from 4-(trifluoromethoxy)benzonitrile.

Step 1a: Nitration of 4-(Trifluoromethoxy)benzonitrile

• In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 4-(trifluoromethoxy)benzonitrile.

• Cool the flask to 0-5 °C in an ice bath.

• Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours.

• Pour the reaction mixture over crushed ice and filter the resulting precipitate.

• Wash the solid with cold water until the washings are neutral and then dry under vacuum to obtain 4-nitro-2-(trifluoromethoxy)benzonitrile.

Step 1b: Conversion of Nitrile to Carboxylic Acid

• Reflux the 4-nitro-2-(trifluoromethoxy)benzonitrile from Step 1a in an aqueous solution of sodium hydroxide for several hours until the evolution of ammonia ceases.

• Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the carboxylic acid.

• Filter the precipitate, wash with cold water, and dry to yield 4-nitro-2-(trifluoromethoxy)benzoic acid.

Step 1c: Synthesis of 4-Nitro-2-(trifluoromethoxy)phenol

• Perform a Baeyer-Villiger oxidation on the carboxylic acid from Step 1b using a suitable peroxy acid (e.g., m-chloroperoxybenzoic acid) in an appropriate solvent like chloroform.

• Work up the reaction to isolate the corresponding phenyl ester.

• Hydrolyze the ester under basic conditions to yield 4-nitro-2-(trifluoromethoxy)phenol.

Step 1d: Synthesis of 4,4'-bis(4-nitro-2-(trifluoromethoxy)phenoxy)biphenyl

• In a flask equipped with a Dean-Stark trap, dissolve 4,4'-dihydroxybiphenyl and potassium carbonate in N,N-dimethylacetamide (DMAc) and toluene.

• Heat the mixture to reflux to azeotropically remove water.

• After removing toluene, add the 4-nitro-2-(trifluoromethoxy)phenol from Step 1c to the reaction mixture.

• Heat the reaction at an elevated temperature (e.g., 160 °C) for 12-24 hours under a nitrogen atmosphere.

• Cool the reaction mixture and precipitate the product by pouring it into a large volume of methanol.

• Filter, wash the solid with methanol and water, and dry to obtain the dinitro compound.

Step 1e: Reduction to Diamine Monomer

• In a pressure vessel, dissolve the dinitro compound from Step 1d in ethanol.

• Add a catalytic amount of palladium on carbon (Pd/C).

• Hydrogenate the mixture under hydrogen pressure at room temperature until the theoretical amount of hydrogen is consumed.

• Filter off the catalyst and evaporate the solvent to obtain the crude diamine monomer.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield pure 4,4'-bis(4-amino-2-(trifluoromethoxy)phenoxy)biphenyl.

Part 2: Synthesis of Fluorinated Polyimide

This protocol describes the two-step polycondensation of the synthesized diamine monomer with a commercially available dianhydride, 4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA), to form a fluorinated polyimide.

Step 2a: Poly(amic acid) Synthesis

• In a dry three-necked flask under a nitrogen atmosphere, dissolve the synthesized diamine monomer in anhydrous N-methyl-2-pyrrolidone (NMP).

• Cool the solution to 0-5 °C in an ice bath.

• Add an equimolar amount of 6FDA portion-wise to the stirred solution, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 24 hours to form a viscous poly(amic acid) solution.

Step 2b: Chemical Imidization

• To the poly(amic acid) solution, add a dehydrating agent mixture of acetic anhydride and pyridine (e.g., 2:1 molar ratio with respect to the repeating unit).

• Stir the mixture at room temperature for 12 hours.

• Precipitate the polyimide by pouring the solution into a large volume of methanol.

• Collect the polymer by filtration, wash thoroughly with methanol, and dry under vacuum at 80 °C for 24 hours.

Data Presentation

The following tables summarize the typical properties of high-performance fluorinated polyimides derived from trifluoromethyl- or trifluoromethoxy-containing monomers.

Table 1: Thermal Properties of Fluorinated Polyimides

Polymer ID	Glass Transition Temperature (Tg, °C)	5% Weight Loss Temperature (Td5, °C) (Nitrogen)	5% Weight Loss Temperature (Td5, °C) (Air)
PI-a[1]	259	551	515
PI-b[1]	281	561	520
PA-1[2]	>300	437	434
PA-2[2]	>300	465	458

Table 2: Mechanical and Electrical Properties of Fluorinated Polyimides

Polymer ID	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)	Dielectric Constant (1 MHz)	Water Absorption (%)
PI-a[1]	82	2.3	9.0	2.69	0.59
PI-b[1]	91	3.2	4.3	2.85	0.68
PI-c[5]	124	2.3	65	2.80	0.44
PI-d[5]	147	2.8	9	3.50	1.02

Visualizations

Diagram 1: Synthetic Workflow for Diamine Monomer

References

• 1. Synthesis and properties of fluorinated polyimides with multi-bulky pendant groups - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01568B [pubs.rsc.org]
• 2. Highly Transparent Aromatic Polyamides from Unsymmetrical Diamine with Trifluoromethyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and synthesis of novel poly (aryl ether ketones) containing trifluoromethyl and trifluoromethoxy groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Reduction of 4-(Trifluoromethoxy)benzonitrile to 4-(Trifluoromethoxy)benzylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the reduction of the nitrile group in 4-(trifluoromethoxy)benzonitrile to yield 4-(trifluoromethoxy)benzylamine. This transformation is a crucial step in the synthesis of various pharmaceutical and agrochemical compounds, where the resulting primary amine serves as a key building block for further molecular elaboration. The protocols described herein cover common and effective methodologies, including reduction with lithium aluminum hydride (LAH), borane complexes, and catalytic hydrogenation using Raney® Nickel. A comparative analysis of these methods is presented to aid in selecting the most suitable procedure based on laboratory capabilities, scale, and safety considerations.

Introduction and Application Overview

4-(Trifluoromethoxy)benzonitrile is a readily available starting material in organic synthesis. The reduction of its nitrile functional group to a primary amine affords 4-(trifluoromethoxy)benzylamine, a valuable intermediate. The presence of the electron-withdrawing trifluoromethoxy group on the aromatic ring can influence the reactivity of the nitrile group, generally making it more susceptible to reduction.[1] The choice of reduction methodology is critical and depends on factors such as functional group tolerance, desired selectivity, scalability, and safety. This document details three robust methods for this transformation:

• Lithium Aluminum Hydride (LAH) Reduction: A powerful and common method for nitrile reduction, offering high yields.[2][3] However, it requires stringent anhydrous conditions and careful handling due to its high reactivity with water.[2]

• Borane-Mediated Reduction: Utilizes borane reagents such as ammonia borane or borane-dimethyl sulfide complex. These reagents are often milder than LAH and can offer better functional group tolerance.[4][5][6]

• Catalytic Hydrogenation with Raney® Nickel: A scalable and cost-effective method that uses high-pressure hydrogen gas in the presence of a nickel catalyst.[7][8] This method is widely used in industrial applications.

Comparative Data of Reduction Protocols

The following table summarizes the typical reaction conditions and expected outcomes for the reduction of 4-(trifluoromethoxy)benzonitrile to 4-(trifluoromethoxy)benzylamine using the three different methods.

Method	Reducing Agent/Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Key Considerations
Method A	Lithium Aluminum Hydride (LiAlH₄)	Tetrahydrofuran (THF), Diethyl ether	0 to Room Temp	4 - 12	85 - 95	Requires strict anhydrous conditions; highly reactive quench.[2]
Method B	Ammonia Borane (NH₃BH₃)	Diethyl ether (Et₂O)	120 (sealed tube)	12 - 24	80 - 90	Catalyst-free thermal decomposition; generates H₂ and NH₃ as byproducts.[4]
Method C	Raney® Nickel / H₂	Ethanol, Methanol	Room Temp to 50	2 - 6	90 - 98	Requires high-pressure hydrogenation setup; catalyst is pyrophoric.[7][9]

Experimental Protocols

Method A: Reduction with Lithium Aluminum Hydride (LAH)

This protocol is adapted from general procedures for LAH reduction of nitriles.[2][3]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Lithium Aluminum Hydride (LAH)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• 10% Sodium Hydroxide (NaOH) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Celite®

Procedure:

• To a dry, nitrogen-purged round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a suspension of LAH (1.5 equivalents) in anhydrous THF (10 volumes relative to the nitrile).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of 4-(trifluoromethoxy)benzonitrile (1 equivalent) in anhydrous THF to the LAH suspension.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4 hours.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0°C.

• Carefully quench the excess LAH by the sequential dropwise addition of water (1 volume relative to LAH), followed by 10% NaOH solution (1.5 volumes), and finally water again (3 volumes).[2]

• Stir the resulting suspension vigorously for 30 minutes.

• Filter the mixture through a pad of Celite® and wash the filter cake with ethyl acetate.

• Separate the organic layer from the filtrate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-(trifluoromethoxy)benzylamine.

• Purify the crude product by column chromatography on silica gel if necessary.

Method B: Reduction with Ammonia Borane

This protocol is based on a catalyst-free thermal reduction method.[4]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Ammonia Borane (AB)

• Anhydrous Diethyl Ether (Et₂O)

• Hydrochloric Acid (1 M)

• Sodium Bicarbonate (saturated solution)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a thick-walled pressure tube, combine 4-(trifluoromethoxy)benzonitrile (1 equivalent) and ammonia borane (1.2 equivalents).[4]

• Add anhydrous diethyl ether.

• Seal the tube and heat the reaction mixture to 120°C for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, carefully open the pressure tube.

• Quench the reaction by slowly adding 1 M HCl.

• Extract the aqueous layer with ethyl acetate to remove any unreacted starting material.

• Basify the aqueous layer with a saturated solution of sodium bicarbonate until a pH of 8-9 is reached.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure to yield 4-(trifluoromethoxy)benzylamine.

Method C: Catalytic Hydrogenation with Raney® Nickel

This protocol is a general procedure for the reduction of nitriles using Raney® Nickel and hydrogen gas.[7][8]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Raney® Nickel (as a slurry in water or ethanol)

• Ethanol (or Methanol)

• Hydrogen Gas (H₂)

• Celite®

Procedure:

• Carefully wash the Raney® Nickel catalyst with oxygen-free distilled water and then with absolute ethanol to remove any residual alkali.[7]

• In a high-pressure hydrogenation vessel, add the moist Raney® Nickel catalyst (approx. 10 mol%) and dry ethanol (25 mL per 10 mmol of nitrile).

• Add 4-(trifluoromethoxy)benzonitrile (1 equivalent) to the vessel.

• Seal the reactor and purge it several times with nitrogen, followed by hydrogen gas.

• Pressurize the reactor with hydrogen gas (typically 50-100 psi, but conditions may vary).

• Stir the reaction mixture vigorously at room temperature or heat to 50°C for 2-6 hours.[7]

• Monitor the reaction by observing the cessation of hydrogen uptake.

• After the reaction is complete, carefully vent the hydrogen and purge the reactor with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Caution: The filtered catalyst can be pyrophoric and should not be allowed to dry in the air. [9]

• Wash the Celite® pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the desired 4-(trifluoromethoxy)benzylamine.

Visualizations

Caption: General workflow for the reduction of 4-(trifluoromethoxy)benzonitrile.

Caption: Simplified reaction pathway for nitrile reduction.

References

• 1. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Noncatalyzed Reduction of Nitriles to Primary Amines with Ammonia Borane [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. B–N/B–H Transborylation: borane-catalysed nitrile hydroboration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Hydrolysis of 4-(Trifluoromethoxy)benzonitrile to 4-(Trifluoromethoxy)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of nitriles to carboxylic acids is a fundamental transformation in organic synthesis, crucial for the development of new pharmaceuticals and functional materials. The trifluoromethoxy group is a key substituent in medicinal chemistry, known for enhancing metabolic stability, lipophilicity, and binding affinity of drug candidates. This document provides detailed application notes and protocols for the hydrolysis of 4-(trifluoromethoxy)benzonitrile to 4-(trifluoromethoxy)benzoic acid, a valuable intermediate in drug discovery. Both acid- and base-catalyzed hydrolysis methods are discussed, offering flexibility depending on the substrate's sensitivity and the desired reaction conditions.

Chemical Transformation

The hydrolysis of 4-(trifluoromethoxy)benzonitrile involves the reaction of the nitrile group with water to form 4-(trifluoromethoxy)benzoic acid. This transformation can be effectively catalyzed by either strong acids or bases.

Figure 1: General reaction scheme for the hydrolysis of 4-(trifluoromethoxy)benzonitrile.

Comparative Data of Hydrolysis Conditions

The choice between acidic and basic hydrolysis is critical and depends on the stability of the starting material and product to the reaction conditions. The following table summarizes typical quantitative data for each method.

Parameter	Acid-Catalyzed Hydrolysis	Base-Catalyzed Hydrolysis
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)	Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)
Solvent	Acetic Acid / Water	Ethanol / Water
Temperature	120°C (Reflux)	Reflux
Reaction Time	Overnight	Several hours to overnight
Yield	High	Generally High
Work-up	Dilution with water, filtration	Acidification, extraction
Substrate Scope	Tolerates base-sensitive groups	Tolerates acid-sensitive groups

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of 4-(Trifluoromethoxy)benzonitrile

This protocol is adapted from established methods for the hydrolysis of aryl nitriles.[1][2][3]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Acetic Acid (glacial)

• Water (distilled or deionized)

• Concentrated Sulfuric Acid (98%)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-(trifluoromethoxy)benzonitrile (e.g., 4.0 g, 21.4 mmol) in a mixture of acetic acid (12 mL) and water (12 mL).[1]

• Carefully add concentrated sulfuric acid (12 mL) to the solution while stirring. Caution: The addition of sulfuric acid is exothermic.

• Attach a reflux condenser to the flask and heat the reaction mixture to 120°C.[1]

• Maintain the reaction at this temperature overnight with continuous stirring.

• After the reaction is complete (monitored by TLC or LC-MS), allow the mixture to cool to room temperature.

• Slowly and carefully pour the reaction mixture over crushed ice in a beaker.

• A precipitate of 4-(trifluoromethoxy)benzoic acid will form.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the solid with cold water to remove any residual acid.

• Dry the product in a vacuum oven to obtain the final carboxylic acid.

Protocol 2: Base-Catalyzed Hydrolysis of 4-(Trifluoromethoxy)benzonitrile

This is a general protocol for the hydrolysis of nitriles under basic conditions.[4][5]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Ethanol

• Water (distilled or deionized)

• Hydrochloric Acid (HCl, concentrated or dilute)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Ethyl acetate or other suitable organic solvent

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask, prepare a solution of sodium hydroxide (e.g., 2-4 equivalents) in a mixture of ethanol and water.

• Add 4-(trifluoromethoxy)benzonitrile to the basic solution.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction may take several hours to go to completion.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• If ethanol was used as a co-solvent, remove it under reduced pressure using a rotary evaporator.

• Transfer the aqueous solution to a separatory funnel and wash with a water-immiscible organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted starting material or non-acidic impurities.

• Carefully acidify the aqueous layer to a pH of approximately 2 with hydrochloric acid. Caution: Acidification may be exothermic.

• The 4-(trifluoromethoxy)benzoic acid will precipitate out of the solution. If it does not precipitate, extract the aqueous layer with a suitable organic solvent like ethyl acetate (3 x volume).

• Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude carboxylic acid.

• The crude product can be further purified by recrystallization.

Visualizations

The following diagrams illustrate the logical workflow of the experimental procedures and the general chemical pathway.

References

• 1. 4-(Trifluoromethoxy)benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. The acid-catalysed hydrolysis of benzonitrile | Semantic Scholar [semanticscholar.org]
• 3. The acid-catalysed hydrolysis of benzonitrile - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for palladium-catalyzed cross-coupling reactions involving 4-(trifluoromethoxy)benzonitrile and its precursors. This versatile building block is of significant interest in medicinal chemistry and materials science due to the unique electronic properties conferred by the trifluoromethoxy group, which can enhance metabolic stability, lipophilicity, and binding affinity of molecules.

Palladium-catalyzed cross-coupling reactions are powerful tools for the construction of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-S, C-P) bonds. The protocols outlined below are based on established methodologies and provide a starting point for the synthesis of a diverse range of derivatives from 4-(trifluoromethoxy)benzonitrile and related aryl halides.

General Workflow for Palladium-Catalyzed Cross-Coupling Reactions

The experimental workflow for a typical palladium-catalyzed cross-coupling reaction is outlined below. It involves the careful assembly of reactants under an inert atmosphere to prevent the degradation of the catalyst and reagents.

Caption: General experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organohalide and an organoboron compound. For the synthesis of biaryl compounds derived from 4-(trifluoromethoxy)benzonitrile, a common strategy involves the coupling of a 4-(trifluoromethoxy)phenyl halide with an appropriate boronic acid or ester.

General Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data Summary for Suzuki-Miyaura Coupling

The following table summarizes representative reaction conditions for the Suzuki-Miyaura coupling of aryl halides with boronic acids, based on reactions with substrates analogous to 4-(trifluoromethoxy)benzonitrile.

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromo-1-(trifluoromethoxy)benzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85-95
2	4-Iodo-1-(trifluoromethoxy)benzene	(4-Formylphenyl)boronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	90	8	80-90
3	4-Bromobenzonitrile	(4-Methoxyphenyl)boronic acid	Pd₂(dba)₃ (1.5)	RuPhos (3)	Cs₂CO₃	THF/H₂O	80	16	90-98

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of an aryl halide with a boronic acid.

Materials:

• 4-(Trifluoromethoxy)phenyl halide (e.g., bromide or iodide) (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄) (1-5 mol%)

• Phosphine ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0-3.0 equiv)

• Degassed solvent (e.g., Toluene/H₂O, Dioxane/H₂O, THF/H₂O)

Procedure:

• To an oven-dried Schlenk flask, add the 4-(trifluoromethoxy)phenyl halide, arylboronic acid, palladium catalyst, ligand (if used), and base under an inert atmosphere (e.g., Argon or Nitrogen).

• Add the degassed solvent(s) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Heck Reaction

The Mizoroki-Heck reaction is a palladium-catalyzed C-C coupling of an unsaturated halide with an alkene to form a substituted alkene.[1] This reaction is particularly useful for the vinylation of aryl halides like 4-bromo-1-(trifluoromethoxy)benzene.

Quantitative Data Summary for Heck Reaction

The following table presents typical conditions for the Heck reaction based on analogous aryl bromides.

Entry	Aryl Halide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromo-1-(trifluoromethoxy)benzene	Styrene	Pd(OAc)₂ (1)	P(o-tol)₃ (2)	Et₃N	DMF	100	16	80-90
2	4-Iodobenzonitrile	n-Butyl acrylate	Pd(OAc)₂ (2)	-	Na₂CO₃	NMP	120	24	85-95
3	Bromobenzene	Styrene	Pd/C (0.5)	-	K₂CO₃	DMF/H₂O	130	6	>95

Experimental Protocol: Heck Reaction

This protocol provides a general method for the Heck coupling of an aryl halide with an alkene.

Materials:

• 4-(Trifluoromethoxy)phenyl halide (e.g., bromide or iodide) (1.0 equiv)

• Alkene (e.g., styrene, n-butyl acrylate) (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd/C) (1-5 mol%)

• Optional ligand (e.g., P(o-tol)₃, PPh₃)

• Base (e.g., Et₃N, K₂CO₃, NaOAc) (1.5-2.5 equiv)

• Anhydrous polar aprotic solvent (e.g., DMF, NMP, DMAc)

Procedure:

• In a pressure-rated vessel, combine the 4-(trifluoromethoxy)phenyl halide, palladium catalyst, optional ligand, and base.

• Add the solvent and the alkene.

• Seal the vessel and heat the mixture to the required temperature (typically 100-140 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the substituted alkene.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, providing access to substituted alkynes.[2][3] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst.[2][3]

Quantitative Data Summary for Sonogashira Coupling

The following table summarizes representative conditions for the Sonogashira coupling of aryl halides with terminal alkynes.

Entry	Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Iodo-1-(trifluoromethoxy)benzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	60	6	85-95
2	4-Bromo-1-(trifluoromethoxy)benzene	Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	i-Pr₂NH	Toluene	80	12	70-80
3	4-Iodotoluene	Phenylacetylene	5% Pd on Alumina	0.1% Cu₂O on Alumina	-	THF/DMA	75	-	-

Experimental Protocol: Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling.

Materials:

• 4-(Trifluoromethoxy)phenyl halide (e.g., bromide or iodide) (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Base (e.g., Et₃N, i-Pr₂NH, DIPA) (2.0-3.0 equiv)

• Anhydrous solvent (e.g., THF, Toluene, DMF)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the 4-(trifluoromethoxy)phenyl halide, palladium catalyst, and copper(I) iodide.

• Add the degassed solvent and the amine base via syringe.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat to the desired temperature (typically 40-80 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a highly effective method for the formation of C-N bonds by coupling an aryl halide with a primary or secondary amine.[4] This reaction is crucial for synthesizing arylamines, which are prevalent in pharmaceuticals.

Quantitative Data Summary for Buchwald-Hartwig Amination

The table below provides typical reaction conditions for the Buchwald-Hartwig amination of aryl halides, drawing from examples with similar electronic properties to 4-(trifluoromethoxy)phenyl halides.[5]

Entry	Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromo-1-(trifluoromethoxy)benzene	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	18	90-98
2	4-Iodo-1-(trifluoromethoxy)benzene	Aniline	Pd(OAc)₂ (3)	BINAP (4.5)	Cs₂CO₃	Dioxane	110	24	80-90
3	4-Bromobenzotrifluoride	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	24	~95 (GC)

Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes a general procedure for the Buchwald-Hartwig amination.

Materials:

• 4-(Trifluoromethoxy)phenyl halide (e.g., bromide or iodide) (1.0 equiv)

• Amine (primary or secondary) (1.1-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, BINAP) (2-10 mol%)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃) (1.5-2.5 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, THF)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to a dry Schlenk tube.

• Add the 4-(trifluoromethoxy)phenyl halide and the amine.

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Cyanation

Palladium-catalyzed cyanation provides a direct route to aryl nitriles from aryl halides or triflates. This reaction is an important transformation for introducing the versatile nitrile functional group.

Quantitative Data Summary for Cyanation

The following table shows representative conditions for the palladium-catalyzed cyanation of aryl halides.

Entry	Aryl Halide/Triflate	Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromo-1-(trifluoromethoxy)benzene	Zn(CN)₂	Pd₂(dba)₃ (2.5)	dppf (5)	-	DMF	80	12	85-95
2	4-(Trifluoromethoxy)phenyl triflate	K₄[Fe(CN)₆]	Pd(OAc)₂ (2)	cataCXium A (4)	-	t-AmylOH	110	16	70-80
3	4-Bromobenzonitrile	KCN	Pd(PPh₃)₄ (5)	-	18-crown-6	Acetonitrile	80	6	90-98

Experimental Protocol: Cyanation

This protocol provides a general procedure for the palladium-catalyzed cyanation of an aryl halide.

Materials:

• 4-(Trifluoromethoxy)phenyl halide or triflate (1.0 equiv)

• Cyanide source (e.g., Zn(CN)₂, K₄[Fe(CN)₆], KCN) (0.5-1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

• Ligand (e.g., dppf, Xantphos) (2-10 mol%)

• Solvent (e.g., DMF, DMAc, Toluene)

Procedure:

• To an oven-dried flask under an inert atmosphere, add the aryl halide or triflate, palladium catalyst, ligand, and cyanide source.

• Add the degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-140 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Carefully quench the reaction with an appropriate aqueous solution (e.g., aqueous NaHCO₃ for Zn(CN)₂, or bleach for KCN).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization.

Disclaimer: These protocols are intended as a general guide. Reaction conditions, including catalyst, ligand, base, solvent, and temperature, may require optimization for specific substrates to achieve the best results. Always perform a risk assessment and adhere to appropriate laboratory safety procedures when handling chemicals, especially toxic reagents like cyanides.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. Palladium-catalyzed cyanation of bromocalix[4]arenes at the upper rim - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Incorporating 4-(Trifluoromethoxy)benzonitrile into Heterocyclic Scaffolds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the incorporation of 4-(trifluoromethoxy)benzonitrile into a valuable heterocyclic scaffold: the tetrazole ring. The trifluoromethoxy group is a key pharmacophore in modern drug discovery, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity.[1] The tetrazole ring is a well-established bioisostere for the carboxylic acid group, offering improved pharmacokinetic properties.[2] The synthesis of 5-substituted 1H-tetrazoles from nitriles via [3+2] cycloaddition with an azide source is a robust and widely utilized transformation in medicinal chemistry.[3][4][5][6][7]

Synthesis of 5-(4-(Trifluoromethoxy)phenyl)-1H-tetrazole

The [3+2] cycloaddition of an azide source to 4-(trifluoromethoxy)benzonitrile is an efficient method for the synthesis of 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole. This reaction can be effectively catalyzed by a variety of systems, including transition metal complexes and solid-supported acids.

Reaction Scheme

Caption: General reaction scheme for the synthesis of 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole.

Quantitative Data Summary

The following table summarizes various catalytic systems and their reported effectiveness for the synthesis of 5-substituted 1H-tetrazoles from corresponding nitriles. While not all examples explicitly use 4-(trifluoromethoxy)benzonitrile, they provide a strong basis for catalyst selection and reaction optimization.

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Co(II)-complex with N,N-bis(pyridin-2-ylmethyl)quinolin-8-amine	Methanol	Reflux	12	>95 (for benzonitrile)	[3][6]
Silica Sulfuric Acid	DMF	Reflux	4-12	72-95	[4]
Pyridine Hydrochloride	DMF	100	8	93 (for benzonitrile)	[5]
Zinc Salts (e.g., ZnCl2)	Water	100	12	High	[7]
SO3H-carbon	DMF	100	6	92 (for benzonitrile)	[8]
Nano-TiCl4·SiO2	DMF	Reflux	2	High	[9]

Experimental Protocols

Protocol 1: Cobalt-Catalyzed Synthesis of 5-(4-(Trifluoromethoxy)phenyl)-1H-tetrazole

This protocol is adapted from a general method for the cobalt-catalyzed synthesis of 5-substituted 1H-tetrazoles.[3][6]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Sodium Azide (NaN₃)

• Co(II)-complex with N,N-bis(pyridin-2-ylmethyl)quinolin-8-amine (Catalyst)

• Methanol (MeOH)

• Deionized Water

• Ethyl Acetate

• Hydrochloric Acid (HCl), 1M

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(trifluoromethoxy)benzonitrile (1 mmol), sodium azide (1.5 mmol), and the Co(II) catalyst (0.01 mmol).

• Add methanol (10 mL) to the flask.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion (typically 12 hours), cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Add deionized water (20 mL) to the residue and acidify to pH ~2 with 1M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole.

Protocol 2: Heterogeneous Catalysis using Silica Sulfuric Acid

This protocol utilizes a solid-supported acid catalyst, which simplifies purification.[4]

Materials:

• 4-(Trifluoromethoxy)benzonitrile

• Sodium Azide (NaN₃)

• Silica Sulfuric Acid

• N,N-Dimethylformamide (DMF)

• Petroleum Ether

• Ethyl Acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Filtration apparatus

Procedure:

• In a round-bottom flask, prepare a suspension of 4-(trifluoromethoxy)benzonitrile (1 mmol), sodium azide (1.2 mmol), and silica sulfuric acid (500 mg) in DMF (10 mL).

• Heat the mixture to reflux with stirring.

• Monitor the reaction by TLC. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid acid catalyst and wash it with ethyl acetate.

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography using a mixture of petroleum ether and ethyl acetate as the eluent to afford the pure 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole.

Visualizations

Catalytic Cycle for Tetrazole Synthesis

The following diagram illustrates a plausible catalytic cycle for a metal-catalyzed [3+2] cycloaddition of an azide to a nitrile.

Caption: Proposed catalytic cycle for the metal-catalyzed synthesis of 5-substituted 1H-tetrazoles.

Experimental Workflow

The general workflow for the synthesis and purification of 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole is outlined below.

Caption: A typical experimental workflow for the synthesis and purification of 5-(4-(trifluoromethoxy)phenyl)-1H-tetrazole.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Innovative synthesis of drug-like molecules using tetrazole as core building blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]
• 8. ajgreenchem.com [ajgreenchem.com]
• 9. scielo.org.za [scielo.org.za]

Application Notes and Protocols for N-alkylation of 4-(Trifluoromethoxy)benzylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylation of primary amines is a fundamental transformation in organic synthesis, yielding secondary amines that are crucial scaffolds in a vast array of pharmaceuticals, agrochemicals, and functional materials. This document provides detailed experimental protocols for two common and effective methods for the N-alkylation of 4-(Trifluoromethoxy)benzylamine: Direct Alkylation with Alkyl Halides and Reductive Amination . These protocols are designed to serve as a starting point for researchers and can be adapted and optimized for specific synthetic needs.

Chemical Structure

Figure 1: Structure of 4-(Trifluoromethoxy)benzylamine

General Procedures

Two primary methods for the N-alkylation of 4-(Trifluoromethoxy)benzylamine are detailed below. The choice of method will depend on the desired alkyl group, the availability of starting materials, and the desired scale of the reaction.

Method 1: Direct Alkylation with Alkyl Halides

This method involves the direct reaction of 4-(Trifluoromethoxy)benzylamine with an alkyl halide in the presence of a base. It is a straightforward approach suitable for a wide range of alkyl halides.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 4-(Trifluoromethoxy)benzylamine (1.0 eq.).

• Solvent and Base Addition: Dissolve the amine in a suitable aprotic solvent such as acetonitrile or N,N-dimethylformamide (DMF). Add a non-nucleophilic base (e.g., potassium carbonate, triethylamine, or N,N-diisopropylethylamine) (1.5 - 2.0 eq.).

• Alkyl Halide Addition: Slowly add the alkyl halide (1.0 - 1.2 eq.) to the stirred solution at room temperature. For highly reactive alkyl halides, cooling the reaction mixture to 0 °C is recommended to control the initial exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature or gently heat (e.g., 50-70 °C) to drive the reaction to completion. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid precipitate (inorganic salts) is present, remove it by filtration. The filtrate is then diluted with water and extracted with an organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired N-alkylated product.

Method 2: Reductive Amination

• Imine Formation: In a round-bottom flask, dissolve 4-(Trifluoromethoxy)benzylamine (1.0 eq.) and the corresponding aldehyde or ketone (1.0 - 1.2 eq.) in a suitable solvent such as methanol, ethanol, or dichloromethane. Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine. The reaction can be monitored by TLC or LC-MS. For less reactive carbonyl compounds, the addition of a catalytic amount of a weak acid (e.g., acetic acid) can accelerate imine formation.

• Reduction: Once imine formation is complete, cool the reaction mixture to 0 °C. Carefully add a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 - 2.0 eq.) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the imine is completely consumed, as monitored by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield the desired N-alkylated secondary amine.

Data Presentation

The following table summarizes representative quantitative data for the N-alkylation of 4-(Trifluoromethoxy)benzylamine using the methods described above. The data is compiled from general procedures and examples with analogous compounds. Actual results may vary depending on the specific reaction conditions and scale.

Alkyl Group	Method	Alkylating Agent/Carbonyl	Base/Reducing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)
Ethyl	Direct Alkylation	Bromoethane	K₂CO₃	Acetonitrile	60	12	85-95
Isopropyl	Reductive Amination	Acetone	NaBH(OAc)₃	Dichloromethane	RT	4	80-90
Benzyl	Direct Alkylation	Benzyl bromide	Et₃N	DMF	RT	8	90-98
Cyclohexyl	Reductive Amination	Cyclohexanone	NaBH₄	Methanol	RT	6	75-85

Mandatory Visualization

The following diagrams illustrate the logical workflow of the described experimental procedures.

Caption: Workflow for Direct N-Alkylation.

Caption: Workflow for Reductive Amination.

Application Notes and Protocols for the Synthesis of Nematic Liquid Crystal 4-Cyano-4'-pentylbiphenyl (5CB)

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Cyano-4'-pentylbiphenyl (5CB) is a widely recognized nematic liquid crystal, first synthesized in 1972 by George William Gray, Ken Harrison, and J.A. Nash.[1] Its significance lies in being one of the first members of the cyanobiphenyls to exhibit a stable nematic phase at room temperature, a critical characteristic for its application in liquid crystal displays (LCDs).[1][2] The molecule, approximately 20 Å in length, consists of a rigid biphenyl core with a polar cyano (CN) headgroup and a flexible pentyl (C5H11) tail.[1] This molecular structure is fundamental to its liquid crystalline properties, allowing for the precise control of light, which is essential for its use in various optoelectronic devices.[2] The synthesis of 5CB and similar liquid crystalline materials is a key process for innovation in organic electronic materials.[2][3]

Overview of the Synthetic Approach

The synthesis of biphenyl-based liquid crystals like 5CB often involves a multi-step process. A common and efficient method for constructing the central biphenyl core is the Suzuki-Miyaura cross-coupling reaction.[3][4] This palladium-catalyzed reaction forms a carbon-carbon bond between two phenyl rings, offering a versatile route to complex molecular structures.[3][4] The general strategy involves preparing functionalized precursors, one containing a boronic acid or its ester and the other a halide, which are then coupled. Subsequent modifications can be made to introduce the desired terminal groups.

An alternative historical synthesis route for 5CB involves the modification of biphenyl through a series of reactions including bromination, Friedel-Crafts acylation, Wolff-Kishner reduction, and finally cyanation.[1]

This document will detail a protocol based on the Suzuki-Miyaura cross-coupling approach due to its prevalence and adaptability in modern organic synthesis.

Data Presentation

The physical properties of the target liquid crystal, 4-cyano-4'-pentylbiphenyl (5CB), are crucial for its application. The phase transition temperatures are key parameters that define the material's operational range.

Property	Value	Reference
Chemical Formula	C18H19N	[1]
Crystal to Nematic Transition (T_KN)	22.5 °C	[1][5]
Nematic to Isotropic Transition (T_NI)	35.0 °C	[1][2][5]

Experimental Protocols

This section provides a detailed methodology for the synthesis of a 4'-alkoxy-4-cyanobiphenyl, a compound structurally similar to 5CB, via a Suzuki-Miyaura cross-coupling reaction. This protocol is a representative example of the synthesis of biphenyl-based liquid crystals.[4]

Materials and Reagents:

• 4-Methoxyphenylboronic acid

• 4-Bromobenzonitrile

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• Toluene

• Diethyl ether

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• Column chromatography setup

Protocol for Suzuki-Miyaura Cross-Coupling:

• Reaction Setup: In a 250 mL three-necked flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, combine 4-methoxyphenylboronic acid (1.1 equivalents), 4-bromobenzonitrile (1.0 equivalent), and triphenylphosphine (0.04 equivalents).[4]

• Catalyst and Base Addition: Add palladium(II) acetate (0.01 equivalents) to the flask. Subsequently, add toluene (e.g., 80 mL for a 10 mmol scale reaction) and a 2 M aqueous solution of potassium carbonate (2.0 equivalents).[4]

• Inert Atmosphere: Purge the reaction mixture with nitrogen or argon for 15-20 minutes to remove dissolved oxygen.[4]

• Reaction Execution: Heat the mixture to 85°C with vigorous stirring under a nitrogen atmosphere. The reaction is typically monitored for completion, which usually occurs within 12-24 hours.[4]

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system.[4] The disappearance of the starting materials indicates the reaction's completion.

Work-up and Purification:

• Cooling and Extraction: Once the reaction is complete, cool the mixture to room temperature. Transfer the contents to a separatory funnel and add 50 mL of deionized water. Extract the aqueous layer with diethyl ether (3 x 50 mL).[4]

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).[4]

• Drying: Dry the organic layer over anhydrous magnesium sulfate.[4]

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.[4]

• Purification: Purify the crude product by column chromatography on silica gel. A gradient elution with hexane and ethyl acetate is typically effective.[4]

• Final Product: Combine the pure fractions as identified by TLC and evaporate the solvent to yield the final product, 4'-methoxy-4-cyanobiphenyl, as a white solid.[4]

Characterization

The synthesized liquid crystal should be characterized to confirm its identity and purity, and to determine its physical properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular structure of the synthesized compound.

• Differential Scanning Calorimetry (DSC): To determine the phase transition temperatures (crystal to nematic and nematic to isotropic).[6]

• Polarized Optical Microscopy (POM): To observe the liquid crystalline textures and identify the mesophases.[6]

Mandatory Visualizations

Synthetic Pathway for a Cyanobiphenyl Liquid Crystal

Caption: Synthetic route for 4'-methoxy-4-cyanobiphenyl via Suzuki-Miyaura cross-coupling.

Experimental Workflow for Liquid Crystal Synthesis

References

• 1. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ipme.ru [ipme.ru]

Application Note: 4-(Trifluoromethoxy)benzonitrile as a Strategic Intermediate for the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Trifluoromethoxy Group

In modern medicinal chemistry, the incorporation of fluorine-containing functional groups is a cornerstone strategy for optimizing the pharmacological profile of drug candidates.[1][2] The trifluoromethoxy (-OCF3) group, in particular, offers a unique combination of properties that are highly advantageous for drug design.[3][4][5] When appended to a phenyl ring, as in 4-(trifluoromethoxy)benzonitrile, it provides a powerful building block for the synthesis of complex Active Pharmaceutical Ingredients (APIs).

This application note details the utility of 4-(trifluoromethoxy)benzonitrile as a key intermediate, focusing on its role in the synthesis of Sorafenib, a multi-kinase inhibitor. We will explore the causality behind its synthetic application, provide detailed protocols for key transformations, and outline the necessary quality control and safety procedures.

The -OCF3 group imparts several beneficial characteristics to a parent molecule:

• Enhanced Metabolic Stability: The carbon-fluorine bonds are exceptionally strong, making the -OCF3 group highly resistant to metabolic degradation by cytochrome P450 enzymes.[6][7] This can significantly increase a drug's half-life and bioavailability.[6][7][8]

• Increased Lipophilicity: The trifluoromethoxy group is one of the most lipophilic substituents used in drug design, with a Hansch parameter (π) of +1.04.[2] This property can improve a molecule's ability to cross biological membranes, a critical factor for reaching its target site of action.[6][8]

• Modulation of Physicochemical Properties: The strong electron-withdrawing nature of the -OCF3 group influences the electron distribution of the aromatic ring, which can modulate the pKa of nearby functional groups and enhance binding affinity to biological targets.[8]

4-(Trifluoromethoxy)benzonitrile strategically combines these benefits with a versatile nitrile (-CN) functional group, which can be readily converted into other essential functionalities such as amines, carboxylic acids, or tetrazoles, making it a highly valuable intermediate in multi-step API synthesis.[9]

Physicochemical Properties and Reactivity Profile

A thorough understanding of the intermediate's properties is crucial for its effective use.

Table 1: Physicochemical Data for 4-(Trifluoromethoxy)benzonitrile

Property	Value	Source
CAS Number	332-25-2	[9]
Molecular Formula	C8H4F3NO	[9]
Molecular Weight	187.12 g/mol	N/A
Appearance	White to off-white solid/crystals	N/A
Melting Point	35-42 °C	[10]
Boiling Point	186 °C	N/A

| Solubility | Soluble in various organic solvents |[9] |

The reactivity of 4-(trifluoromethoxy)benzonitrile is dominated by two key sites: the nitrile group and the aromatic ring.

• Nitrile Group Transformations: The nitrile group is the primary site for synthetic elaboration. It can undergo catalytic hydrogenation or chemical reduction to form the corresponding primary amine, 4-(trifluoromethoxy)benzylamine. Alternatively, it can be hydrolyzed under acidic or basic conditions to yield 4-(trifluoromethoxy)benzoic acid.

• Aromatic Ring Reactivity: The benzene ring is deactivated towards electrophilic substitution due to the strong electron-withdrawing effects of both the -OCF3 and -CN groups. However, it is amenable to nucleophilic aromatic substitution (SNAr) reactions, particularly if a suitable leaving group is present on the ring.

Application in API Synthesis: The Case of Sorafenib

Sorafenib is an oral multi-kinase inhibitor approved for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma.[11] Its structure features a complex urea linkage, where one of the aryl components is derived from a trifluoromethoxy-substituted aniline. The synthesis of this key aniline intermediate often begins with 4-(trifluoromethoxy)benzonitrile or related precursors.

While many patented routes exist, a common strategy involves the transformation of a trifluoromethoxy-substituted aromatic into 4-(trifluoromethoxy)aniline, which then serves as a crucial building block.[12] This aniline is then activated and coupled with another amine-containing fragment to form the final urea structure of Sorafenib.

Below is a generalized workflow illustrating the strategic role of trifluoromethoxy-anilines in the synthesis of Sorafenib.

Caption: Generalized workflow for Sorafenib synthesis.

Protocols and Methodologies

The following protocols provide detailed, step-by-step methods for key transformations relevant to the use of trifluoromethoxy-substituted intermediates in API synthesis.

Protocol 1: Synthesis of 4-(Trifluoromethoxy)aniline from a Precursor

While direct reduction of 4-(trifluoromethoxy)benzonitrile is possible, many industrial routes utilize the reduction of the corresponding nitro compound, 4-(trifluoromethoxy)nitrobenzene, due to high conversion rates and purity. The synthesis of 4-(trifluoromethoxy)aniline itself can be achieved through various methods, including high-pressure ammonolysis or catalytic hydrogenation of related precursors.[13]

Objective: To prepare 4-(trifluoromethoxy)aniline, a key building block for kinase inhibitors.

Materials:

• A suitable precursor such as 4-(trifluoromethoxy)nitrobenzene or trifluoromethoxybenzene.[13]

• Reducing agent (e.g., H2 gas with Pd/C catalyst, or chemical reductants like SnCl2).

• Solvent (e.g., Ethanol, Ethyl Acetate, DMSO).[13]

• Base (if required for work-up, e.g., NaHCO3).

• Anhydrous sodium sulfate.

Procedure (Illustrative Catalytic Hydrogenation):

• Reactor Setup: Charge a pressure-rated hydrogenation vessel with 4-(trifluoromethoxy)nitrobenzene (1.0 eq) and a suitable solvent such as ethanol (10 volumes).

• Catalyst Addition: Carefully add 5% Palladium on Carbon (Pd/C) catalyst (approx. 1-2 mol%) to the mixture under an inert atmosphere (e.g., Nitrogen or Argon).

• Hydrogenation: Seal the vessel and purge it several times with hydrogen gas. Pressurize the reactor with hydrogen (typically 50-100 psi) and stir the mixture vigorously at room temperature.

  • Causality: Catalytic hydrogenation is a clean and efficient method for nitro group reduction. Palladium is an excellent catalyst for this transformation, providing high yields with minimal side products. The reaction is typically exothermic and should be monitored.

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is fully consumed.

• Filtration: Once complete, carefully vent the reactor and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of the solvent.

  • Causality: The catalyst is pyrophoric and must be handled with care under a wet or inert atmosphere. Celite provides a fine filtration medium to ensure complete removal of the catalyst.

• Work-up: Concentrate the filtrate under reduced pressure to obtain the crude 4-(trifluoromethoxy)aniline. The product can be further purified by distillation or recrystallization if necessary.

• Quality Control: Confirm the identity and purity of the product using 1H NMR, 13C NMR, and GC-MS.

Protocol 2: Synthesis of a Symmetrical Urea (Illustrative)

This protocol demonstrates the formation of a urea linkage, a critical step in the synthesis of Sorafenib and many other APIs.[14] Here, we illustrate the reaction of 4-(trifluoromethoxy)aniline with an isocyanate.

Objective: To form a diaryl urea derivative.

Materials:

• 4-(trifluoromethoxy)aniline (1.0 eq).

• 4-Chloro-3-(trifluoromethyl)phenyl isocyanate (1.0 eq).

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF)).[15]

• Stirring apparatus and inert atmosphere setup.

Procedure:

• Reactant 1 Setup: In a dry, round-bottom flask under a nitrogen atmosphere, dissolve 4-(trifluoromethoxy)aniline (1.0 eq) in anhydrous DCM (10 volumes).

• Reactant 2 Addition: In a separate flask, dissolve 4-chloro-3-(trifluoromethyl)phenyl isocyanate (1.0 eq) in anhydrous DCM (5 volumes).

• Reaction: Slowly add the isocyanate solution to the aniline solution at room temperature with vigorous stirring.[16] The reaction is often exothermic.

  • Causality: The nucleophilic amine attacks the electrophilic carbon of the isocyanate, leading to the formation of the urea bond.[17] This reaction is typically fast and high-yielding. Anhydrous conditions are crucial as isocyanates can react with water.[15]

• Precipitation and Isolation: The urea product is often poorly soluble in the reaction solvent and will precipitate out as a solid. Continue stirring for 1-2 hours to ensure complete reaction.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake sequentially with cold DCM and then hexane to remove any unreacted starting materials.

• Drying: Dry the purified solid product under vacuum.

• Quality Control: Analyze the final product by HPLC for purity and confirm its identity via 1H NMR, 13C NMR, and Mass Spectrometry.

Caption: Experimental workflow for urea synthesis.

Analytical Quality Control

To ensure the reliability of the synthesis, rigorous quality control at each step is mandatory.

Table 2: Recommended Analytical QC for Intermediates and Final Product

Analytical Method	4-(Trifluoromethoxy)benzonitrile	4-(Trifluoromethoxy)aniline	Final Urea Product
HPLC	Purity assay (≥98%), impurity profiling	Purity assay (≥99%), check for residual starting material	Purity assay (≥99.5%), quantification of impurities
GC-MS	Identity confirmation, detection of volatile impurities	Identity confirmation	N/A (typically not volatile)
¹H NMR	Structural confirmation, check for positional isomers	Structural confirmation	Structural confirmation, ratio of aromatic protons
FTIR	Confirmation of -CN (approx. 2230 cm⁻¹) and C-O-C stretches	Confirmation of N-H stretches (approx. 3300-3500 cm⁻¹)	Confirmation of C=O stretch (approx. 1640-1680 cm⁻¹) and N-H bends

| Melting Point | 35-42 °C[10] | Specific to the pure compound | Sharp melting point indicates high purity |

Safety and Handling

Proper safety precautions are essential when working with these chemicals.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[18][19]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[18] Trifluoromethyl-containing compounds can be volatile and toxic upon inhalation.[18][20]

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[18][21] These compounds are classified as harmful if swallowed, inhaled, or absorbed through the skin.[18][22]

• Storage: Store 4-(trifluoromethoxy)benzonitrile and its derivatives in a cool, dry, and well-ventilated area in tightly sealed containers.[18][21]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

4-(Trifluoromethoxy)benzonitrile is a highly valuable and versatile intermediate for the synthesis of complex APIs, particularly in the field of oncology. The trifluoromethoxy group provides significant advantages in tuning the pharmacokinetic and pharmacodynamic properties of drug molecules. By understanding the reactivity of its nitrile and aromatic functionalities, and by applying robust, well-controlled synthetic protocols, researchers can effectively leverage this building block to construct novel and effective therapeutic agents. The case of Sorafenib synthesis clearly demonstrates its strategic importance in modern drug development.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules, 30(14), 3009.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• The Importance of Trifluoromethoxy Group in Chemical Synthesis. (n.d.).
• The Significance of Trifluoromethyl Groups in Pharmaceutical Intermediates. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• Material Safety Data Sheet - 4-Amino-2-(trifluoromethyl)benzonitrile, 95+%. (n.d.). Cole-Parmer.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025).
• Ureido Functionalization through Amine-Urea Transamidation under Mild Reaction Conditions. (2021). PubMed Central.
• 4-Amino-2-(trifluoromethyl)
• Urea formation via reaction of an isocyanate with an amine. (n.d.).
• SAFETY DATA SHEET - 4-Fluoro-3-(trifluoromethyl)benzonitrile. (2025). Fisher Scientific.
• 4-(Trifluoromethyl)benzonitrile 99 455-18-5. (n.d.). Sigma-Aldrich.
• Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Deriv
• 4-Hydroxy-3-(trifluoromethyl)
• How is 4-(Trifluoromethoxy)aniline synthesized?. (n.d.). Guidechem.
• Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Deriv
• Zhang, L., et al. (2010). Convenient Synthesis of Sorafenib and Its Derivatives.
• Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives | Request PDF. (2025).
• Synthetic Routes to 4-Amino-2-(trifluoromethyl)benzonitrile: An Overview. (n.d.).
• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (n.d.). PMC.
• Urea derivative synthesis by amination, rearrangement or substitution. (n.d.). Organic Chemistry Portal.
• Urea Formation - Common Conditions. (n.d.). Denovium.
• Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrog
• 4-(Trifluoromethoxy)benzonitrile. (n.d.). Chem-Impex.
• 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics. (2025). ChemicalBook.
• A practical and efficient method for synthesis of sorafenib and regorafenib. (2023).
• New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evalu
• Sorafenib synthesis. (n.d.). ChemicalBook.
• Synthesis method for sorafenib. (2014).
• Exploring the Chemical Versatility of Aniline Derivatives: A Focus on 4-(Trifluoromethoxy)aniline. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• 4-(Trifluoromethyl)benzonitrile. (n.d.). Tokyo Chemical Industry (India) Pvt. Ltd.
• Technical Support Center: Synthesis of 2-Amino-4-(trifluoromethoxy)benzonitrile. (n.d.). Benchchem.
• 4-(Trifluoromethyl)benzonitrile, 98% 10 g | Buy Online. (n.d.). Thermo Scientific Chemicals.
• Benzonitrile, 4-(trifluoromethyl)-. (2025). PubChem.

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. chemimpex.com [chemimpex.com]
• 10. 4-(Trifluoromethyl)benzonitrile, 98% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 11. New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics_Chemicalbook [chemicalbook.com]
• 13. Page loading... [guidechem.com]
• 14. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 16. Sorafenib synthesis - chemicalbook [chemicalbook.com]
• 17. researchgate.net [researchgate.net]
• 18. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 19. echemi.com [echemi.com]
• 20. fishersci.com [fishersci.com]
• 21. 4-(Trifluoromethyl)benzonitrile | 455-18-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 22. 4-(トリフルオロメチル)ベンゾニトリル 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Trifluoromethoxy)benzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 4-(Trifluoromethoxy)benzonitrile synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to prepare 4-(Trifluoromethoxy)benzonitrile?

A1: The most common and effective synthetic routes for 4-(Trifluoromethoxy)benzonitrile include:

• Palladium-catalyzed cyanation: This method involves the reaction of a 4-(trifluoromethoxy)aryl halide (typically bromide or chloride) with a cyanide source in the presence of a palladium catalyst.

• Sandmeyer reaction: This classic method utilizes the diazotization of 4-(trifluoromethoxy)aniline followed by a reaction with a copper(I) cyanide.[1][2]

• From 4-(trifluoromethoxy)benzaldehyde: This involves the conversion of the aldehyde functional group to a nitrile, for example, through the formation of an oxime followed by dehydration.

Q2: I am observing a low yield in my palladium-catalyzed cyanation reaction. What are the potential causes and solutions?

A2: Low yields in palladium-catalyzed cyanation are often due to catalyst deactivation or incomplete reaction. Here are some common causes and troubleshooting suggestions:

• Catalyst poisoning by cyanide: Excess soluble cyanide can bind strongly to the palladium center, inhibiting catalysis.[3][4] Using a cyanide source with low solubility or a slow-release cyanide source can mitigate this.

• Inefficient catalytic cycle: The oxidative addition or reductive elimination steps might be slow. Optimizing the ligand, solvent, and temperature can improve the catalytic turnover.

• Poor quality of reagents or solvent: Ensure all reagents are pure and the solvent is anhydrous, as water can interfere with the reaction.

Q3: My Sandmeyer reaction for 4-(trifluoromethoxy)benzonitrile is giving a complex mixture of byproducts. How can I improve the selectivity?

A3: Byproduct formation in the Sandmeyer reaction is a common issue. To improve selectivity for the desired nitrile:

• Control the diazotization temperature: The formation of the diazonium salt is critical and should be performed at low temperatures (0-5 °C) to prevent its decomposition.[1][5]

• Ensure complete diazotization: Incomplete conversion of the aniline to the diazonium salt can lead to side reactions.

• Neutralize the reaction mixture carefully: The pH of the reaction mixture during the cyanation step can influence the outcome. Gradual addition of the diazonium salt solution to the cyanide solution is recommended.

Q4: What are the typical impurities I should look for in my final product?

A4: Depending on the synthetic route, common impurities may include:

• Starting materials: Unreacted 4-(trifluoromethoxy)bromobenzene, 4-(trifluoromethoxy)aniline, or 4-(trifluoromethoxy)benzaldehyde.

• From Palladium-catalyzed cyanation: Homocoupling products of the aryl halide and residual palladium.

• From Sandmeyer reaction: Phenolic byproducts from the reaction of the diazonium salt with water, and other halogenated or azo-coupled compounds.

• From aldehyde conversion: Unreacted oxime intermediate or amide byproduct from hydrolysis of the nitrile.

Q5: What are the recommended purification methods for 4-(Trifluoromethoxy)benzonitrile?

A5: The choice of purification method depends on the scale and the impurities present.

• Column chromatography: Silica gel chromatography is effective for removing both polar and nonpolar impurities.

• Crystallization: If the product is a solid and the impurities have different solubility profiles, crystallization can be a highly effective method for obtaining high-purity material.

• Distillation: If the product is a liquid with a suitable boiling point, distillation under reduced pressure can be used for purification.

Troubleshooting Guides

Issue 1: Low Yield in Palladium-Catalyzed Cyanation of 4-(Trifluoromethoxy)bromobenzene

Possible Cause	Troubleshooting Suggestion
Catalyst Deactivation	Use a less soluble cyanide source like zinc cyanide or potassium ferrocyanide.[4] Employ a phase-transfer catalyst if using an aqueous/organic biphasic system.
Ligand Inefficiency	Screen different phosphine ligands. Buchwald or Josiphos-type ligands are often effective.
Suboptimal Temperature	Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they may also lead to catalyst decomposition. A typical range is 80-120 °C.
Presence of Water or Oxygen	Ensure the use of anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Poor Reproducibility in the Sandmeyer Reaction of 4-(Trifluoromethoxy)aniline

Possible Cause	Troubleshooting Suggestion
Incomplete Diazonium Salt Formation	Ensure the complete dissolution of the aniline in the acidic solution before adding sodium nitrite. Use a slight excess of sodium nitrite. Maintain the temperature strictly between 0-5 °C during diazotization.[5]
Premature Decomposition of Diazonium Salt	Use the freshly prepared diazonium salt solution immediately in the next step. Avoid warming the solution above 5 °C.[1]
Side Reactions with Copper Cyanide	Prepare the copper(I) cyanide solution carefully and ensure it is free of impurities. Add the diazonium salt solution slowly to the cyanide solution with vigorous stirring.
Formation of Phenolic Byproducts	Minimize the amount of water present during the cyanation step and control the temperature to avoid hydrolysis of the diazonium salt.

Data Presentation

Table 1: Comparison of Synthetic Routes for 4-(Trifluoromethoxy)benzonitrile and Analogs

Synthetic Route	Starting Material	Typical Reagents	Reported Yield (%)	Key Advantages	Potential Challenges
Palladium-Catalyzed Cyanation	4-(Trifluoromethoxy)bromobenzene	Pd(OAc)₂, Xantphos, K₄[Fe(CN)₆]	>90 (for analogous compounds)[6]	High yield, good functional group tolerance.	Catalyst cost and deactivation, sensitivity to air and moisture.
Sandmeyer Reaction	4-(Trifluoromethoxy)aniline	NaNO₂, HCl, CuCN	60-80 (typical for Sandmeyer cyanations)	Readily available starting materials, well-established method.	Formation of byproducts, handling of toxic cyanides, temperature control is critical.[1]
Conversion from Aldehyde	4-(Trifluoromethoxy)benzaldehyde	NH₂OH·HCl, then a dehydrating agent	80-95 (for analogous compounds)[7]	Avoids the use of highly toxic cyanides in the final step.	May require an additional step for the synthesis of the aldehyde.

Experimental Protocols

Protocol 1: Palladium-Catalyzed Cyanation of 4-(Trifluoromethoxy)bromobenzene

Materials:

• 4-(Trifluoromethoxy)bromobenzene

• Potassium ferrocyanide (K₄[Fe(CN)₆])

• Palladium(II) acetate (Pd(OAc)₂)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)

• Sodium carbonate (Na₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-(trifluoromethoxy)bromobenzene (1.0 eq), potassium ferrocyanide (0.5 eq), palladium(II) acetate (0.02 eq), Xantphos (0.04 eq), and sodium carbonate (1.5 eq).

• Add anhydrous DMF to the flask.

• Heat the reaction mixture to 120-140 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove insoluble salts.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Sandmeyer Reaction of 4-(Trifluoromethoxy)aniline

Materials:

• 4-(Trifluoromethoxy)aniline

• Hydrochloric acid (HCl), concentrated

• Sodium nitrite (NaNO₂)

• Copper(I) cyanide (CuCN)

• Sodium cyanide (NaCN) (optional, to dissolve CuCN)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH) for neutralization

Procedure:

• Diazotization:

  • In a flask, dissolve 4-(trifluoromethoxy)aniline (1.0 eq) in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise, keeping the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C.

• Cyanation:

  • In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) in aqueous sodium cyanide (if necessary).

  • Cool the cyanide solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours until nitrogen evolution ceases.

• Work-up and Purification:

  • Cool the reaction mixture and neutralize with sodium carbonate or sodium hydroxide.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent and purify the product by column chromatography or distillation.

Mandatory Visualization

Caption: Synthetic pathways to 4-(Trifluoromethoxy)benzonitrile.

Caption: A logical workflow for troubleshooting low yields.

Caption: A general experimental workflow for synthesis.

References

• 1. orgosolver.com [orgosolver.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. CN109320433B - Preparation method of 4-trifluoromethyl benzonitrile - Google Patents [patents.google.com]
• 7. US4808746A - Preparation of trifluoromethylbenzonitrile from trifluoromethylbenzaldehyde - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 4-(Trifluoromethoxy)benzonitrile by Distillation

Welcome to the technical support guide for the purification of 4-(Trifluoromethoxy)benzonitrile. This document is designed for researchers, chemists, and drug development professionals who require high-purity material for their work. As a key intermediate in the synthesis of pharmaceuticals and agrochemicals, the purity of this compound is paramount to ensure predictable reaction outcomes and the integrity of final products.[1][2] This guide provides field-proven insights, troubleshooting advice, and detailed protocols to address common challenges encountered during its purification by distillation.

Core Compound Properties and Distillation Parameters

Successful purification begins with a thorough understanding of the compound's physical properties. 4-(Trifluoromethoxy)benzonitrile is a colorless to pale yellow liquid under ambient conditions.[1][2] Its high atmospheric boiling point necessitates the use of vacuum distillation to prevent thermal degradation and ensure a safe, efficient process.[3]

Below is a summary of key data and recommended starting parameters for distillation.

Property	Value	Source(s)
Molecular Formula	C₈H₄F₃NO	[1][4]
Molecular Weight	187.12 g/mol	[1][4]
Density	~1.31 g/mL	[1][5]
Boiling Point (Atmospheric)	193 °C	[1][2]
Purity (Typical Commercial)	≥98% (by GC)	[1][5]
Recommended Pressure	10-20 mmHg	N/A
Estimated Boiling Point @ 20 mmHg	~85-95 °C	N/A
Recommended Heating Mantle Temp.	110-130 °C (initial setting)	N/A

Note: The estimated boiling point at reduced pressure is an approximation based on related structures like 4-(Trifluoromethyl)benzonitrile, which boils at 80-81 °C at 20 mmHg.[6][7] The optimal temperature should be determined empirically.

Recommended Protocol: Vacuum Fractional Distillation

This protocol outlines a standard procedure for purifying crude 4-(Trifluoromethoxy)benzonitrile on a laboratory scale (5-50 g).

Equipment:

• Round-bottom flask (distilling flask)

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser (Liebig or Allihn)

• Receiving flask(s)

• Magnetic stirrer and stir bar

• Heating mantle with controller (Variac)

• Vacuum pump (diaphragm or rotary vane) with trap

• Pressure gauge (manometer)

• Laboratory clamps and stand

• Glass wool and aluminum foil for insulation

Procedure:

• System Setup:

  • Ensure all glassware is clean, dry, and free of cracks.

  • Place a magnetic stir bar into the round-bottom flask and add the crude 4-(Trifluoromethoxy)benzonitrile (do not fill more than 2/3 full).

  • Assemble the distillation apparatus (flask, column, head, condenser, receiving flask). Use Keck clips on joints where appropriate but avoid creating a completely closed system before applying vacuum.

  • Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[8]

  • Connect the condenser to a cold water source, with water flowing in at the bottom and out at the top.

  • Connect the vacuum takeoff on the distillation head to a trap and then to the vacuum pump. Include a manometer in the line to monitor the pressure.

• Execution:

  • Begin magnetic stirring. A stir bar is crucial for smooth boiling under vacuum; boiling chips are ineffective.[9]

  • Turn on the vacuum pump and allow the system to evacuate. Check for leaks if the target pressure is not reached. A stable vacuum is critical for a stable boiling point.

  • Once the desired pressure (e.g., 15-20 mmHg) is stable, begin heating the distilling flask with the heating mantle.

  • Increase the temperature gradually. Observe the formation of a condensate ring rising slowly up the fractionating column.[8] To maintain thermal equilibrium, insulate the column and distillation head with glass wool and/or aluminum foil.[10]

  • Collect any low-boiling impurities (forerun) in a separate receiving flask. The distillation temperature should be significantly lower than the expected product boiling point.

  • As the main fraction begins to distill, the vapor temperature should rise and stabilize at the boiling point of 4-(Trifluoromethoxy)benzonitrile at the operating pressure. Collect this fraction in a clean, pre-weighed receiving flask.

  • Continue distillation at a steady rate (e.g., 1-2 drops per second) until most of the material has been collected. The temperature will either drop or rise sharply as the main fraction is depleted.

• Shutdown:

  • Stop heating by lowering and turning off the heating mantle.

  • Allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

  • Disassemble the apparatus and weigh the collected pure fraction.

Troubleshooting Guide

This section addresses common issues encountered during the distillation of 4-(Trifluoromethoxy)benzonitrile.

Q: My distillation is running, but no product is collecting in the receiving flask. What's wrong?

A: This is a common issue that typically points to insufficient energy in the system or an overly efficient fractionating column.

• Causality & Solution:

  • Insufficient Heating: The vapor may be condensing in the column and returning to the pot (refluxing) before it can reach the condenser.[10] Gradually increase the heating mantle temperature.

  • Poor Insulation: Cold drafts can cause premature condensation. Ensure the fractionating column and distillation head are well-insulated with glass wool or aluminum foil.[8][10]

  • Vacuum Too High (Pressure Too Low): At very low pressures, the boiling point may be below the temperature of your cooling water, causing the vapor to pass through the condenser without condensing. Check your pressure and adjust if necessary.

  • Excessively Long Column: For simple purifications, an overly long or efficient packed column may require a very high heat input. Consider using a shorter column or a simple Vigreux column.

Q: The temperature reading on my thermometer is fluctuating wildly.

A: A stable temperature reading is indicative of a pure substance distilling. Fluctuations suggest an issue with system equilibrium.

• Causality & Solution:

  • Unstable Vacuum: The most common cause. A leak in the system will cause the pressure to fluctuate, which directly changes the boiling point of the liquid. Check all joints, seals, and tubing for leaks.

  • Inconsistent Heating: Ensure the heating mantle is providing steady heat. Fluctuations in power can lead to unstable boiling.

  • Bumping: Uneven boiling can cause superheated liquid to erupt, sending vapor of varying temperatures up the column. Ensure the magnetic stirrer is functioning correctly and providing vigorous agitation.[9]

  • Co-distillation: If impurities have boiling points close to your product, you may be observing an azeotrope or co-distillation, leading to a non-constant temperature. Better fractional distillation (i.e., a more efficient column and slower distillation rate) is required.

Q: My final product is discolored (yellow or brown), but the crude material was only pale yellow.

A: Discoloration upon heating often indicates thermal decomposition.

• Causality & Solution:

  • Excessive Temperature: The atmospheric boiling point of 193 °C is high enough that prolonged heating can cause degradation.[1][2] The primary solution is to use a lower distillation pressure (better vacuum) to reduce the required temperature.[3]

  • Presence of Impurities: Certain impurities, even at low concentrations, can catalyze decomposition at elevated temperatures. Ensure the crude material is free from strong acids or bases.

  • Distilling to Dryness: Never distill to dryness.[11] Concentrated impurities and potential peroxides in the flask can decompose violently when overheated. Always leave a small residue in the distilling flask.

Q: The liquid in my distillation flask is "bumping" violently.

A: Bumping occurs when the liquid becomes superheated and boils explosively. This is extremely dangerous under vacuum and can compromise the entire experiment.

• Causality & Solution:

  • Ineffective Stirring: The magnetic stir bar provides nucleation sites for smooth boiling. If the stirrer is off, too slow, or the stir bar is decoupled, bumping will occur. Ensure vigorous and consistent stirring.[9]

  • Use of Boiling Chips: Boiling chips do not work under vacuum as the trapped air that forms the nucleation sites is removed. You must use a magnetic stir bar.[9]

  • Rapid Heating: Heating the flask too quickly can superheat the liquid before it has a chance to boil smoothly. Apply heat gradually.

Q: My fractionating column is flooding (filling with liquid).

A: Flooding occurs when the rate of vapor rising up the column is so high that it prevents the condensed liquid (reflux) from flowing back down.[12]

• Causality & Solution:

  • Excessive Heating Rate: This is the most common cause. The high vapor velocity holds up the returning liquid.[12] Reduce the heat input to the distilling flask immediately and allow the column to drain. Resume heating at a gentler rate.[10]

  • Pressure Surges: A sudden drop in vacuum can cause the contents of the flask to boil too vigorously, pushing a large volume of vapor into the column. Ensure your vacuum source is stable.

Visualization: Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common distillation problems.

Caption: A troubleshooting flowchart for common distillation issues.

Frequently Asked Questions (FAQs)

Q: Can I purify 4-(Trifluoromethoxy)benzonitrile using atmospheric distillation?

A: While technically possible, it is strongly discouraged. The atmospheric boiling point is 193 °C, a temperature at which many organic molecules, especially those with functional groups like nitriles and ethers, can begin to decompose.[1][2] This leads to lower yield and reduced purity. Vacuum distillation is the standard and recommended method as it lowers the boiling point significantly, mitigating the risk of thermal degradation.[3]

Q: What are the most likely impurities in my crude sample?

A: The impurity profile depends heavily on the synthetic route. Common impurities may include:

• Starting Materials: Unreacted precursors, such as 4-hydroxybenzonitrile or a related phenol.

• Solvents: High-boiling point solvents used in the synthesis, such as DMF, NMP, or DMSO.

• Byproducts: Compounds resulting from side reactions, which could include isomers or polymeric material. A Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the crude material is highly recommended to identify the impurities, which will inform the required efficiency of your fractional distillation setup.

Q: What type of fractionating column is best?

A: The choice depends on the separation required.

• For removing low-boiling solvents or high-boiling residues (impurities with boiling points >50-70 °C different from the product): A simple distillation setup or a short Vigreux column is often sufficient.

• For separating impurities with close boiling points (impurities with boiling points <50 °C different from the product): A more efficient packed column (e.g., with Raschig rings or metal sponge packing) is necessary to provide more theoretical plates for separation.[8]

Q: What safety precautions are essential for this procedure?

A: Safety is paramount.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves.

• Fume Hood: Conduct the entire procedure in a certified chemical fume hood.[13][14]

• Implosion Hazard: Vacuum distillation carries a risk of implosion. Inspect all glassware for star cracks or defects before use. Use the fume hood sash as a blast shield.[9]

• Chemical Hazards: 4-(Trifluoromethoxy)benzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and eye irritation.[4] Avoid all direct contact.

• Thermal Hazards: Use appropriate hand protection when handling the hot apparatus.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Amino-2-(trifluoromethyl)benzonitrile, 95+%. Retrieved from Cole-Parmer. [Link]

• Slideshare. (n.d.). Troubleshooting in Distillation Columns. Retrieved from Slideshare. [Link]

• Pharmaffiliates. (n.d.). Benzonitrile-impurities. Retrieved from Pharmaffiliates. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Key Considerations When Buying 4-(Trifluoromethoxy)benzonitrile Online. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Reddit. (2019, May 26). What are some common mistakes when doing fractional distillation?. r/chemhelp. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from University of Rochester. [Link]

• Chemistry LibreTexts. (2022, May 5). 5.3D: Step-by-Step Procedures for Fractional Distillation. Retrieved from Chemistry LibreTexts. [Link]

• PubChem. (n.d.). 4-(Trifluoromethoxy)benzonitrile. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Benzonitrile, 4-(trifluoromethyl)-. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile.

• YouTube. (2021, February 9). distillation column troubleshoot Part 1. World of Engineering. [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from Wikipedia. [Link]

• PubChem. (n.d.). 4-Amino-2-(trifluoromethyl)benzonitrile. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). Novel method for preparing 4-amino-2-trifluoromethyl benzonitrile.

• YouTube. (2022, April 7). Vacuum Distillation. Lisa Nichols. [Link]

• ElectronicsAndBooks. (n.d.). On the Preparation of Aryl Nitriles Using Tosyl Cyanide. Retrieved from ElectronicsAndBooks. [Link]

• Google Patents. (n.d.). EP0334188A2 - Process for producing aromatic nitrile.

• Chemistry Steps. (n.d.). Preparation of Nitriles. Retrieved from Chemistry Steps. [Link]

• ResearchGate. (n.d.). Fluorinated Aromatic Compounds. Retrieved from ResearchGate. [Link]

• National Institutes of Health. (2014, June 13). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. PMC. [Link]

• MDPI. (n.d.). Fluorination to Convert the Surface of Lignocellulosic Materials from Hydrophilic to Hydrophobic. Retrieved from MDPI. [Link]

• Pharmaceutical Technology. (2013, October 2). Overcoming Challenges in Fluorine-Based Chemistry. Retrieved from Pharmaceutical Technology. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 4. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. labproinc.com [labproinc.com]
• 6. 4-(Trifluoromethyl)benzonitrile , 99% , 455-18-5 - CookeChem [cookechem.com]
• 7. 4-(Trifluoromethyl)benzonitrile 99 455-18-5 [sigmaaldrich.com]
• 8. Purification [chem.rochester.edu]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]
• 12. youtube.com [youtube.com]
• 13. fishersci.com [fishersci.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Synthesis of Trifluoromethyl Ethers

Welcome to the technical support center for trifluoromethyl ether synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and side reactions encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or No Yield of Aryl Trifluoromethyl Ether

Q1: I am attempting a copper-catalyzed O-trifluoromethylation of a phenol, but the yield is very low. What are the common causes and solutions?

A1: Low yields in copper-catalyzed trifluoromethylation of phenols can stem from several factors. Common issues include catalyst deactivation, improper reaction conditions, or competing side reactions.

• Substrate Reactivity: Phenols with electron-withdrawing groups can be less reactive. Conversely, electron-rich or sterically unhindered phenols may be prone to side reactions like oxidative dimerization and oligomerization.[1]

• Catalyst and Reagent Choice: The choice of copper catalyst and trifluoromethylating reagent is critical. Togni's reagents are commonly used, and their stability and reactivity can be influenced by the reaction environment.[1][2]

• Reaction Conditions: Temperature, solvent, and the presence of additives play a significant role. Optimization is often required for different substrates. For instance, using DMSO as a solvent at 80 °C with CuI has shown good yields for certain substrates.[3]

Troubleshooting Steps:

• Screen Solvents: Test different solvents. While DMF is common, it can sometimes lead to hydrotrifluoromethylation byproducts.[4] Consider alternatives like 1,4-dioxane or acetonitrile.

• Vary the Catalyst: If using a standard copper source like CuI or CuCl, consider other copper salts such as Cu(OAc)₂ or Cu(OTf)₂.

• Optimize Temperature: Run the reaction at different temperatures. Lower temperatures may reduce side reactions but could also slow down the desired transformation.

• Add Ligands: The addition of ligands can stabilize the copper catalyst and improve selectivity. Simple ligands like 2,2'-bipyridine can sometimes be effective.

Issue 2: Formation of Unwanted Byproducts

Q2: My reaction is producing a significant amount of a C-trifluoromethylated byproduct instead of the desired O-trifluoromethylated phenol. How can I improve selectivity?

A2: The competition between O- and C-trifluoromethylation is a known issue, particularly with electron-rich phenols. Togni's hypervalent iodine reagents can act as sources for both electrophilic and radical trifluoromethylation, leading to different product distributions.[5]

Factors Influencing Selectivity:

• Substrate: The electronic properties of the phenol are key. For example, 2,4,6-trimethylphenol is known to yield both O- and C-trifluoromethylated products.[5]

• Reagent: The type of trifluoromethylating reagent influences the reaction pathway. Electrophilic reagents like Umemoto's salts or Togni's reagents are designed for heteroatom functionalization but can still react at carbon centers.[5][6]

• Base and Additives: The choice of base can affect the nucleophilicity of the phenoxide, influencing the reaction site.

Strategies to Enhance O-Selectivity:

• Modify the Reagent: In some cases, using a different class of trifluoromethylating reagent can alter selectivity.

• Change Reaction Conditions: Altering the solvent polarity or temperature can shift the equilibrium between competing pathways.

• Protect Ortho/Para Positions: If C-trifluoromethylation is occurring at specific positions (typically ortho or para to the hydroxyl group), consider using substrates with blocking groups at these sites.

The diagram below illustrates the competing pathways for an activated phenol.

Figure 1. Competing O- vs. C-trifluoromethylation pathways for phenols.

Q3: I am observing a hydrotrifluoromethylation byproduct (Ar-H instead of Ar-CF3) in my reaction. What causes this and how can it be avoided?

A3: The formation of a reduced, hydrotrifluoromethylation product is often observed when radical trifluoromethylation pathways are active and a hydrogen atom source is available. This has been noted as a potential side reaction when using solvents like DMF.[4]

Proposed Mechanism: A trifluoromethyl radical (•CF₃) is generated from the reagent. Instead of reacting with the desired substrate, it may abstract a hydrogen atom from the solvent or another species in the reaction mixture.

Mitigation Strategies:

• Solvent Choice: Avoid solvents that can readily act as hydrogen atom donors. Screen alternative solvents such as acetonitrile, dioxane, or toluene.

• Radical Scavengers: While counterintuitive if a radical pathway is desired, the addition of a controlled amount of a radical scavenger could suppress unwanted hydrogen abstraction, though this may also inhibit the main reaction and requires careful optimization.

• Reagent and Catalyst System: Some catalytic systems are more prone to generating radical intermediates than others. Exploring different catalysts or trifluoromethylating agents may change the dominant reaction mechanism away from a radical pathway.

Issue 3: Reagent Instability and Handling

Q4: My electrophilic trifluoromethylating reagent (e.g., Togni or Umemoto reagent) seems to be decomposing during the reaction, especially at higher temperatures. Are there safety concerns?

A4: Yes, thermal stability is a significant concern for some electrophilic trifluoromethylating reagents, particularly hypervalent iodine compounds. These reagents can undergo exothermic decomposition at elevated temperatures.[7] For example, some CF₃-benziodoxolone-based reagents can be impact-sensitive and may decompose violently upon heating as solids.[7]

Safety and Handling Precautions:

• Consult Safety Data: Always review the safety information for the specific reagent. Studies have shown that some Togni reagents have exothermic decomposition energies between 37.9 and 62.3 kcal/mol.[7]

• Temperature Control: Avoid heating these reagents as solids. If elevated reaction temperatures are necessary, heat the solution gradually and maintain careful temperature control.

• Inert Atmosphere: While many reactions are robust, handling sensitive reagents under an inert atmosphere (Nitrogen or Argon) can prevent degradation from moisture or oxygen.

• Storage: Store reagents as recommended by the manufacturer, typically in a cool, dark, and dry place.

The following workflow provides a general guide for troubleshooting common issues.

Figure 2. General troubleshooting workflow for trifluoromethyl ether synthesis.

Data Summary: Reaction Condition Optimization

The selection of a base can significantly impact the yield of aryl trifluoromethyl ethers. The following table summarizes the effect of different bases on a model reaction.

Entry	Substrate	Trifluoromethylating Agent	Base (equiv.)	Solvent	Temp (°C)	Yield (%)	Side Product (%)	Reference
1	4-Methoxyphenol	Togni Reagent II	K₂CO₃ (2.0)	MeCN	60	55	15 (C-CF₃)	Fictionalized Data
2	4-Methoxyphenol	Togni Reagent II	DBU (1.5)	MeCN	60	72	5 (C-CF₃)	Fictionalized Data
3	4-Methoxyphenol	Togni Reagent II	NaH (1.2)	THF	25	65	8 (C-CF₃)	Fictionalized Data
4	4-Cyanophenol	Umemoto's Reagent	(iPr)₂NEt (2.0)	DCE	80	85	<2	Fictionalized Data
5	4-Cyanophenol	Umemoto's Reagent	Pyridine (2.0)	DCE	80	68	<2	Fictionalized Data*

*Note: This table is a representative example based on general principles discussed in the literature. Actual results will vary based on the specific substrate and reaction conditions.

Key Experimental Protocols

Protocol: Silver-Mediated Oxidative O-Trifluoromethylation of Alcohols

This protocol is adapted from methodologies developed for the direct trifluoromethylation of alcohols using TMSCF₃ (Ruppert-Prakash reagent).[8][9]

Materials:

• Alcohol substrate (1.0 equiv)

• Trifluoromethyltrimethylsilane (TMSCF₃, 2.0 equiv)

• Silver triflate (AgOTf, 1.5 equiv)

• Selectfluor (2.0 equiv)

• Cesium Fluoride (CsF, 2.0 equiv)

• 2-Fluoropyridine (2.0 equiv)

• Solvent (e.g., Ethyl Acetate or PhMe/PhCF₃)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere (Argon), add the alcohol substrate, AgOTf, CsF, and Selectfluor.

• Add the anhydrous solvent and stir the mixture at room temperature for 10 minutes.

• Add 2-fluoropyridine, followed by the dropwise addition of TMSCF₃.

• Stir the reaction at room temperature. Monitor the reaction progress by TLC or GC-MS. Typical reaction times can range from a few hours to 24 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired alkyl trifluoromethyl ether.

Troubleshooting this Protocol:

• Low Yield: Ensure all reagents and solvents are anhydrous. The silver salt and CsF are particularly sensitive to moisture.

• Reagent Decomposition: If the reaction is sluggish, consider conducting it at a lower temperature (0 °C) to minimize potential decomposition of intermediates.

• No Reaction: Confirm the quality of the TMSCF₃ and Selectfluor, as these reagents can degrade over time.

References

• 1. Progress in copper-catalyzed trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-Catalyzed Trifluoromethylation of Polysubstituted Alkenes Assisted by Decarboxylation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemrevlett.com [chemrevlett.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Nucleophilic Aromatic Substitution of 4-(Trifluoromethoxy)benzonitrile

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the nucleophilic aromatic substitution (SNAr) of 4-(trifluoromethoxy)benzonitrile. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during your experiments. My aim is to move beyond simple protocols and offer a deeper understanding of the underlying chemical principles to empower you to optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the reactivity of 4-(trifluoromethoxy)benzonitrile in SNAr reactions.

Q1: Is 4-(trifluoromethoxy)benzonitrile a suitable substrate for SNAr?

A1: Yes, it is a viable substrate. The molecule is activated towards nucleophilic attack by two key electron-withdrawing groups (EWGs): the cyano (-CN) group and the trifluoromethoxy (-OCF3) group.[1][2] Both groups help to stabilize the negatively charged intermediate (the Meisenheimer complex) that is formed during the reaction, which is a critical factor for a successful SNAr reaction.[2][3]

Q2: Which group is the leaving group in this reaction?

A2: In a typical SNAr reaction with this substrate, you would be substituting a leaving group at a different position on the ring, for instance, a halide (like fluorine or chlorine) at the 1-position. 4-(Trifluoromethoxy)benzonitrile itself does not have a leaving group other than the cyano or trifluoromethoxy groups, which are generally not displaced under standard SNAr conditions. If your starting material is, for example, 1-fluoro-4-(trifluoromethoxy)benzene, the fluorine atom would be the leaving group. For the purpose of this guide, we will assume a scenario where there is a suitable leaving group on the ring, typically ortho or para to the activating groups.

Q3: How does the trifluoromethoxy (-OCF3) group influence the reaction?

A3: The trifluoromethoxy group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms, which is primarily an inductive effect.[4][5] This effect is significant and enhances the electrophilicity of the aromatic ring, making it more susceptible to attack by nucleophiles.[6][7] It also helps to stabilize the Meisenheimer complex, which is crucial for the reaction to proceed.[2]

Q4: What are the main challenges I should anticipate?

A4: The primary challenges include:

• Potential for side reactions: The trifluoromethoxy group can be susceptible to hydrolysis under certain basic conditions, leading to unwanted byproducts.[8][9]

• Reaction optimization: Finding the optimal balance of temperature, solvent, and base is crucial to achieve a good yield without promoting side reactions.[10][11]

• Nucleophile choice: The reactivity of the nucleophile will significantly impact the reaction conditions required. Stronger nucleophiles may react at lower temperatures, but could also increase the risk of side reactions.

Troubleshooting Guide: From Low Yields to Unwanted Byproducts

This section provides a structured approach to troubleshooting common issues in a question-and-answer format, grounded in the mechanistic principles of the SNAr reaction.

Issue 1: Low or No Product Yield

Q: My reaction shows very low conversion to the desired product, even after an extended reaction time. What are the likely causes and how can I address them?

A: Low conversion in an SNAr reaction typically points to insufficient activation energy being overcome or suboptimal reaction conditions. Let's break down the potential causes and solutions.

Causality Analysis:

• Insufficient Thermal Energy: SNAr reactions often have a significant activation energy barrier that needs to be overcome. Room temperature may not be sufficient.

• Poor Solvent Choice: The solvent plays a critical role in stabilizing the intermediate and solvating the nucleophile. Protic solvents can hinder the reaction by solvating the nucleophile, reducing its reactivity.

• Inappropriate Base: If your nucleophile is an alcohol or amine, a base is often required to deprotonate it, generating a more potent nucleophile. An inadequate base will result in a low concentration of the active nucleophile.

Troubleshooting Workflow:

Below is a workflow to systematically address low yield issues.

Caption: Troubleshooting workflow for side product formation.

Recommended Actions & Protocols:

• Milder Conditions: To avoid hydrolysis of the -OCF3 group, try running the reaction at the lowest temperature that gives a reasonable reaction rate.

• Base Selection: Use the mildest base necessary to deprotonate your nucleophile. For example, if you are using NaH, consider switching to K2CO3.

• Stoichiometry Control: To avoid di-substitution, use a stoichiometric amount of your nucleophile (e.g., 1.05-1.1 equivalents).

Experimental Protocols

Here are detailed, step-by-step methodologies for a general SNAr reaction with a 1-fluoro-4-(trifluoromethoxy)benzonitrile analog and a troubleshooting protocol for a suspected hydrolysis side reaction.

Protocol 1: General SNAr with an Alcohol Nucleophile

This protocol describes a typical reaction between a fluoro-activated aromatic ring and an alcohol nucleophile.

Materials:

• 1-Fluoro-2-nitro-4-(trifluoromethoxy)benzene (as a model substrate)

• Your alcohol nucleophile

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-fluoro-2-nitro-4-(trifluoromethoxy)benzene (1.0 eq) and anhydrous K2CO3 (1.5 eq).

• Add anhydrous DMF to achieve a concentration of approximately 0.5 M with respect to the starting material.

• Add the alcohol nucleophile (1.1 eq) to the mixture.

• Heat the reaction to 80°C and stir.

• Monitor the reaction progress by TLC or LC-MS every 2-4 hours.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Diagnostic Test for -OCF3 Group Hydrolysis

This protocol can help determine if your reaction conditions are causing the degradation of the trifluoromethoxy group.

Procedure:

• In a separate flask, subject your starting material, 4-(trifluoromethoxy)benzonitrile, to the same reaction conditions (solvent, base, temperature) but without the nucleophile.

• After a set period (e.g., 8-12 hours), take a sample and analyze it by LC-MS.

• Look for a mass corresponding to the hydrolyzed product (4-hydroxybenzonitrile).

• If the hydrolyzed product is observed, this indicates that your conditions are too harsh, and you should consider lowering the temperature or using a milder base.

Visualizing the Mechanism and Electronic Effects

The following diagrams illustrate the key mechanistic steps and the electronic factors influencing the reactivity of 4-(trifluoromethoxy)benzonitrile in SNAr reactions.

Caption: The two-step addition-elimination mechanism of a typical SNAr reaction. [2]

Caption: Electronic activation of the aromatic ring by the -CN and -OCF3 groups.

References

• Study.com. (n.d.). Explain why the trifluoromethyl (CF3) group is metadirecting in electrophilic aromatic...
• Kadish, K. M., et al. (2018). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness.
• ResearchGate. (n.d.). Optimization of reaction conditions. A) Screening of solvents...
• Wikipedia. (n.d.). Electrophilic aromatic directing groups.
• BenchChem. (2025). Technical Support Center: Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions.
• Prakash, G. K. S., & Yudin, A. K. (2015). Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration. Accounts of Chemical Research, 48(11), 2825–2835.
• Hasenstab-Riedel, S. (2024). Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Freie Universität Berlin.
• Sheridan, M. V., & Nicewicz, D. A. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 16937–16943.
• Schlosser, M., & Rausis, T. (2005). The Trifluoromethoxy Group: A Long-Range Electron-Withdrawing Substituent.
• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions.
• Matos, M. J., & Novás, M. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009.
• Prakash, G. K. S., et al. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journal of Organic Chemistry, 17, 434-441.
• ResearchGate. (n.d.). Optimization of reaction conditions a.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Chemical Stability Enhanced: The Impact of Trifluoromethyl Groups in Organic Synthesis.
• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution.
• BenchChem. (2025). How to increase the efficiency of nucleophilic aromatic substitution reactions.
• ResearchGate. (2025). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness | Request PDF.
• Reddit. (2023). SNAr troubleshooting.
• Scribd. (n.d.). Advanced SNAr Reaction Guide.
• Leah4sci. (2025). Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording].
• Mauleon, D., Granados, R., & Minguillon, C. (1983). 4-Alkoxybenzonitriles from O-alkyl-4-nitrobenzaldoximes: an elimination-aromatic substitution reaction. The Journal of Organic Chemistry, 48(19), 3105–3109.
• Lee, S., et al. (2021).
• ResearchGate. (n.d.). Table 1 Optimization of the nucleophilic aromatic substitution reaction.
• ResearchGate. (2025). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• National Institutes of Health. (n.d.). Microwave-Induced Nucleophilic [18F]Fluorination on Aromatic Rings: Synthesis and Effect of Halogen on [18F]Fluoride Substitution of meta-Halo (F, Cl, Br, I)-Benzonitrile Derivatives.
• ResearchGate. (n.d.). Optimization of organophotochemical SNAr reaction.
• ResearchGate. (n.d.). Nucleophilic Aromatic Substitution | Request PDF.
• PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Drabowicz, J., et al. (2022). Nucleophilic Substitution at Tricoordinate Sulfur—Alkaline Hydrolysis of Optically Active Dialkoxysulfonium Salts: Stereochemistry, Mechanism and Reaction Energetics. International Journal of Molecular Sciences, 23(23), 14757.
• National Institutes of Health. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile.
• ResearchGate. (n.d.). The SNAr reaction of 4‐trifluoromethyl‐2‐nitro‐1‐fluorobenzene (1) with....
• National Institutes of Health. (n.d.). Concerted Nucleophilic Aromatic Substitutions.
• National Institutes of Health. (n.d.). SNAr Radiofluorination with In Situ-Generated [18F]Tetramethylammonium Fluoride.
• Semantic Scholar. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions.
• ChemRxiv. (n.d.). A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors.
• Wordpress. (n.d.). SNAr Reaction in Other Common Molecular Solvents.
• Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine.
• National Institutes of Health. (2017). Synthesis of N-alkoxy-substituted 2H-benzimidazoles.
• ACS Publications. (2023). Highly Diastereoselective Preparation of Tertiary Alkyl Isonitriles by Stereoinvertive Nucleophilic Substitution at a Nonclassical Carbocation.
• Chemistry LibreTexts. (2020). 9.2: Common nucleophilic substitution reactions.
• OUCI. (n.d.). Allylic substitution reactions with fluorinated nucleophiles.
• Master Organic Chemistry. (n.d.). Master Organic Chemistry - An Online Organic Chemistry Resource.
• ResearchGate. (2025). Nucleophilic substitution in 4-bromo-5-nitrophthalodinitrile: XII. Synthesis and properties of 4-(1-benzotriazolyl)-, 4-nitro-5-(4-nonylphenoxy)phthalonitriles and the ligands based on them.
• WuXi Biology. (n.d.). Intriguing Observations with Snar Reaction of 4-Nitrobenzonitrile.
• National Institutes of Health. (n.d.). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution.
• RSC Publishing. (n.d.). Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Reactions Involving 4-(Trifluoromethoxy)benzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-(Trifluoromethoxy)benzonitrile. The following sections offer guidance on optimizing catalyst loading for common cross-coupling reactions, troubleshooting common issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading range for Suzuki-Miyaura coupling reactions with 4-(Trifluoromethoxy)benzonitrile?

A1: For Suzuki-Miyaura couplings, a general starting point for palladium catalyst loading is between 1-5 mol%. However, the optimal loading is highly dependent on the specific substrates and reaction conditions. For challenging couplings or when using less active catalysts, a higher loading may be necessary. Conversely, with highly active catalyst systems, the loading can sometimes be reduced to ppm levels. It is always recommended to perform a screening of catalyst loading to find the optimal conditions for your specific reaction.

Q2: How does the electron-withdrawing nature of the trifluoromethoxy group affect catalyst loading in cross-coupling reactions?

A2: The trifluoromethoxy group is strongly electron-withdrawing, which can impact the reactivity of 4-(Trifluoromethoxy)benzonitrile in cross-coupling reactions. In Suzuki-Miyaura reactions where 4-(trifluoromethoxy)phenylboronic acid is used, the transmetalation step can be slower. This may necessitate a higher catalyst loading or the use of more electron-rich and sterically hindered phosphine ligands to facilitate the catalytic cycle.

Q3: I am observing low to no yield in my Buchwald-Hartwig amination of a halo-substituted 4-(Trifluoromethoxy)benzonitrile. Should I increase the catalyst loading?

A3: While insufficient catalyst loading can lead to low yields, it is not the only factor. Before increasing the catalyst loading, ensure other parameters are optimized. Check the quality and purity of your reagents, ensure your solvent is anhydrous and degassed, and that you are using an appropriate base. The choice of phosphine ligand is also critical in Buchwald-Hartwig aminations. If all other factors are optimized, a systematic increase in catalyst loading can be investigated.

Q4: Can increasing catalyst loading lead to negative effects?

A4: Yes, excessively high catalyst loading can lead to several issues. These include increased cost, potential for side reactions, and difficulties in removing the catalyst from the final product. In some cases, high concentrations of palladium can lead to catalyst aggregation, which may decrease its activity. Therefore, it is crucial to find the optimal catalyst loading that provides a good yield in a reasonable reaction time without causing downstream issues.

Troubleshooting Guides

Low or No Product Yield

Possible Cause	Troubleshooting Suggestion
Inactive Catalyst	Use a fresh batch of catalyst and ensure proper storage under an inert atmosphere. For Pd(II) precatalysts, ensure complete reduction to Pd(0) is occurring under the reaction conditions.
Insufficient Catalyst Loading	Systematically increase the catalyst loading in small increments (e.g., from 1 mol% to 2 mol%, then 3 mol%). Monitor the reaction progress at each loading.
Inappropriate Ligand	The choice of ligand is crucial. For electron-deficient substrates, consider using bulky, electron-rich phosphine ligands like those from the Buchwald or Josiphos families.
Poor Reagent Quality	Ensure all reagents, including the 4-(Trifluoromethoxy)benzonitrile substrate, coupling partner, and base, are of high purity. Use anhydrous and degassed solvents.
Suboptimal Reaction Temperature	The reaction temperature may be too low for efficient catalytic turnover. Try increasing the temperature in 10-20 °C increments.

Formation of Significant Side Products

Possible Cause	Troubleshooting Suggestion
Homocoupling of Boronic Acid (Suzuki Coupling)	This is often caused by the presence of oxygen. Ensure the reaction is thoroughly degassed and maintained under a positive pressure of an inert gas.
Protodeboronation (Suzuki Coupling)	This side reaction involves the replacement of the boronic acid group with a hydrogen atom. Use anhydrous solvents and consider a less harsh base.
Hydrodehalogenation (General)	The starting aryl halide is reduced instead of coupled. This can be caused by certain ligands or the presence of a proton source. Try a different ligand and ensure anhydrous conditions.
Catalyst Decomposition	At high temperatures, the catalyst may decompose, leading to side reactions. If a high temperature is required, ensure you are using a thermally stable catalyst system.

Data Presentation

Table 1: Effect of Catalyst Loading on a Model Suzuki-Miyaura Reaction

Reaction: 4-(Trifluoromethoxy)phenyl bromide + Phenylboronic acid -> 4-(Trifluoromethoxy)biphenyl

Entry	Catalyst	Catalyst Loading (mol%)	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
1	Pd(OAc)₂	1	SPhos	K₃PO₄	Toluene/H₂O	100	75
2	Pd(OAc)₂	2	SPhos	K₃PO₄	Toluene/H₂O	100	92
3	Pd(OAc)₂	3	SPhos	K₃PO₄	Toluene/H₂O	100	93
4	Pd(PPh₃)₄	2	None	K₂CO₃	Dioxane/H₂O	100	65

Note: This is representative data based on typical Suzuki-Miyaura coupling optimizations. Actual results may vary.

Experimental Protocols

Protocol 1: General Procedure for Screening Catalyst Loading in a Suzuki-Miyaura Coupling Reaction

• Reaction Setup: To a series of oven-dried reaction vials equipped with magnetic stir bars, add the aryl halide (e.g., 1-bromo-4-(trifluoromethoxy)benzene, 1.0 mmol), the boronic acid (e.g., phenylboronic acid, 1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Catalyst/Ligand Addition: In a glovebox or under a stream of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂) at varying loadings (e.g., 0.5, 1, 1.5, 2, 2.5 mol%) and the phosphine ligand (e.g., SPhos, typically at a 2:1 ratio to palladium) to each vial.

• Inert Atmosphere: Seal the vials with septa, and then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 10 mL of a 4:1 mixture of Toluene:Water) to each vial via syringe.

• Reaction: Place the sealed vials in a preheated oil bath or heating block set to the desired temperature (e.g., 100 °C).

• Monitoring: Stir the reactions for a set time (e.g., 12-24 hours). Monitor the progress of each reaction by TLC, GC, or LC-MS.

• Workup and Analysis: After the reaction is complete, cool the mixtures to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layers, concentrate, and analyze the crude product to determine the yield for each catalyst loading.

Visualizations

Caption: A logical workflow for the optimization of catalyst loading in cross-coupling reactions.

Caption: A decision tree for troubleshooting low yield in catalytic reactions.

Technical Support Center: Purification of 4-(Trifluoromethoxy)benzonitrile

Introduction: The chemical purity of 4-(Trifluoromethoxy)benzonitrile is critical for its successful application in research, particularly in the synthesis of pharmaceuticals and agrochemicals where its unique trifluoromethoxy group can significantly enhance the biological activity and pharmacokinetic properties of target molecules.[1] Impurities, even in trace amounts, can lead to undesirable side reactions, lower yields, and complications in downstream applications. This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered with 4-(Trifluoromethoxy)benzonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my sample of 4-(Trifluoromethoxy)benzonitrile?

A1: Impurities can originate from the synthetic route or degradation. Common classes of impurities include:

• Unreacted Starting Materials: Depending on the synthesis, these could include precursors like 4-chlorobenzonitrile or 4-hydroxybenzonitrile.

• Reagents and Catalysts: Residual acids, bases, or metal catalysts used in the synthesis.

• By-products of the Reaction: These can be isomers or products from side reactions. For instance, in multi-step syntheses involving nitration, regioisomers can be a significant impurity.[2]

• Degradation Products: The nitrile functional group is susceptible to hydrolysis, which can lead to the formation of 4-(Trifluoromethoxy)benzamide or 4-(Trifluoromethoxy)benzoic acid, especially if exposed to acidic or basic conditions and moisture.[3][4][5][6]

• Solvent Residues: Residual solvents from the reaction or a previous purification step.

Q2: How can I assess the purity of my 4-(Trifluoromethoxy)benzonitrile?

A2: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile and semi-volatile impurities.[3][7]

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating a wide range of compounds, including non-volatile or thermally sensitive impurities.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR can provide detailed structural information and help identify impurities, including isomers, that may be difficult to resolve by chromatography.

• Karl Fischer Titration: Specifically used for the accurate quantification of water content.[3]

Q3: My 4-(Trifluoromethoxy)benzonitrile is a yellow or brownish liquid. Can I still use it?

A3: 4-(Trifluoromethoxy)benzonitrile is typically a colorless to almost colorless clear liquid. A yellow or brownish tint often indicates the presence of impurities.[3] While it may be suitable for some less sensitive applications, for use in drug development or complex multi-step syntheses, purification is highly recommended to avoid unpredictable results and ensure reproducibility.

Q4: What are the best practices for storing 4-(Trifluoromethoxy)benzonitrile to maintain its purity?

A4: To prevent degradation, 4-(Trifluoromethoxy)benzonitrile should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. To protect it from moisture, which can lead to hydrolysis, storing under an inert atmosphere (e.g., nitrogen or argon) is advisable.

Troubleshooting Purification Issues

This section provides a detailed guide to address specific challenges you may encounter during the purification of 4-(Trifluoromethoxy)benzonitrile.

Issue 1: Presence of Acidic or Basic Impurities

• Problem: Your analytical data (e.g., NMR, MS) indicates the presence of acidic impurities like 4-(Trifluoromethoxy)benzoic acid or residual acidic catalysts, or basic impurities like amine starting materials.

• Causality: Incomplete reaction, side reactions, or inadequate work-up can leave these impurities in your product. The nitrile group itself can hydrolyze to a carboxylic acid under acidic or basic conditions.[4][5][6]

• Solution: Liquid-liquid extraction is an effective first-step purification.

Protocol 1: Aqueous Wash/Extraction

• Dissolution: Dissolve the crude 4-(Trifluoromethoxy)benzonitrile in a water-immiscible organic solvent like diethyl ether, ethyl acetate, or dichloromethane (DCM).

• Acidic Impurity Removal: Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (5%) solution of sodium hydroxide (NaOH) to remove acidic impurities. The acidic impurities will be deprotonated and move into the aqueous layer.

• Basic Impurity Removal: To remove basic impurities, wash the organic layer with a dilute aqueous solution of hydrochloric acid (HCl) (e.g., 1 M).

• Neutralization: Wash the organic layer with brine (saturated aqueous NaCl solution) to remove residual water and inorganic salts.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

Caption: Workflow for removing acidic and basic impurities.

Issue 2: Persistent Colored Impurities and Non-Volatile Contaminants

• Problem: The product remains colored even after an aqueous wash, or you suspect the presence of high-boiling or non-volatile impurities.

• Causality: Colored impurities can be complex organic by-products. Non-volatile impurities will not be removed by simple evaporation.

• Solution: Vacuum distillation is suitable for thermally stable liquids like 4-(Trifluoromethoxy)benzonitrile.

Protocol 2: Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus for vacuum operation. Ensure all glassware is dry.

• Drying (Optional but Recommended): For best results, consider drying the material over a mild drying agent like calcium sulfate (CaSO₄) and filtering prior to distillation.[9]

• Distillation: Heat the flask gently using a heating mantle. Apply vacuum gradually to the desired pressure. Collect the fraction that distills at the expected boiling point for the given pressure. 4-(Trifluoromethoxy)benzonitrile has a reported boiling point of 193 °C at atmospheric pressure.

Pressure (mmHg)	Approximate Boiling Point (°C)
760	193
20	~80-85
10	~70-75
Note: The approximate boiling points at reduced pressure are estimated and should be confirmed experimentally.

Issue 3: Impurities with Similar Polarity and Boiling Point

• Problem: Impurities such as isomers or certain by-products are not effectively removed by extraction or distillation.

• Causality: These impurities have very similar physical properties to the desired product, making separation by physical methods challenging.

• Solution: Silica gel column chromatography is a powerful technique for separating compounds based on differences in their polarity. For fluorinated compounds, specialized fluorinated stationary phases can also be used for enhanced separation.[10][11][12]

Protocol 3: Silica Gel Column Chromatography

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine a suitable solvent system. A good starting point for benzonitrile derivatives is a mixture of hexanes and ethyl acetate.[13][14] Aim for a solvent system that gives your product an Rf value of approximately 0.3-0.4.

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like DCM, and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dry powder to the top of the column.

• Elution: Elute the column with the chosen solvent system. You may need to use a gradient of increasing polarity (e.g., increasing the percentage of ethyl acetate in hexanes) to effectively separate all components.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Troubleshooting logic for column chromatography.

Issue 4: Product is an Oil Instead of a Crystalline Solid (if applicable) or Fails to Solidify

• Problem: While 4-(Trifluoromethoxy)benzonitrile is a liquid at room temperature, some closely related benzonitriles are solids. If you are working with a derivative that is expected to be a solid and it remains an oil, this indicates the presence of impurities.

• Causality: Impurities can act as a "eutectic" mixture, depressing the melting point and preventing crystallization.

• Solution: Recrystallization is the method of choice for purifying solid compounds.[15]

Protocol 4: Recrystallization (for solid derivatives)

• Solvent Selection: The ideal solvent will dissolve the compound poorly at low temperatures but well at high temperatures.[16] Test small amounts of your product in various solvents (e.g., ethanol, methanol, water, hexanes, toluene, or mixtures like ethanol/water) to find a suitable system.[14][17]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot solvent required for complete dissolution.

• Decolorization (Optional): If the solution is colored, you can add a small amount of activated carbon, boil for a few minutes, and then perform a hot filtration to remove the carbon.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. silicycle.com [silicycle.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. rsc.org [rsc.org]
• 14. reddit.com [reddit.com]
• 15. benchchem.com [benchchem.com]
• 16. web.mnstate.edu [web.mnstate.edu]
• 17. people.chem.umass.edu [people.chem.umass.edu]

troubleshooting low conversion rates in nitrile hydrolysis reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low conversion rates in nitrile hydrolysis reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My nitrile hydrolysis reaction has a low conversion rate. What are the most common general causes?

Low conversion rates in nitrile hydrolysis can stem from several factors. The reaction is a two-step process, first forming an amide intermediate, which is then hydrolyzed to a carboxylic acid.[1][2] The overall reaction rate and success depend on factors like reaction temperature, concentration of the acid or base catalyst, and the inherent reactivity of the nitrile substrate. Incomplete conversion may be due to the reaction stopping at the amide stage, especially under mild conditions.[3][4]

Q2: I am performing an acid-catalyzed hydrolysis and the yield is poor. What specific issues should I investigate?

In acid-catalyzed hydrolysis, the nitrile is first protonated to increase its electrophilicity, making it more susceptible to nucleophilic attack by water.[1][5] Common issues leading to low yields include:

• Insufficient Acid Concentration: The concentration of the acid catalyst is a critical factor. For many aliphatic nitriles, the reaction rate increases with acid concentration.[6]

• Low Temperature: Like most chemical reactions, the rate of nitrile hydrolysis is temperature-dependent. If the reaction is too slow, increasing the temperature, often to reflux, is necessary.[7][8]

• Reaction Stalled at Amide Intermediate: Under milder acidic conditions, the hydrolysis may stop at the amide stage.[9] Driving the reaction to the carboxylic acid often requires more forcing conditions, such as prolonged heating.[3]

• Substrate Solubility: Poor solubility of the nitrile in the aqueous acidic medium can limit the reaction rate. The use of a co-solvent may be necessary to create a homogeneous reaction mixture.[10]

Q3: My base-catalyzed nitrile hydrolysis is not going to completion. What should I troubleshoot?

Base-catalyzed hydrolysis involves the direct nucleophilic attack of a hydroxide ion on the nitrile carbon.[5] Factors that can lead to low conversion include:

• Inadequate Base Concentration: A sufficiently high concentration of the hydroxide source (e.g., NaOH or KOH) is crucial for driving the reaction.[7]

• Low Reaction Temperature: Vigorous heating, often to reflux, is typically required for complete hydrolysis to the carboxylate salt.[3] Milder conditions may only yield the amide.[4]

• Formation of Insoluble Salts: The product of basic hydrolysis is a carboxylate salt. If this salt is insoluble in the reaction mixture, it can precipitate and hinder further reaction or complicate work-up.

• Volatilization of Ammonia: The reaction produces ammonia gas.[11] In an open system, the loss of ammonia can affect the reaction equilibrium.

Q4: Can the structure of my nitrile affect the conversion rate?

Yes, the structure of the nitrile plays a significant role.

• Steric Hindrance: Nitriles with bulky groups near the cyano moiety can exhibit lower reaction rates due to steric hindrance, which impedes the approach of the nucleophile.[12]

• Electronic Effects: The electronic nature of the substituents on the nitrile can influence its reactivity. Electron-withdrawing groups can increase the electrophilicity of the nitrile carbon, potentially accelerating the reaction.

• Aromatic vs. Aliphatic Nitriles: Aromatic nitriles may have different reactivity compared to aliphatic nitriles due to the electronic effects of the aromatic ring. The hydrolysis of aromatic nitriles can sometimes be more challenging and may require specific catalysts or harsher conditions.

Troubleshooting Guides

Issue 1: Low Conversion in Acid-Catalyzed Hydrolysis

If you are experiencing low conversion in your acid-catalyzed nitrile hydrolysis, follow this troubleshooting workflow:

Troubleshooting workflow for low conversion in acid-catalyzed nitrile hydrolysis.

Issue 2: Reaction Stalls at the Amide Intermediate

A common issue is the isolation of the amide as the major product when the carboxylic acid is desired. This indicates that the reaction conditions are not vigorous enough to hydrolyze the amide.

Workflow to drive the reaction from the amide to the carboxylic acid.

Data Presentation

The following tables provide illustrative data on how reaction parameters can influence conversion rates. Note that optimal conditions will vary depending on the specific substrate.

Table 1: Effect of Temperature on Benzonitrile Hydrolysis (Acid-Catalyzed)

Temperature (°C)	Reaction Time (h)	Conversion to Benzoic Acid (%)
60	12	25
80	12	60
100 (reflux)	12	95

Table 2: Effect of NaOH Concentration on Acetonitrile Hydrolysis

NaOH Concentration (M)	Reaction Time (h)	Conversion to Sodium Acetate (%)
1	8	40
5	8	85
10	8	>99

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Hydrolysis of a Nitrile

• To a round-bottom flask equipped with a reflux condenser, add the nitrile (1.0 eq).

• Add a solution of aqueous acid (e.g., 6 M HCl or 20% H₂SO₄) in a volume sufficient to ensure stirring.

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC.

• After the reaction is complete (typically several hours), cool the mixture to room temperature.

• If the product precipitates upon cooling, collect it by filtration. Otherwise, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude carboxylic acid.

• Purify the product by recrystallization or column chromatography.

Protocol 2: General Procedure for Base-Catalyzed Hydrolysis of a Nitrile

• In a round-bottom flask fitted with a reflux condenser, dissolve the nitrile (1.0 eq) in an appropriate solvent (e.g., ethanol/water mixture).[13]

• Add a concentrated aqueous solution of a base (e.g., 10 M NaOH or KOH).[13]

• Heat the mixture to reflux until the reaction is complete as monitored by TLC or GC.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove any organic co-solvent.

• Acidify the aqueous residue with a strong acid (e.g., concentrated HCl) to a pH of approximately 2-3.[13]

• Extract the resulting carboxylic acid with an organic solvent.

• Wash the organic extracts with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude product.

• Purify as necessary.

Protocol 3: Monitoring Nitrile Hydrolysis by HPLC

This protocol is a general guideline for monitoring the hydrolysis of benzonitrile to benzoic acid.

• Sample Preparation: At various time points, withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture. Quench the reaction by diluting the aliquot in a known volume of mobile phase (e.g., 1 mL) to stop the reaction.

• HPLC System and Column:

  • Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable.[14]

  • Mobile Phase: A mixture of acetonitrile and water (with a small amount of acid like sulfuric acid as a modifier) is a common choice. The exact ratio will need to be optimized for your specific compounds.[14]

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Detection: UV detection at a wavelength where both the nitrile and the carboxylic acid absorb (e.g., 210 nm).[14]

• Analysis: Inject the prepared samples onto the HPLC system. The retention times for the nitrile and the carboxylic acid will be different, allowing for their separation and quantification. By comparing the peak areas of the starting material and product over time, the conversion rate can be determined.

Signaling Pathways and Logical Relationships

The following diagram illustrates the general pathway of nitrile hydrolysis and the factors influencing the formation of the amide versus the carboxylic acid.

References

• 1. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 2. byjus.com [byjus.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 10. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies [sielc.com]

Technical Support Center: Analytical Method Development for 4-(Trifluoromethoxy)benzonitrile Purity

Welcome to the technical support center for the analytical method development of 4-(Trifluoromethoxy)benzonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to establishing robust analytical methods for purity assessment.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial analytical techniques for determining the purity of 4-(Trifluoromethoxy)benzonitrile?

A1: For the purity assessment of 4-(Trifluoromethoxy)benzonitrile, the two primary recommended techniques are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• Gas Chromatography (GC): Given the volatility of 4-(Trifluoromethoxy)benzonitrile (Boiling Point: 193 °C), GC is a highly suitable method.[1] It offers high resolution and sensitivity for separating volatile impurities. A Flame Ionization Detector (FID) is a good choice for initial method development due to its general response to organic compounds.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is also a powerful technique, particularly for identifying non-volatile impurities or degradation products. The aromatic nature of the compound allows for sensitive detection using a UV detector.

Q2: What are the potential impurities I should be looking for during method development?

A2: Potential impurities in 4-(Trifluoromethoxy)benzonitrile can originate from the starting materials, byproducts of the synthesis, or degradation. These may include:

• Positional Isomers: 2-(Trifluoromethoxy)benzonitrile and 3-(Trifluoromethoxy)benzonitrile are common process-related impurities that can be difficult to separate.

• Starting Materials: Unreacted starting materials from the synthetic route are a common source of impurities.

• Related Compounds: Analogs such as 4-(Trifluoromethyl)benzonitrile may be present depending on the synthesis pathway.[2]

• Hydrolysis Products: The nitrile group can be susceptible to hydrolysis to the corresponding amide or carboxylic acid, especially under non-neutral pH conditions.

Q3: Which spectroscopic techniques can be used to confirm the identity of 4-(Trifluoromethoxy)benzonitrile?

A3: While not primary methods for purity determination, spectroscopic techniques are crucial for identity confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 19F NMR are invaluable for structural elucidation and confirmation.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the nitrile (C≡N) and trifluoromethoxy (O-CF3) functional groups.

• Mass Spectrometry (MS): Coupled with GC or HPLC, MS can provide molecular weight information and fragmentation patterns to confirm the identity of the main peak and any detected impurities.

Troubleshooting Guides

HPLC Method Troubleshooting

Issue: Poor peak shape (tailing or fronting) for the 4-(Trifluoromethoxy)benzonitrile peak.

• dot

  Caption: Troubleshooting workflow for poor HPLC peak shape.

Issue: Inconsistent retention times for 4-(Trifluoromethoxy)benzonitrile.

• dot

  Caption: Troubleshooting workflow for inconsistent HPLC retention times.

GC Method Troubleshooting

Issue: Co-elution of positional isomers of 4-(Trifluoromethoxy)benzonitrile.

• dot

Issue: Ghost peaks appearing in the chromatogram.

• dot

  Caption: Troubleshooting workflow for ghost peaks in GC analysis.

Experimental Protocols

Protocol 1: Purity Determination by Reversed-Phase HPLC

This method is designed for the separation of 4-(Trifluoromethoxy)benzonitrile from its potential polar and non-polar impurities.

• Instrumentation: HPLC system with a UV detector, quaternary pump, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: | Time (min) | %A | %B | | :--- | :- | :- | | 0.0 | 70 | 30 | | 15.0 | 30 | 70 | | 20.0 | 30 | 70 | | 20.1 | 70 | 30 | | 25.0 | 70 | 30 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the 4-(Trifluoromethoxy)benzonitrile sample.

  • Dissolve in 50 mL of a 1:1 mixture of Acetonitrile and Water to a final concentration of 0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Expected Results:

Compound	Retention Time (min)
4-Hydroxybenzonitrile (Potential degradant)	~ 4.5
3-(Trifluoromethoxy)benzonitrile	~ 9.2
4-(Trifluoromethoxy)benzonitrile	**~ 10.5**
2-(Trifluoromethoxy)benzonitrile	~ 11.8

Protocol 2: Purity Determination by Gas Chromatography (GC)

This method is adapted for the analysis of volatile impurities and positional isomers. [3]

• Instrumentation: GC system with a Flame Ionization Detector (FID) and a split/splitless injector.

• Chromatographic Conditions:

  • Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Mode: Split (50:1).

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Hold: 5 minutes at 220 °C.

  • Detector Temperature: 280 °C.

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the 4-(Trifluoromethoxy)benzonitrile sample.

  • Dissolve in 10 mL of Acetone to a final concentration of 5 mg/mL.

Expected Results:

Compound	Retention Time (min)
Acetone (Solvent)	~ 2.1
3-(Trifluoromethoxy)benzonitrile	~ 10.8
4-(Trifluoromethoxy)benzonitrile	**~ 11.2**
2-(Trifluoromethoxy)benzonitrile	~ 11.5

References

• 1. chemimpex.com [chemimpex.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. tsijournals.com [tsijournals.com]

Technical Support Center: HPLC Analysis of 4-(Trifluoromethoxy)benzonitrile Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing High-Performance Liquid Chromatography (HPLC) for the analysis of reactions involving 4-(Trifluoromethoxy)benzonitrile.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the HPLC analysis of 4-(Trifluoromethoxy)benzonitrile and its reaction mixtures.

Question: Why am I seeing high or fluctuating backpressure in my HPLC system?

Answer: High or fluctuating backpressure is a common issue in HPLC and can indicate a blockage or a leak in the system.[1][2]

• Possible Causes:

  • Blockage in the in-line filter, guard column, or analytical column inlet frit due to particulate matter from the sample or mobile phase.[3][4]

  • Precipitation of buffer salts in the mobile phase, especially when mixing aqueous and organic solvents.[5]

  • A leak in the system, which can sometimes manifest as pressure fluctuations rather than a complete drop.[2][6]

  • Worn pump seals or faulty check valves.[3]

  • High mobile phase viscosity.[5]

• Solutions:

  • Isolate the source of the blockage: Systematically remove components (starting from the detector and moving backward towards the pump) to identify the point of pressure increase.[6] If the pressure drops to normal after removing the column, the blockage is likely in the column or guard column.

  • Flush the column: If the column is blocked, try back-flushing it (disconnect from the detector) with a strong solvent.[4][7] For reversed-phase columns, a typical flushing sequence could be water, isopropanol, and then the mobile phase.

  • Filter samples and mobile phases: Always filter samples and mobile phases through a 0.22 µm or 0.45 µm filter to remove particulates.[8]

  • Check for leaks: Visually inspect all fittings for signs of leakage. Tighten or replace any leaking fittings.

  • Degas the mobile phase: Ensure the mobile phase is properly degassed to prevent bubble formation, which can cause pressure fluctuations.[8][9]

Question: My chromatogram shows a noisy or drifting baseline. What should I do?

Answer: A noisy or drifting baseline can interfere with the accurate quantification of peaks.[1]

• Possible Causes:

  • Air bubbles in the pump or detector.[8]

  • Contaminated mobile phase or column.[8][9]

  • Detector lamp instability or nearing the end of its life.[6][8]

  • Leaks in the system.[1]

  • Incomplete mobile phase mixing or changes in composition.[8]

  • Temperature fluctuations in the column or detector.[8]

• Solutions:

  • Degas the mobile phase: Use an in-line degasser, sonication, or helium sparging to remove dissolved gases.[8]

  • Flush the system: Flush the system with a strong, HPLC-grade solvent to remove contaminants.

  • Check the detector lamp: Monitor the lamp energy and replace it if it's low or unstable.

  • Ensure proper mixing: If preparing the mobile phase online, ensure the mixer is functioning correctly. If preparing manually, ensure thorough mixing.

  • Use a column oven: Maintain a constant column temperature to improve reproducibility and reduce baseline drift.[8]

Question: I am observing peak tailing for my 4-(Trifluoromethoxy)benzonitrile peak. How can I improve the peak shape?

Answer: Peak tailing can compromise quantification and resolution.[1]

• Possible Causes:

  • Secondary interactions: The analyte may be interacting with active sites (e.g., free silanols) on the column packing material. This is a common issue with polar or basic compounds.

  • Column degradation: A void at the head of the column or deterioration of the stationary phase can lead to poor peak shape.[1][5]

  • Sample overload: Injecting too much sample can saturate the column.[1]

  • Inappropriate mobile phase pH: For ionizable compounds, the mobile phase pH can significantly affect peak shape.

• Solutions:

  • Modify the mobile phase: Add a competing agent, such as a small amount of a stronger solvent or an ion-pairing reagent, to the mobile phase to block active sites. For reversed-phase chromatography, adding a small amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid) can help to suppress the ionization of silanol groups.

  • Check the column: Replace the guard column or the analytical column if it is old or has been subjected to harsh conditions.

  • Reduce sample concentration: Dilute the sample and inject a smaller volume.

  • Adjust mobile phase pH: If your analyte or related impurities have ionizable groups, adjust the mobile phase pH to be at least 2 units away from the pKa of the compound to ensure it is in a single ionic form.

Frequently Asked Questions (FAQs)

Q1: What is a good starting HPLC method for analyzing a reaction mixture containing 4-(Trifluoromethoxy)benzonitrile?

A1: A good starting point for method development would be a reversed-phase HPLC method. Given that 4-(Trifluoromethoxy)benzonitrile is an aromatic compound, a C18 or a Phenyl-Hexyl column would be a suitable choice for the stationary phase. A gradient elution with a mobile phase consisting of water and acetonitrile or methanol is recommended to separate the starting material from potential products and byproducts. UV detection at a wavelength where the benzonitrile chromophore absorbs strongly, typically around 240-260 nm, should provide good sensitivity.

Q2: How can I monitor the progress of a reaction involving 4-(Trifluoromethoxy)benzonitrile using HPLC?

A2: HPLC is an excellent technique for at-line reaction monitoring.[10] To do this, you would periodically take a small aliquot from the reaction mixture, quench the reaction if necessary, dilute it with a suitable solvent (often the mobile phase), and inject it into the HPLC. By integrating the peak areas of the starting material (4-(Trifluoromethoxy)benzonitrile) and the product(s) over time, you can determine the reaction kinetics and endpoint.[11]

Q3: My product and starting material are co-eluting. How can I improve the separation?

A3: To improve the resolution between co-eluting peaks, you can try the following:

• Optimize the mobile phase gradient: A shallower gradient will increase the run time but often improves the separation of closely eluting compounds.

• Change the organic modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation.

• Change the column chemistry: If optimizing the mobile phase is not sufficient, try a column with a different stationary phase (e.g., a Phenyl-Hexyl instead of a C18, or a column with a different bonding density).

• Adjust the temperature: Changing the column temperature can affect the retention times and selectivity.

Q4: Can I use Gas Chromatography (GC) to analyze 4-(Trifluoromethoxy)benzonitrile reactions?

A4: Yes, GC can be a suitable technique for analyzing 4-(Trifluoromethoxy)benzonitrile and related compounds, provided they are volatile and thermally stable.[12] In some cases, GC may even offer better resolution for certain isomers. However, for non-volatile products or thermally labile compounds, HPLC is the preferred method.

HPLC Method Parameters

The following table summarizes a typical starting HPLC method for the analysis of 4-(Trifluoromethoxy)benzonitrile reactions. Method optimization will likely be required based on the specific reaction being monitored.

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	5-10 µL
Sample Diluent	Acetonitrile/Water (50:50)

Experimental Protocol: HPLC Analysis of a Suzuki Coupling Reaction of 4-(Trifluoromethoxy)benzonitrile

This protocol provides a detailed methodology for monitoring a typical Suzuki coupling reaction using 4-(Trifluoromethoxy)benzonitrile as a starting material.

1. Sample Preparation: a. At designated time points (e.g., t=0, 1h, 2h, etc.), withdraw approximately 50 µL of the reaction mixture. b. Immediately quench the reaction by adding the aliquot to 450 µL of acetonitrile in a 1.5 mL microcentrifuge tube. This will stop the reaction and precipitate the catalyst. c. Vortex the mixture for 30 seconds. d. Centrifuge the sample at 10,000 rpm for 5 minutes to pellet the precipitated solids. e. Carefully transfer the supernatant to an HPLC vial for analysis.

2. HPLC Analysis: a. Equilibrate the HPLC system with the initial mobile phase conditions (95% Mobile Phase A, 5% Mobile Phase B) until a stable baseline is achieved. b. Inject 5 µL of the prepared sample onto the column. c. Run the gradient method as described in the table above. d. Monitor the chromatogram at 254 nm. e. Identify the peaks corresponding to 4-(Trifluoromethoxy)benzonitrile and the expected product based on their retention times (which can be determined by injecting standards of each compound).

3. Data Analysis: a. Integrate the peak areas for the starting material and the product(s) at each time point. b. Calculate the percent conversion of the starting material and the formation of the product over time to monitor the reaction progress.

Visualizations

Caption: A workflow diagram for troubleshooting common HPLC issues.

Caption: Workflow for monitoring a chemical reaction using HPLC.

References

• 1. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 2. labcompare.com [labcompare.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scribd.com [scribd.com]
• 5. realab.ua [realab.ua]
• 6. m.youtube.com [m.youtube.com]
• 7. agilent.com [agilent.com]
• 8. medikamenterqs.com [medikamenterqs.com]
• 9. ijprajournal.com [ijprajournal.com]
• 10. HPLC for at-line reaction monitoring and purification improves yield and purity of tRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 12. tsijournals.com [tsijournals.com]

preventing decomposition of trifluoromethoxy group during reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with compounds containing the trifluoromethoxy (-OCF₃) group. The focus is on preventing its decomposition during chemical reactions.

Troubleshooting Guides

Unexpected decomposition of the trifluoromethoxy group can compromise reaction yields and purity. The following guides address common scenarios where this instability is observed.

Issue 1: Decomposition Under Basic Conditions

• Symptoms:

  • Formation of a carboxylic acid byproduct, detected by LC-MS or NMR.

  • Release of fluoride ions into the reaction mixture.

  • Lower than expected yield of the desired product.

• Possible Causes:

  • Hydrolysis of the Trifluoromethyl Moiety: While generally stable, the trifluoromethoxy group can undergo hydrolysis under harsh basic conditions to form a carboxylate.

  • Generation of the Unstable Trifluoromethoxide Anion: Strong bases can, in some contexts, lead to the formation of the highly unstable trifluoromethoxide anion (CF₃O⁻), which rapidly decomposes to fluorophosgene (COF₂) and fluoride (F⁻).

• Solutions:

  • Choice of Base: Opt for milder bases when possible. If strong bases are necessary, consider lowering the reaction temperature and minimizing reaction time.

  • Anhydrous Conditions: Ensure strictly anhydrous conditions to prevent hydrolysis.

  • Protecting Group Strategy: In complex syntheses, consider if a protecting group on a nearby functionality could mitigate the need for harsh basic conditions.

Issue 2: Instability in the Presence of Lewis Acids

• Symptoms:

  • Cleavage of the C-O bond of the trifluoromethoxy group.

  • Formation of complex mixtures and unidentified byproducts.

  • A significant decrease in the recovery of the starting material or product.

• Possible Causes:

  • Activation by Strong Lewis Acids: Strong Lewis acids, particularly in combination with HF, can render the trifluoromethyl portion of the trifluoromethoxy group labile.

  • Complex Formation: The Lewis acid may coordinate to the oxygen of the trifluoromethoxy group, weakening the C-O bond and making it susceptible to cleavage.

• Solutions:

  • Select Weaker Lewis Acids: If a Lewis acid is required, screen for milder options that can still promote the desired transformation without causing decomposition.

  • Control of Stoichiometry: Use a catalytic amount of the Lewis acid rather than stoichiometric amounts whenever feasible.

  • Temperature Control: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate.

Issue 3: Degradation During Nucleophilic Aromatic Substitution (SNAr)

• Symptoms:

  • The trifluoromethoxy group acts as a leaving group, being replaced by the nucleophile.

  • Formation of a byproduct where the -OCF₃ group is absent.

• Possible Causes:

  • Ring Activation: The aromatic ring is highly activated towards nucleophilic attack by the presence of strong electron-withdrawing groups (e.g., -NO₂) ortho or para to the trifluoromethoxy group.

  • Good Leaving Group Ability: Under these activated conditions, the trifluoromethoxy group can function as a leaving group.

• Solutions:

  • Substrate Design: If possible, design the synthetic route to avoid placing the trifluoromethoxy group in a position that is highly activated for SNAr.

  • Reaction Conditions: Modify the reaction conditions (e.g., lower temperature, different solvent) to disfavor the SNAr pathway.

  • Alternative Coupling Strategies: Consider alternative cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, where the trifluoromethoxy group is generally stable.

Issue 4: Photodegradation

• Symptoms:

  • Decomposition of the compound upon exposure to light, especially UV light.

  • Appearance of degradation products in samples left on the benchtop or during photochemical reactions.

• Possible Causes:

  • UV-Induced Cleavage: The energy from UV light can be sufficient to induce homolytic or heterolytic cleavage of the bonds within or attached to the trifluoromethoxy group.

• Solutions:

  • Protection from Light: Store trifluoromethoxy-containing compounds in amber vials or protected from light.

  • Reaction Setup: When running reactions, wrap the reaction vessel in aluminum foil if there is a suspicion of photosensitivity.

  • Photocatalyst Selection: In photochemical reactions, carefully select a photocatalyst and light source to minimize direct excitation and subsequent degradation of the trifluoromethoxy-containing substrate.

Issue 5: Unexpected Oxidative Cleavage

• Symptoms:

  • Loss of the trifluoromethoxy group and formation of a hydroxylated or other oxidized byproduct.

  • This is most commonly observed in metabolic studies or reactions mimicking metabolic oxidation.

• Possible Causes:

  • Enzymatic Oxidation: Cytochrome P450 enzymes can catalyze the oxidative displacement of the trifluoromethoxy group, a process known as ipso substitution[1].

  • Strong Oxidizing Agents: While generally stable to many chemical oxidants, highly reactive oxygen species may lead to degradation.

• Solutions:

  • Metabolic Stability Assays: In a drug development context, perform metabolic stability assays early to identify potential liabilities.

  • Structural Modification: If metabolic instability is an issue, medicinal chemists may need to modify the scaffold to block the site of oxidation.

  • Choice of Oxidant: In chemical synthesis, select oxidizing agents that are known to be compatible with the trifluoromethoxy group.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing the cause of trifluoromethoxy group decomposition.

Caption: A decision tree to identify the cause of -OCF3 decomposition.

Frequently Asked Questions (FAQs)

Q1: How stable is the trifluoromethoxy group in general?

A1: The trifluoromethoxy group is considered to be thermally and chemically quite stable. It is generally inert towards many acids, bases, reducing agents, and oxidizing agents under standard reaction conditions.[2] Its stability is a key reason for its incorporation into pharmaceuticals and agrochemicals to enhance metabolic stability.[3][4]

Q2: Is the trifluoromethoxy group more or less stable than a trifluoromethyl group?

A2: Both groups are known for their high stability. The trifluoromethoxy group is generally considered to be of comparable or even slightly higher stability than the trifluoromethyl group under many conditions due to the electronic effects of the oxygen atom. However, the C-O bond in the trifluoromethoxy group presents a potential site of cleavage (e.g., by strong Lewis acids or in SNAr reactions) that is absent in the trifluoromethyl group.

Q3: Is the trifluoromethoxy group stable during common cross-coupling reactions like Suzuki-Miyaura coupling?

A3: Yes, the trifluoromethoxy group is generally stable under the conditions of many common palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura coupling. These reactions typically employ bases that are not harsh enough to cause its decomposition. Its electron-withdrawing nature can influence the reactivity of the aromatic ring, a factor to be considered in catalyst and ligand selection.

Q4: Why is the trifluoromethoxide anion (CF₃O⁻) so unstable?

A4: The trifluoromethoxide anion is highly unstable due to negative hyperconjugation. Electron density from the oxygen p-orbital delocalizes into the σ* anti-bonding orbitals of the C-F bonds. This weakens the C-F bonds and strengthens the C-O bond, facilitating the decomposition of the anion into the more stable species, fluorophosgene (COF₂), and a fluoride anion (F⁻)[5].

Caption: The rapid decomposition of the unstable trifluoromethoxide anion.

Q5: Are there any protecting groups for the trifluoromethoxy group?

A5: Due to its high intrinsic stability, the use of protecting groups for the trifluoromethoxy group itself is generally not necessary and is not a common strategy. The focus is typically on choosing reaction conditions that are compatible with the -OCF₃ group rather than protecting and deprotecting it.

Data on Trifluoromethoxy Group Stability

Quantitative data on the decomposition rates of the trifluoromethoxy group is scarce in the literature, largely due to its high stability. However, its stability can be inferred from the high yields achieved in reactions performed under harsh conditions.

Reaction Type	Substrate	Conditions	Yield	Stability Indication	Reference
Nitration	Trifluoromethoxybenzene	Nitric acid, Sulfuric acid, 30-45°C	High	Stable to strong acid and nitrating conditions.	[6]
Amination	1-bromo-4-(trifluoromethoxy)benzene	Sodium amide, DMSO, 155°C, 4 atm	98.2%	Stable to strong base at high temperature and pressure.	[7][8]
O-Trifluoromethylation	Methyl 4-(N-hydroxyacetamido)benzoate	Togni reagent II, Cs₂CO₃ (cat.), Chloroform, RT	95%	The product is stable to the reaction conditions.	[9]
OCF₃ Migration	Methyl 4-(N-(trifluoromethoxy)acetamido)benzoate	MeNO₂, 120°C	85%	Stable to thermal rearrangement at elevated temperature.	[9]

Experimental Protocols

Protocol 1: Nitration of Trifluoromethoxybenzene

This protocol demonstrates the stability of the trifluoromethoxy group under strongly acidic nitrating conditions.

• Reaction: Synthesis of nitrotrifluoromethoxybenzene.

• Procedure:

  • To 162g of trifluoromethoxybenzene in a three-necked flask with mechanical stirring and a thermometer, slowly add a pre-prepared mixed acid (67g nitric acid and 165g concentrated sulfuric acid).

  • Maintain the reaction temperature between 30-45°C during the addition.

  • After the addition is complete, continue stirring for 1 hour.

  • Monitor the reaction by GC until the starting material is consumed (<0.2%).

  • Allow the mixture to settle, separate the acid layer, and wash the organic phase with water, followed by sodium carbonate solution and then water.

• Outcome: The reaction yields a mixture of para- and ortho-nitrotrifluoromethoxybenzene, indicating the -OCF₃ group is stable under these conditions[6].

Protocol 2: Synthesis of ortho-Trifluoromethoxylated Aniline Derivative

This two-step protocol illustrates the formation and subsequent thermal rearrangement of a trifluoromethoxy-containing intermediate.

• Step 1: O-Trifluoromethylation

  • In an inert atmosphere, dissolve methyl 4-(N-hydroxyacetamido)benzoate and a catalytic amount of cesium carbonate in chloroform.

  • Add Togni reagent II and stir the reaction at room temperature.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction, extract the product, and purify by column chromatography to yield methyl 4-(N-(trifluoromethoxy)acetamido)benzoate.

• Step 2: Thermal OCF₃ Migration

  • Dissolve the product from Step 1 in nitromethane.

  • Heat the reaction mixture to 120°C.

  • Monitor the rearrangement by TLC or LC-MS.

  • Upon completion, cool the reaction, remove the solvent in vacuo, and purify the crude product by column chromatography to afford methyl 4-acetamido-3-(trifluoromethoxy)benzoate.

• Outcome: This procedure demonstrates the stability of the trifluoromethoxy group during its introduction and subsequent thermal migration at high temperatures[9].

References

• 1. Oxidative metabolism of the trifluoromethoxy moiety of OSI-930 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 6. Page loading... [guidechem.com]
• 7. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 8. 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics_Chemicalbook [chemicalbook.com]
• 9. Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection for Scaling Up 4-(Trifluoromethoxy)benzonitrile Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on solvent selection for scaling up reactions involving 4-(Trifluoromethoxy)benzonitrile. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when selecting a solvent for scaling up reactions with 4-(Trifluoromethoxy)benzonitrile?

A1: When scaling up, the primary considerations for solvent selection extend beyond reaction performance to include safety, environmental impact, and process efficiency. Key factors include:

• Thermal Properties: The solvent's boiling point and heat capacity are crucial for managing reaction exotherms, a significant safety concern during scale-up.

• Solubility: Ensure both the starting material, 4-(Trifluoromethoxy)benzonitrile, and any reagents are sufficiently soluble at the desired reaction temperature to maintain a homogeneous reaction mixture.

• Reaction Kinetics and Selectivity: The solvent can significantly influence reaction rates and the formation of by-products.

• Work-up and Product Isolation: The solvent should facilitate easy product isolation and purification. Consider its miscibility with other solvents used in extraction and its boiling point for efficient removal.

• Safety and Environmental Profile: Favor solvents with higher flash points, lower toxicity, and better environmental credentials (e.g., biodegradability).

• Cost and Availability: For large-scale production, the cost and availability of the solvent are critical economic factors.

Q2: Which classes of solvents are generally preferred for common reactions of 4-(Trifluoromethoxy)benzonitrile?

A2: The choice of solvent is highly dependent on the specific transformation. However, some general guidelines are:

• Nucleophilic Aromatic Substitution (SNAr): Polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and acetonitrile are generally preferred as they effectively solvate cations, leaving the nucleophile more reactive.[1]

• Reduction of the Nitrile Group: The choice is highly method-dependent. For catalytic transfer hydrogenation, protic solvents like ethanol may be advantageous.[2] For hydride reductions, ethereal solvents like Tetrahydrofuran (THF) or 2-Methyltetrahydrofuran (2-MeTHF) are common.

• Hydrolysis of the Nitrile Group: This reaction is typically performed in aqueous solutions of strong acids (e.g., HCl, H₂SO₄) or bases (e.g., NaOH, KOH), often with a co-solvent like ethanol to ensure solubility.[3]

Q3: How does the trifluoromethoxy group influence solvent selection compared to a trifluoromethyl group?

A3: The trifluoromethoxy group (-OCF₃) is highly electron-withdrawing, similar to the trifluoromethyl group (-CF₃), which activates the aromatic ring for nucleophilic attack. However, the oxygen atom in the -OCF₃ group can also participate in some electronic effects. While the general solvent preferences for reactions on the aromatic ring will be similar, subtle differences in reaction rates and side-product profiles may arise. It is always recommended to perform small-scale optimization studies when transitioning between these substrates.

Troubleshooting Guides

Issue 1: Incomplete Reaction or Low Yield in Nucleophilic Aromatic Substitution (SNAr)

Problem: After the expected reaction time, analysis shows a significant amount of unreacted 4-(Trifluoromethoxy)benzonitrile.

Possible Cause	Troubleshooting Step
Insufficient Solvent Polarity	Switch to a more polar aprotic solvent (e.g., from THF to DMF or DMSO) to enhance the reactivity of the nucleophile.[1]
Poor Solubility	Increase the reaction temperature or consider a co-solvent to ensure all reactants are fully dissolved.
Water in the Reaction	Ensure all reagents and the solvent are anhydrous, as water can deactivate many nucleophiles.
Incorrect Base	For reactions requiring a base, ensure it is strong enough to deprotonate the nucleophile and is soluble in the reaction medium.

Issue 2: Formation of Impurities During Nitrile Reduction

Problem: The reaction to form 4-(Trifluoromethoxy)benzylamine is producing significant side products.

Possible Cause	Troubleshooting Step
Over-reduction	If using a strong reducing agent like LiAlH₄, carefully control the stoichiometry and reaction temperature. Consider a milder reducing agent.
Incomplete Reduction Intermediates	Ensure sufficient reducing agent and adequate reaction time. For catalytic hydrogenation, check catalyst activity and consider increasing pressure.
Solvent Interference	The solvent can influence the activity of the reducing agent and the stability of intermediates. Screen alternative solvents. Protic solvents can enhance both activity and catalyst lifetime in transfer hydrogenations.[2]
Reaction with Solvent	Ensure the chosen solvent is inert under the reaction conditions.

Issue 3: Difficulty in Hydrolyzing the Nitrile to a Carboxylic Acid

Problem: The hydrolysis of 4-(Trifluoromethoxy)benzonitrile to the corresponding benzoic acid is slow or incomplete.

Possible Cause	Troubleshooting Step
Insufficiently Harsh Conditions	Nitrile hydrolysis often requires high temperatures (reflux) and concentrated acid or base.[3] Increase the concentration of the acid/base or the reaction temperature.
Phase Separation	If the starting material is not soluble in the aqueous medium, add a co-solvent such as ethanol or consider a phase-transfer catalyst for basic hydrolysis.
Incomplete Reaction	Ensure a sufficient excess of the hydrolyzing agent (acid or base) is used.
Product Inhibition	In some cases, the product may inhibit the reaction. Ensure adequate mixing and consider a reaction setup that removes the product as it is formed, if feasible.

Data Presentation

Table 1: General Solvent Selection Guide for Key Reactions

Reaction Type	Recommended Solvents	Solvents to Approach with Caution	Key Considerations
Nucleophilic Aromatic Substitution (SNAr)	DMSO, DMF, NMP, Acetonitrile	Protic solvents (e.g., ethanol, water), less polar aprotic solvents (e.g., THF, Dioxane)	High polarity is generally favorable. DMSO often gives the fastest rates.[1]
Nitrile Reduction (Catalytic Hydrogenation)	Ethanol, Methanol, Isopropanol	Aprotic solvents (e.g., THF, Ethyl Acetate) may show lower activity.[2]	Protic solvents can enhance catalyst activity and longevity.
Nitrile Reduction (Hydride Transfer)	THF, 2-MeTHF, Diethyl Ether	Protic solvents (will quench the hydride reagent)	Must be anhydrous conditions.
Nitrile Hydrolysis (Acidic or Basic)	Water, Ethanol/Water mixtures	Aprotic solvents	Requires protic conditions for the hydrolysis mechanism.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

• Reaction Setup: To a clean, dry reactor equipped with a mechanical stirrer, thermometer, and reflux condenser under an inert atmosphere (e.g., nitrogen), add 4-(Trifluoromethoxy)benzonitrile (1.0 equiv) and the chosen polar aprotic solvent (e.g., DMSO).

• Reagent Addition: Add the nucleophile (1.0-1.2 equiv) and, if required, a suitable base (e.g., K₂CO₃, 1.5 equiv).

• Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) and monitor the reaction progress by a suitable analytical method (e.g., HPLC, GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by crystallization or column chromatography.

Protocol 2: General Procedure for Catalytic Transfer Hydrogenation (Nitrile Reduction)

• Reaction Setup: In a suitable reactor, dissolve 4-(Trifluoromethoxy)benzonitrile (1.0 equiv) in a protic solvent such as ethanol.[2]

• Catalyst and Hydrogen Source: Add a palladium on carbon catalyst (e.g., 5-10 wt% Pd/C) and a hydrogen source such as ammonium formate or formic acid/triethylamine.

• Reaction: Heat the mixture to reflux and monitor the reaction progress.

• Work-up: Upon completion, cool the reaction and filter off the catalyst.

• Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by distillation or by forming a salt and recrystallizing.

Protocol 3: General Procedure for Basic Hydrolysis of the Nitrile

• Reaction Setup: In a reactor equipped with a reflux condenser and stirrer, add 4-(Trifluoromethoxy)benzonitrile (1.0 equiv) and an aqueous solution of a strong base (e.g., 10-20% NaOH). An optional co-solvent like ethanol can be added to aid solubility.

• Reaction: Heat the mixture to reflux for several hours. Monitor the reaction for the disappearance of the starting material.

• Work-up: Cool the reaction mixture in an ice bath. Carefully acidify with concentrated HCl until the pH is acidic, which will precipitate the carboxylic acid product.

• Purification: Collect the solid product by filtration, wash with cold water, and dry. The product can be further purified by recrystallization.

Mandatory Visualizations

Caption: General experimental workflows for key reactions of 4-(Trifluoromethoxy)benzonitrile.

Caption: A logical workflow for troubleshooting low-yielding reactions.

References

• 1. gchemglobal.com [gchemglobal.com]
• 2. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: Managing Exothermic Reactions in Large-Scale Synthesis

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals managing exothermic reactions during large-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a thermal runaway and why is it a major concern in large-scale synthesis?

A1: A thermal runaway is a situation where an exothermic reaction goes out of control. The heat generated by the reaction increases the reaction rate, which in turn generates even more heat, creating a dangerous positive-feedback loop.[1][2] This can lead to a rapid increase in temperature and pressure within the reactor, potentially causing equipment failure, explosions, fires, and the release of toxic substances.[1][3] The risk is significantly higher in large-scale synthesis because as the volume of the reactants increases, the surface area available for heat removal does not increase proportionally.[2][4][5] This disparity makes it much harder to dissipate heat effectively in larger reactors.[4][6]

Q2: What are the primary strategies for controlling exothermic reactions?

A2: The primary strategies involve managing the heat balance of the reaction, ensuring that the rate of heat removal is greater than the rate of heat generation. Key methods include:

• Controlled Reagent Addition: Adding one or more reactants gradually (semi-batch process) to control the reaction rate and heat production.[5][7]

• Effective Cooling Systems: Utilizing reactor jackets, cooling coils, or external heat exchangers to remove heat from the reaction mixture.[8]

• Sufficient Agitation: Ensuring good mixing to prevent localized hot spots and maintain a uniform temperature throughout the reactor.[8]

• Dilution: Using an appropriate amount of solvent to increase the total heat capacity of the mixture, which helps to absorb the heat generated.[7]

Q3: What is reaction calorimetry and why is it essential before scaling up?

A3: Reaction calorimetry is an experimental technique used to measure the heat flow of a chemical reaction. It provides critical data on the total heat released (enthalpy), the rate of heat release, and the adiabatic temperature rise (the maximum temperature the reaction could reach without any cooling).[8][9] This information is essential for safe scale-up because it helps determine the necessary cooling capacity, identifies potential thermal hazards, and defines safe operating limits for the large-scale process.[9] Performing calorimetry studies at the lab scale is a crucial step to prevent thermal runaways in pilot plants or full production.[9]

Q4: What are some common types of chemical reactions known for being highly exothermic?

A4: Many classes of reactions used in pharmaceutical and chemical synthesis are highly exothermic. Professionals should be particularly cautious when working with:

• Nitrations[7]

• Grignard reactions[7][10]

• Hydrogenations[10]

• Polymerizations[3][11]

• Friedel-Crafts alkylations and acylations[10]

• Reductions using metal hydrides[7]

• Oxidations[3]

Troubleshooting Guide

Problem 1: Unexpectedly Rapid Temperature Increase During Reagent Addition

Q: My reactor temperature is rising much faster than predicted and is approaching the upper safe limit, even with the cooling system at maximum. What should I do?

A: This is a critical situation that could lead to a thermal runaway.

Immediate Actions:

• Stop Reagent Addition Immediately: This is the most crucial first step to prevent adding more fuel to the reaction.

• Ensure Maximum Cooling: Verify that the cooling system is operating at full capacity.

• Check Agitation: Confirm that the agitator is running correctly to ensure efficient heat transfer to the cooling surfaces.[12]

• Prepare Emergency Quench: If the temperature continues to rise, be prepared to add a pre-determined quenching agent to stop the reaction.

Root Cause Analysis & Prevention: A common cause is an accumulation of unreacted starting material, where an initial slow reaction is followed by a sudden, rapid conversion.[12] This can happen if the initial reactor temperature was too low or if an inhibitor was present.

Caption: Immediate workflow for responding to a temperature excursion.

Problem 2: Cooling Performance Seems Insufficient at Large Scale

Q: We successfully ran our reaction at the 1L scale, but in the 100L reactor, the cooling system cannot keep up. Why is this happening and what can we do?

A: This is a classic scale-up challenge related to the surface-area-to-volume ratio.[2][4] As the reactor size increases, the volume (which generates heat) increases by the cube of the radius, while the cooling surface area only increases by the square of the radius.[5] This fundamental geometric constraint means heat removal becomes less efficient at larger scales.[4]

Solutions:

• Re-evaluate Process Parameters: The most direct solution is to slow down the reaction rate by reducing the reagent addition rate or operating at a lower temperature.

• Process Redesign: Consider a semi-batch approach where the limiting reagent is added slowly, ensuring the heat generated never exceeds the reactor's cooling capacity.[5]

• Engineering Controls: Evaluate if the reactor's cooling system can be upgraded.

Table 1: Comparison of Reactor Cooling Strategies

Cooling Method	Pros	Cons	Best Suited For
Single Jacket	Simple design, common on standard reactors.	Limited surface area, potential for slow response.	Reactions with mild to moderate exotherms.
Jacket with Coils	Increased heat transfer surface area.	More complex to clean, can affect mixing patterns.	Highly exothermic reactions requiring enhanced cooling.
External Heat Exchanger	Very high heat transfer capacity, independent of reactor size.	Requires an external pump loop, higher capital cost.	Large-scale or extremely energetic reactions.

Problem 3: Reaction Stalls After Initial Exotherm

Q: The reaction started with a normal exotherm, but the temperature has now dropped and it appears the reaction has stopped. What could be the cause?

A: This issue can arise from several factors related to the physical properties of the reaction mixture.

Possible Causes:

• Phase Change or Precipitation: The product or an intermediate may have precipitated out of solution, coating the heat transfer surfaces and inhibiting both the reaction and heat transfer.

• Viscosity Increase: A significant increase in the viscosity of the reaction mass can severely hamper mixing.[12] Poor agitation leads to non-uniform distribution of reactants and poor heat transfer.[8]

• Reagent Stratification: If agitation is insufficient, reactants can form layers (stratify), effectively stopping the reaction.

Troubleshooting Steps:

• Visual Inspection: If possible, safely check for any signs of precipitation or phase separation.

• Agitator Torque: Monitor the agitator's power draw or torque. A significant increase may indicate a dangerous rise in viscosity.

• Sampling & Analysis: Carefully take a sample (if safe to do so) to analyze for reactant concentration and product formation to confirm if the reaction has indeed stalled.

Caption: Key parameters influencing the thermal safety of a reaction.

Experimental Protocols

Protocol: Screening for Thermal Hazards using Reaction Calorimetry (RC1e)

Q: How can I perform a basic calorimetry experiment to estimate the heat of reaction and potential for a runaway?

A: This protocol outlines a simplified heat flow calorimetry experiment to gather initial safety data.

Objective: To determine the heat of reaction (ΔHr), heat flow profile, and maximum adiabatic temperature rise (ΔT_ad) for a semi-batch process.

Apparatus:

• Automated laboratory reactor (e.g., 500 mL) with temperature control, reflux condenser, and agitator.

• Reaction calorimeter (RC1e) or similar heat flow calorimeter.

• Controlled dosing pump for reagent addition.

Methodology:

• System Calibration: Perform a calibration by introducing a known amount of electrical heat to determine the overall heat transfer coefficient (U) of the reactor system.[9]

• Charge Initial Reactant: Charge the reactor with the initial reactant and solvent.

• Establish Thermal Equilibrium: Bring the reactor contents to the desired starting temperature and allow the system to reach a steady state (stable baseline heat flow).[9]

• Controlled Addition: Begin the controlled addition of the second reactant at a planned rate. The calorimeter will measure the heat flow in real-time by tracking the temperature difference between the reactor contents and the cooling jacket.

• Monitor Reaction: Continue addition while monitoring the reaction temperature and heat output. The total heat evolved is calculated by integrating the heat flow curve over time.

• Post-Addition Hold: After addition is complete, hold the reaction at temperature to measure any residual heat flow until the reaction is complete.

• Data Analysis: Use the collected data to calculate the key safety parameters.

Table 2: Key Safety Parameters from Reaction Calorimetry

Parameter	Description	Typical Value (Example)	Implication for Scale-Up
Heat of Reaction (ΔHr)	Total energy released per mole of reactant.	-150 kJ/mol	Determines the total heat load the cooling system must handle.
Max Heat Flow (q_max)	The peak rate of heat evolution during the reaction.	45 W	Dictates the required instantaneous cooling power.
Adiabatic Temp. Rise (ΔT_ad)	Worst-case temperature increase if cooling fails.	120 °C	A high value indicates a high risk of thermal runaway.
Accumulation	Percentage of unreacted reagent during addition.	< 5%	High accumulation is dangerous; indicates the reaction is slower than the addition rate.

References

• 1. Thermal runaway - Wikipedia [en.wikipedia.org]
• 2. cedrec.com [cedrec.com]
• 3. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fauske.com [fauske.com]
• 6. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 7. labproinc.com [labproinc.com]
• 8. amarequip.com [amarequip.com]
• 9. syrris.com [syrris.com]
• 10. thepharmamaster.com [thepharmamaster.com]
• 11. Exothermic reaction - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Byproduct Identification in 4-(Trifluoromethoxy)benzonitrile Synthesis

Troubleshooting Guides & FAQs

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and troubleshooting byproducts encountered during the synthesis of 4-(Trifluoromethoxy)benzonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 4-(Trifluoromethoxy)benzonitrile?

Two common synthetic strategies for 4-(Trifluoromethoxy)benzonitrile are:

• Trifluoromethoxylation of 4-cyanophenol: This involves the reaction of 4-cyanophenol with a trifluoromethoxylating agent.

• Sandmeyer reaction of 4-(trifluoromethoxy)aniline: This route starts with the diazotization of 4-(trifluoromethoxy)aniline, followed by a cyanation reaction, often catalyzed by a copper(I) salt.[1]

Q2: I see an unexpected peak in my GC-MS/HPLC analysis. How do I begin to identify it?

Identifying an unknown impurity starts with considering the synthetic route used.[2] The starting materials, reagents, and reaction conditions will determine the likely byproducts.[2]

• Review your starting materials: Impurities in the initial reactants can be carried through the synthesis.

• Consider side reactions: Based on your synthetic pathway, predict potential side reactions that could lead to byproducts.

• Analyze the mass spectrum (MS): The molecular weight of the impurity can provide significant clues to its identity.[3]

• Evaluate the chromatographic behavior: The retention time in GC or HPLC can give an indication of the polarity and volatility of the byproduct compared to the desired product.

Q3: What are some of the most common types of byproducts in these syntheses?

Common byproducts can include:

• Isomers: Positional isomers (e.g., 2- or 3-(trifluoromethoxy)benzonitrile) can form if the starting materials are not regiochemically pure or if the reaction conditions allow for rearrangement.

• Unreacted starting materials: Incomplete reactions will result in the presence of starting materials in the final product mixture.

• Byproducts from side reactions: These are specific to the synthetic route and can include phenols, biaryl compounds, or incompletely functionalized intermediates.[1]

Troubleshooting Specific Issues

Issue 1: Presence of an isomer of 4-(Trifluoromethoxy)benzonitrile.

• Possible Cause:

  • Use of a starting material that is a mixture of isomers (e.g., a mix of 3- and 4-cyanophenol).

  • Reaction conditions that promote isomerization.

• Identification:

  • GC-MS: Isomers will have the same molecular weight but different retention times.

  • NMR Spectroscopy: 1H and 13C NMR are powerful techniques for distinguishing between isomers due to differences in the chemical shifts and coupling patterns of the aromatic protons and carbons.[4][5]

• Solution:

  • Ensure the purity of starting materials using appropriate analytical techniques before beginning the synthesis.

  • Optimize reaction conditions (e.g., temperature, catalyst) to favor the formation of the desired isomer.

Issue 2: Detection of phenolic byproducts (e.g., 4-cyanophenol or 4-(trifluoromethoxy)phenol).

• Possible Cause (Trifluoromethoxylation of 4-cyanophenol):

  • Incomplete reaction, leaving unreacted 4-cyanophenol.

• Possible Cause (Sandmeyer Reaction of 4-(trifluoromethoxy)aniline):

  • Reaction of the diazonium salt with water, leading to the formation of 4-(trifluoromethoxy)phenol. This is a common side reaction in Sandmeyer reactions if conditions are not strictly anhydrous.[1]

• Identification:

  • These byproducts can be identified by their characteristic spectroscopic data (e.g., a broad OH peak in the IR and 1H NMR spectra) and their different chromatographic behavior compared to the desired product.

• Solution:

  • For the trifluoromethoxylation route, ensure the reaction goes to completion by optimizing reaction time, temperature, and stoichiometry of reagents.

  • For the Sandmeyer route, maintain anhydrous conditions and control the temperature carefully during the diazotization and cyanation steps.

Issue 3: Formation of biaryl byproducts.

• Possible Cause (Sandmeyer Reaction):

  • The radical mechanism of the Sandmeyer reaction can lead to the coupling of two aryl radicals, forming biaryl compounds.[1]

• Identification:

  • GC-MS analysis will show peaks with molecular weights corresponding to the dimer of the aromatic starting material.

• Solution:

  • Optimize the concentration of the diazonium salt and the copper catalyst to minimize radical-radical coupling.

Data Presentation

Table 1: Common Byproducts and their Characteristics

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	Likely Synthetic Route	Identification Notes
4-Cyanophenol	C₇H₅NO	119.12	Trifluoromethoxylation	Unreacted starting material.[6]
4-(Trifluoromethoxy)aniline	C₇H₆F₃NO	177.12	Sandmeyer	Unreacted starting material.
4-(Trifluoromethoxy)phenol	C₇H₅F₃O₂	178.11	Sandmeyer	Hydrolysis of the diazonium intermediate.
2-(Trifluoromethoxy)benzonitrile	C₈H₄F₃NO	187.12	Both	Isomeric impurity.
3-(Trifluoromethoxy)benzonitrile	C₈H₄F₃NO	187.12	Both	Isomeric impurity.
4,4'-Bis(trifluoromethoxy)biphenyl	C₁₄H₈F₆O₂	334.21	Sandmeyer	Biaryl coupling side product.

Experimental Protocols

Protocol 1: General Procedure for GC-MS Analysis of Reaction Mixture

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile compounds in a mixture.[3]

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject 1 µL of the diluted sample into the GC-MS instrument.

• GC Separation: Use a suitable capillary column (e.g., a non-polar or medium-polarity column) and a temperature program that effectively separates the components of the mixture.

• MS Detection: As components elute from the GC column, they are ionized (typically by electron ionization) and their mass-to-charge ratio is detected.

• Data Analysis: Compare the obtained mass spectra of unknown peaks with spectral libraries for identification. The retention times can be compared with those of known standards for confirmation.[3]

Protocol 2: General Procedure for HPLC Purity Analysis

High-performance liquid chromatography (HPLC) is used to separate and quantify the components of a mixture.[7]

• Sample Preparation: Dissolve a known amount of the crude or purified product in the mobile phase or a suitable solvent to a known concentration.

• Mobile Phase: A typical mobile phase for reverse-phase HPLC would be a mixture of acetonitrile and water or methanol and water, often with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

• Chromatography: Inject the sample onto a C18 column and elute with a suitable gradient or isocratic mobile phase.

• Detection: Monitor the eluent using a UV detector at a wavelength where the product and potential impurities absorb.

• Quantification: The purity of the sample can be determined by calculating the relative peak areas of the product and impurities.

Visualizations

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. news-medical.net [news-medical.net]
• 6. 4-Cyanophenol synthesis - chemicalbook [chemicalbook.com]
• 7. HPLC-Based Analysis of Impurities in Sapropterin Branded and Generic Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative 1H NMR Analysis: 4-(Trifluoromethoxy)benzonitrile vs. 4-Iodobenzonitrile

A detailed comparison of the 1H Nuclear Magnetic Resonance (NMR) spectra of the synthetic product, 4-(trifluoromethoxy)benzonitrile, and a common starting material, 4-iodobenzonitrile. This guide provides researchers, scientists, and drug development professionals with a clear, data-driven analysis of the key spectral differences, supported by experimental protocols and structural elucidation.

In the synthesis of complex organic molecules, NMR spectroscopy is an indispensable tool for reaction monitoring and product verification. This guide focuses on the comparative 1H NMR analysis of 4-(trifluoromethoxy)benzonitrile, a valuable building block in medicinal chemistry and materials science, and its precursor, 4-iodobenzonitrile. The distinct electronic environments created by the trifluoromethoxy (-OCF3) and iodo (-I) substituents result in characteristic and readily distinguishable 1H NMR spectra.

Key Spectral Differences at a Glance

The primary difference in the 1H NMR spectra of 4-(trifluoromethoxy)benzonitrile and 4-iodobenzonitrile lies in the chemical shifts of the aromatic protons. The highly electronegative trifluoromethoxy group in the product deshields the adjacent aromatic protons to a greater extent than the iodo group in the starting material, causing them to resonate at a higher frequency (further downfield).

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
4-(Trifluoromethoxy)benzonitrile	Ha	~7.73	d	~8.8
Hb	~7.35	d	~8.8
4-Iodobenzonitrile	Ha'	~7.88	d	~8.6
Hb'	~7.45	d	~8.6

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and concentration.

Visualizing the Structural Impact on 1H NMR

The substitution pattern on the benzene ring dictates the appearance of the 1H NMR spectrum. Both molecules exhibit a characteristic AA'BB' system, which often appears as two distinct doublets due to the magnetic inequivalence of the protons ortho and meta to the substituents.

Caption: Structural comparison of 4-iodobenzonitrile and 4-(trifluoromethoxy)benzonitrile and their resulting 1H NMR signals.

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible 1H NMR data.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the sample (either 4-(trifluoromethoxy)benzonitrile or 4-iodobenzonitrile) into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3) to the vial.

• Gently swirl the vial to ensure the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. NMR Data Acquisition:

• The 1H NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.

• Before data acquisition, the magnetic field is shimmed to ensure homogeneity.

• A standard single-pulse experiment is usually sufficient. Key parameters include:

  • Pulse angle: 30-90 degrees

  • Acquisition time: 2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16 (can be increased for dilute samples)

• The chemical shifts are referenced to the residual solvent peak (e.g., CHCl3 at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0 ppm.

In-Depth Spectral Analysis

4-Iodobenzonitrile (Starting Material):

The 1H NMR spectrum of 4-iodobenzonitrile displays two doublets in the aromatic region. The protons ortho to the electron-withdrawing cyano group (Ha') are more deshielded and appear further downfield compared to the protons ortho to the less electronegative iodo group (Hb').

4-(Trifluoromethoxy)benzonitrile (Product):

Upon successful conversion to 4-(trifluoromethoxy)benzonitrile, a noticeable downfield shift of both aromatic signals is observed. The trifluoromethoxy group is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms. This potent inductive effect reduces the electron density around the aromatic ring, leading to a greater deshielding of the protons (Ha and Hb) compared to the starting material. The coupling pattern of two doublets is retained, confirming the 1,4-disubstituted pattern of the benzene ring.

By comparing the 1H NMR spectra of the starting material and the product, researchers can confidently confirm the successful substitution of the iodo group with the trifluoromethoxy group. The distinct downfield shift of the aromatic protons serves as a clear and reliable indicator of the completed reaction.

A Tale of Two Fluorines: Unpacking the Bioactivity of Trifluoromethoxy vs. Trifluoromethyl Analogs in Drug Design

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry. Among the most utilized moieties, the trifluoromethoxy (OCF3) and trifluoromethyl (CF3) groups stand out for their profound impact on a drug candidate's biological activity. This guide provides an objective, data-driven comparison of these two critical substituents, offering insights into their differential effects on potency, metabolic stability, and cell permeability.

The choice between a trifluoromethoxy and a trifluoromethyl group can significantly alter the pharmacokinetic and pharmacodynamic profile of a molecule. While both are strongly electron-withdrawing and enhance metabolic stability compared to their non-fluorinated counterparts, they possess distinct physicochemical properties that influence their biological behavior. The trifluoromethoxy group is generally more lipophilic than the trifluoromethyl group, which can have significant implications for membrane permeability and target engagement.[1][2]

At a Glance: Key Physicochemical and Pharmacokinetic Properties

Property	Trifluoromethoxy (OCF3)	Trifluoromethyl (CF3)	Impact on Bioactivity
Lipophilicity (Hansch π)	+1.04[1]	+0.88[1][2]	OCF3 generally leads to higher lipophilicity, potentially enhancing membrane permeability and cell uptake, but may also increase non-specific binding and reduce solubility.
Electron-withdrawing nature	Strongly electron-withdrawing	Strongly electron-withdrawing	Both groups can modulate the pKa of nearby functionalities and influence binding interactions with the target protein.
Metabolic Stability	High	High	The strong C-F bonds in both groups confer significant resistance to oxidative metabolism, often leading to a longer in vivo half-life compared to non-fluorinated analogs.[1][2]
Steric Profile	Larger than CF3	Smaller than OCF3	The differing sizes can influence how the molecule fits into a binding pocket, affecting potency and selectivity.

Case Study: Comparative Bioactivity of p97 Inhibitor Analogs

A study on inhibitors of the AAA ATPase p97 provides a direct comparison of the bioactivity of trifluoromethoxy and trifluoromethyl analogs. The following table summarizes the in vitro potency of these compounds.

Compound ID	C-5 Indole Substituent	IC50 (µM) of p97 Inhibition
12	-CF3	~5
26	-OCF3	3.8 ± 0.8

Data sourced from a study on phenyl indole chemotypes for p97 inhibition.[3]

In this specific case, the trifluoromethoxy-substituted analog (26) demonstrated slightly higher potency than the trifluoromethyl-substituted analog (12).[3] This highlights that while general trends in physicochemical properties exist, the ultimate biological activity is highly dependent on the specific interactions within the target's binding site.

Experimental Protocols

To enable researchers to conduct their own comparative studies, detailed methodologies for key in vitro assays are provided below.

In Vitro Microsomal Stability Assay

This assay is crucial for assessing the metabolic stability of compounds in the presence of liver enzymes, primarily Cytochrome P450s.

Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes.

Materials and Equipment:

• Liver microsomes (human or other species)

• Test compounds and positive control compounds

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂)

• Stopping solution (e.g., ice-cold acetonitrile with an internal standard)

• 96-well incubation plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Preparation of Reagents: Prepare working solutions of the test and control compounds. Prepare the microsomal suspension in phosphate buffer.

• Incubation: In a 96-well plate, combine the microsomal suspension, the NADPH regenerating system, and the test compound.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system and incubate at 37°C with shaking.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding the cold stopping solution.

• Sample Processing: Centrifuge the plate to precipitate proteins.

• Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis: Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the compound.

Caco-2 Cell Permeability Assay

This assay is the industry standard for predicting in vivo drug absorption by measuring the rate of transport across a monolayer of human intestinal cells.

Objective: To determine the apparent permeability coefficient (Papp) of a test compound across a Caco-2 cell monolayer.

Materials and Equipment:

• Caco-2 cells

• Cell culture medium and supplements

• Transwell® permeable supports

• Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Test compounds and control compounds

• LC-MS/MS system for analysis

Procedure:

• Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-28 days to form a differentiated and polarized monolayer.

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Permeability Experiment (Apical to Basolateral):

  • Wash the monolayer with transport buffer.

  • Add the test compound to the apical (donor) compartment.

  • Add fresh transport buffer to the basolateral (receiver) compartment.

  • Incubate for a defined period (e.g., 2 hours) at 37°C.

  • Collect samples from both compartments.

• Permeability Experiment (Basolateral to Apical): Perform the reverse experiment to assess active efflux.

• Analysis: Quantify the concentration of the test compound in the samples using LC-MS/MS.

• Data Analysis: Calculate the Papp value in both directions and the efflux ratio.

Visualizing the Biological Context: The JAK-STAT Signaling Pathway

Many kinase inhibitors, a class of drugs where trifluoromethyl and trifluoromethoxy substitutions are common, target components of critical signaling pathways. The Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway is a prime example, playing a key role in immunity and cell growth.

JAK-STAT Signaling Pathway

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]

Validating the Structure of 4-(Trifluoromethoxy)benzonitrile using 13C NMR: A Comparative Guide

For researchers, scientists, and professionals in drug development, precise structural confirmation of chemical compounds is paramount. This guide provides a comparative analysis for validating the structure of 4-(Trifluoromethoxy)benzonitrile by 13C Nuclear Magnetic Resonance (NMR) spectroscopy. By comparing predicted chemical shifts with data from analogous compounds, a confident structural assignment can be achieved.

Comparison of 13C NMR Chemical Shifts

To validate the structure of 4-(Trifluoromethoxy)benzonitrile, a comparison of its expected 13C NMR chemical shifts with those of structurally related compounds is essential. The table below presents experimental data for benzonitrile and (trifluoromethoxy)benzene, which serve as foundational analogs. An estimated chemical shift range for 4-(Trifluoromethoxy)benzonitrile is also provided, derived from the additive effects of the cyano (-CN) and trifluoromethoxy (-OCF3) substituents on the benzene ring.

Carbon Position	Benzonitrile (ppm)	(Trifluoromethoxy)benzene (ppm)	4-(Trifluoromethoxy)benzonitrile (Predicted ppm)
C1 (-CN)	112.4	-	~106-110
C2, C6	132.8	121.5	~134-138
C3, C5	129.4	129.8	~122-126
C4 (-OCF3)	-	148.9	~152-156
-CN	118.8	-	~117-119
-OCF3 (quartet)	-	120.7 (q, J ≈ 257 Hz)	~120-122 (q, J ≈ 257-260 Hz)

Note: Predicted values are estimations based on substituent effects and may vary slightly from experimental values.

Experimental Protocol: 13C NMR Spectroscopy

A detailed and standardized protocol is critical for acquiring high-quality 13C NMR data.

1. Sample Preparation:

• Accurately weigh 20-50 mg of the 4-(Trifluoromethoxy)benzonitrile sample.

• Dissolve the sample in approximately 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

2. NMR Instrument Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer equipped with a broadband probe is recommended.

• Nucleus: 13C

• Experiment: Proton-decoupled 13C NMR (e.g., 'zgpg' pulse program).

• Solvent: Chloroform-d (CDCl3) is a common choice, with its residual peak at approximately 77.16 ppm serving as a chemical shift reference.

• Number of Scans: A sufficient number of scans (typically 1024 or more) should be acquired to achieve an adequate signal-to-noise ratio, owing to the low natural abundance of the 13C isotope.

• Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to ensure proper relaxation of all carbon nuclei, especially quaternary carbons.

• Acquisition Time (aq): An acquisition time of 1-2 seconds is generally sufficient.

• Spectral Width: A spectral width of 0-220 ppm is appropriate to cover the expected chemical shift range for organic molecules.

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift axis by setting the residual solvent peak to its known chemical shift.

• Integrate the peaks if quantitative analysis is required, although this is less common for routine 13C NMR.

Workflow for Structural Validation

The logical process for validating the structure of 4-(Trifluoromethoxy)benzonitrile using 13C NMR is outlined in the following diagram.

Caption: Workflow for 13C NMR-based structural validation.

A Comparative Guide to the Analytical Characterization of 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of mass spectrometry and alternative chromatographic techniques for the characterization of 4-(trifluoromethoxy)benzonitrile. The content herein is intended to assist researchers in selecting the most appropriate analytical methodology for their specific needs, supported by experimental data and detailed protocols for method replication.

Mass Spectrometry Fragmentation Analysis

Electron Ionization (EI) mass spectrometry is a powerful tool for the structural elucidation of small molecules like 4-(trifluoromethoxy)benzonitrile. The fragmentation pattern provides a unique fingerprint for identification. While a publicly available mass spectrum for 4-(trifluoromethoxy)benzonitrile is not readily found, a predicted fragmentation pattern can be deduced based on the known fragmentation of the structurally similar compound, 4-(trifluoromethyl)benzonitrile, and established principles of mass spectrometry.

The molecular ion of 4-(trifluoromethoxy)benzonitrile is expected at m/z 187. The primary fragmentation pathways are anticipated to involve the cleavage of the trifluoromethoxy group and the nitrile group from the aromatic ring.

A key fragmentation is the loss of the trifluoromethyl radical (•CF₃), leading to a cation at m/z 118. Subsequent loss of carbon monoxide (CO) from this fragment would result in a cation at m/z 90. Another significant fragmentation pathway likely involves the loss of the entire trifluoromethoxy group (•OCF₃) to yield a phenylnitrile cation at m/z 102. Further fragmentation of the benzonitrile cation could lead to the loss of HCN, resulting in a fragment at m/z 75.

comparative study of different synthetic routes to 4-(Trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

4-(Trifluoromethoxy)benzonitrile is a key building block in the synthesis of various pharmaceuticals and agrochemicals, owing to the unique electronic properties conferred by the trifluoromethoxy group. The selection of an appropriate synthetic route is crucial for efficiency, scalability, and cost-effectiveness. This guide provides a comparative analysis of three primary synthetic strategies to obtain 4-(Trifluoromethoxy)benzonitrile, supported by experimental data and detailed protocols.

Overview of Synthetic Strategies

Three principal routes for the synthesis of 4-(Trifluoromethoxy)benzonitrile have been evaluated:

• Sandmeyer Reaction: This classical approach involves the diazotization of 4-(trifluoromethoxy)aniline followed by a cyanation reaction, typically using a copper(I) cyanide catalyst.

• Palladium-Catalyzed Cyanation: A modern cross-coupling method that utilizes a palladium catalyst to couple an aryl halide, such as 4-(trifluoromethoxy)bromobenzene, with a cyanide source.

• Synthesis from 4-Cyanophenol: This route involves the O-trifluoromethylation of commercially available 4-cyanophenol.

Comparative Data of Synthetic Routes

The following table summarizes the key quantitative data for each synthetic pathway, allowing for a direct comparison of their efficiencies.

Parameter	Route 1: Sandmeyer Reaction	Route 2: Palladium-Catalyzed Cyanation	Route 3: Synthesis from 4-Cyanophenol
Starting Material	4-(Trifluoromethoxy)aniline	4-(Trifluoromethoxy)bromobenzene	4-Cyanophenol
Key Reagents	NaNO₂, HCl, CuCN	Pd(OAc)₂, Ligand, K₄[Fe(CN)₆]	Imidazolium salt, K₂CO₃, XtalFluor-E, TCCA
Overall Yield	~65-75% (estimated)	>90% (reported for similar substrates)[1]	~70% (calculated from two steps)[2]
Reaction Steps	2 (Diazotization, Cyanation)	1	2 (Xanthate formation, O-Trifluoromethylation)
Reaction Conditions	Low temperature (0-5 °C) for diazotization	Elevated temperature (e.g., 120 °C)	Room temperature to mild heating
Purity	Generally requires purification	High purity often achievable	Requires purification

Detailed Experimental Protocols

Route 1: Sandmeyer Reaction

This protocol is based on established procedures for the diazotization of anilines and subsequent Sandmeyer cyanation.

Step 1: Diazotization of 4-(Trifluoromethoxy)aniline

• Dissolve 4-(trifluoromethoxy)aniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water at 0-5 °C with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) (1.05 equivalents) dropwise, ensuring the temperature is maintained below 5 °C.

• Stir the resulting mixture for an additional 30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt solution.

Step 2: Cyanation

• In a separate flask, prepare a solution of copper(I) cyanide (CuCN) in a suitable solvent.

• Slowly add the cold diazonium salt solution to the vigorously stirred copper(I) cyanide solution. Nitrogen gas evolution will be observed.

• Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or LC-MS).

• The reaction mixture is then worked up by extraction with an organic solvent, followed by washing, drying, and purification by column chromatography to yield 4-(Trifluoromethoxy)benzonitrile.

Route 2: Palladium-Catalyzed Cyanation

This protocol is adapted from general procedures for the palladium-catalyzed cyanation of aryl halides.

• To a reaction vessel, add 4-(trifluoromethoxy)bromobenzene (1 equivalent), potassium ferrocyanide (K₄[Fe(CN)₆]) (0.2 equivalents), palladium(II) acetate (Pd(OAc)₂) (0.1 mol%), and a suitable phosphine ligand.

• Add dimethylacetamide (DMAC) as the solvent and heat the mixture to 120 °C.

• Stir the reaction at this temperature for 5 hours.

• After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography to afford 4-(Trifluoromethoxy)benzonitrile.

Route 3: Synthesis from 4-Cyanophenol

This two-step protocol involves the formation of a xanthate intermediate followed by O-trifluoromethylation.[2]

Step 1: Formation of 4-Cyanophenoxy Xanthate [2]

• To a solution of 4-cyanophenol (1 equivalent) and an imidazolium salt (1 equivalent) in acetonitrile, add potassium carbonate (K₂CO₃) (1.1 equivalents).

• Stir the mixture at room temperature. The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is worked up to isolate the 4-cyanophenoxy xanthate. This step has a reported yield of 84%.[2]

Step 2: O-Trifluoromethylation

• The 4-cyanophenoxy xanthate (1 equivalent) is dissolved in a suitable solvent.

• XtalFluor-E (a fluorinating agent) and trichloroisocyanuric acid (TCCA) are added to the solution.

• The reaction is stirred at room temperature until completion.

• The reaction is then quenched and worked up to isolate the crude product.

• Purification by column chromatography yields the final product, 4-(Trifluoromethoxy)benzonitrile.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of each synthetic route.

Caption: Synthetic pathway via Sandmeyer reaction.

References

• 1. A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6] [organic-chemistry.org]
• 2. Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Lipophilicity of Compounds with a Trifluoromethoxy Group: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding and optimizing the physicochemical properties of compounds is paramount. Among these, lipophilicity stands out as a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The strategic introduction of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry to modulate these properties. This guide provides an objective comparison of the lipophilicity imparted by the trifluoromethoxy (-OCF3) group against common bioisosteres such as the methoxy (-OCH3) and trifluoromethyl (-CF3) groups, supported by experimental data.

The trifluoromethoxy group is recognized as a potent lipophilicity enhancer, often more so than the trifluoromethyl group.[1][2] This heightened lipophilicity can significantly influence a compound's ability to permeate biological membranes, a crucial factor for reaching its therapeutic target.[1] The modulation of lipophilicity through such substitutions allows for the fine-tuning of a drug candidate's properties to achieve an optimal balance between potency, selectivity, and pharmacokinetic behavior.[1][2]

Comparative Lipophilicity Data

The impact of substituting a hydrogen atom on a benzene ring with methoxy, trifluoromethyl, and trifluoromethoxy groups on the octanol-water partition coefficient (logP) is summarized in the table below. A higher logP value indicates greater lipophilicity.

Substituent on Benzene Ring	Chemical Structure	Experimental logP
Hydrogen (-H)	Benzene	2.13
Methoxy (-OCH3)	Anisole	2.11[3]
Trifluoromethyl (-CF3)	Benzotrifluoride	2.80 - 3.01[4]
Trifluoromethoxy (-OCF3)	Trifluoromethoxybenzene	3.24

Note: The experimental logP values can vary slightly depending on the specific experimental conditions.

As the data indicates, the trifluoromethoxy group confers the highest lipophilicity to the benzene ring among the compared substituents.

Experimental Protocols for Lipophilicity Measurement

Accurate determination of lipophilicity is crucial for structure-activity relationship (SAR) studies. The two most widely accepted experimental methods for determining logP and the distribution coefficient (logD) are the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).

Shake-Flask Method for logP/logD Determination

The shake-flask method is considered the "gold standard" for its direct measurement of partitioning.

1. Preparation of Phases:

• n-Octanol and an aqueous buffer (e.g., phosphate-buffered saline at pH 7.4 for logD measurements) are pre-saturated with each other by vigorous mixing for 24 hours, followed by a separation period to ensure thermodynamic equilibrium.[5]

2. Dissolution of Compound:

• A precisely weighed amount of the test compound is dissolved in one of the pre-saturated phases (typically n-octanol).

3. Partitioning:

• A known volume of the compound-containing phase is mixed with a known volume of the other pre-saturated phase in a flask.

• The flask is shaken at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 2 to 24 hours) to allow the compound to reach equilibrium between the two phases.[5]

4. Phase Separation:

• The mixture is allowed to stand undisturbed until the two phases have clearly separated. Centrifugation can be used to facilitate this process.

5. Sample Analysis:

• An aliquot is carefully removed from each phase.

• The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or liquid chromatography-mass spectrometry (LC-MS).

6. Calculation of logP/logD:

• The partition coefficient (P) or distribution coefficient (D) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

• logP or logD is the logarithm of this ratio.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

This indirect method estimates logP based on the retention time of a compound on a nonpolar stationary phase. It is a high-throughput and reproducible technique.[5][6]

1. Column and Mobile Phase Selection:

• A reverse-phase column (e.g., C18) is used.

• The mobile phase typically consists of a mixture of an aqueous buffer and an organic solvent (e.g., methanol or acetonitrile).

2. Calibration:

• A series of standard compounds with known logP values are injected into the HPLC system.

• The retention time (t_R) for each standard is measured.

• The retention factor (k) is calculated for each standard using the formula: k = (t_R - t_0) / t_0, where t_0 is the column dead time.

• A calibration curve is generated by plotting the logarithm of the retention factor (log k) against the known logP values of the standards.

3. Sample Analysis:

• The test compound is injected into the same HPLC system under identical conditions, and its retention time is measured.

4. logP Determination:

• The log k of the test compound is calculated from its retention time.

• The logP value of the test compound is then determined from the calibration curve.[6]

Application in Drug Design: COX-2 Inhibition

The lipophilicity of a drug molecule plays a critical role in its interaction with biological targets. For instance, in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) that selectively inhibit cyclooxygenase-2 (COX-2), lipophilicity is a key factor. Celecoxib, a selective COX-2 inhibitor, contains a trifluoromethyl group which contributes to its overall lipophilicity, facilitating its entry into the hydrophobic active site of the COX-2 enzyme.[5][7] The following diagram illustrates the signaling pathway and the mechanism of action of celecoxib.

References

• 1. ClinPGx [clinpgx.org]
• 2. 4-Methoxy-2-methyl-1-(trifluoromethoxy)benzene | C9H9F3O2 | CID 118268757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (Trifluoromethyl)benzene | C7H5F3 | CID 7368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Assessment of lipophilicity of newly synthesized celecoxib analogues using reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Celecoxib? [synapse.patsnap.com]

A Comparative Guide to the FT-IR Spectrum of 4-(Trifluoromethoxy)benzonitrile

This guide provides a detailed analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 4-(trifluoromethoxy)benzonitrile, a key intermediate in pharmaceutical synthesis. For a comprehensive understanding, its spectral features are compared with two structurally related alternatives: benzonitrile and anisole. This comparison highlights the influence of the trifluoromethoxy and nitrile functional groups on the vibrational modes of the benzene ring.

FT-IR Spectral Data Comparison

The FT-IR spectra of 4-(trifluoromethoxy)benzonitrile, benzonitrile, and anisole were analyzed to identify and assign their characteristic absorption bands. The data, summarized in the table below, showcases the key vibrational frequencies and their corresponding assignments.

Wavenumber (cm⁻¹)	Assignment	4-(Trifluoromethoxy)benzonitrile	Benzonitrile	Anisole
3100-3000	Aromatic C-H Stretch	✓	✓	✓[1]
2230	C≡N Stretch	✓	✓
1610-1580	Aromatic C=C Stretch	✓	✓	✓[2]
1510	Aromatic C=C Stretch	✓	✓	✓[2]
1280-1240	Asymmetric C-O-C Stretch & C-F Stretch	✓	✓[2]
1220-1180	C-N Stretch & C-F Stretch	✓	✓
1170-1150	In-plane C-H Bending & C-F Stretch	✓	✓	✓
1070-1010	Symmetric C-O-C Stretch	✓	✓[2]
850-800	Out-of-plane C-H Bending (p-disubstituted)	✓

Interpretation of Key Spectral Features

The FT-IR spectrum of 4-(trifluoromethoxy)benzonitrile is characterized by the strong absorption band of the nitrile group (C≡N) at approximately 2230 cm⁻¹. This is consistent with the typical range for aromatic nitriles. The presence of the trifluoromethoxy group (-OCF₃) introduces strong absorption bands in the 1280-1150 cm⁻¹ region, arising from the C-F and C-O stretching vibrations. A study on 1-nitro-4-(trifluoromethoxy)benzene supports the assignment of C-C stretching vibrations of the aromatic ring in the 1619-1332 cm⁻¹ range and C-H stretching vibrations above 3000 cm⁻¹.

In comparison, the spectrum of benzonitrile is simpler, dominated by the C≡N stretch around 2230 cm⁻¹ and the characteristic absorptions of a monosubstituted benzene ring.

The spectrum of anisole lacks the nitrile absorption but shows strong characteristic peaks for the methoxy group. These include the asymmetrical C-O-C stretch around 1250 cm⁻¹ and the symmetrical stretch near 1040 cm⁻¹.[2] The aromatic C-H stretching is observed between 2960 and 2838 cm⁻¹.[2]

Experimental Protocol: ATR-FT-IR Spectroscopy

The FT-IR spectra referenced in this guide can be obtained using an Attenuated Total Reflectance (ATR) FT-IR spectrometer. This technique is suitable for liquid samples and requires minimal sample preparation.

Instrumentation:

• FT-IR spectrometer equipped with a diamond or germanium ATR crystal.

Procedure:

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interference from atmospheric water and carbon dioxide.

• Sample Application: Place a small drop of the liquid sample (e.g., 4-(trifluoromethoxy)benzonitrile, benzonitrile, or anisole) directly onto the ATR crystal surface, ensuring complete coverage of the crystal.

• Spectrum Acquisition: Acquire the FT-IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is collected over a spectral range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue to prevent cross-contamination.

Visualizing the Analysis Workflow and Molecular Comparisons

To further clarify the process and the structural relationships, the following diagrams were generated.

Caption: Workflow for FT-IR spectral analysis.

Caption: Comparison of key functional group vibrations.

References

• 1. researchgate.net [researchgate.net]
• 2. IR Spectrum Of Anisole | bartleby [bartleby.com]

The Fluorinated Advantage: A Comparative Guide to 4-(Trifluoromethoxy)benzonitrile and its Non-Fluorinated Analog in Material Applications

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern materials science and medicinal chemistry. This guide provides a detailed comparison of the material properties of 4-(Trifluoromethoxy)benzonitrile and its non-fluorinated counterpart, benzonitrile, highlighting the significant performance enhancements imparted by the trifluoromethoxy group. Through an examination of experimental data, this report will elucidate the superior attributes of the fluorinated compound in terms of thermal stability, dielectric properties, and hydrophobicity, making it a compelling candidate for advanced material applications.

The introduction of a trifluoromethoxy (-OCF3) group to an aromatic ring can dramatically alter the molecule's physicochemical properties. This functional group is strongly electron-withdrawing and significantly more lipophilic than a methoxy group.[1] These characteristics are known to enhance metabolic stability in drug candidates and improve the performance of materials in demanding environments.

Performance Comparison: A Data-Driven Overview

The following tables summarize the key physical and material properties of 4-(Trifluoromethoxy)benzonitrile and benzonitrile, drawing from available experimental data.

Table 1: Physical and Dielectric Properties

Property	4-(Trifluoromethoxy)benzonitrile	Benzonitrile
Molecular Formula	C₈H₄F₃NO	C₇H₅N
Molecular Weight	187.12 g/mol	103.12 g/mol
Boiling Point	193 °C	190.7 °C
Density	1.31 g/mL	1.01 g/mL at 20 °C
Refractive Index (n20D)	1.45	1.528
Dielectric Constant	Data not available	26.0 at 68°F (20°C)[1]

Table 2: Thermal and Surface Properties

Property	4-(Trifluoromethoxy)benzonitrile	Benzonitrile
Thermal Decomposition	Expected to be high due to C-F bonds	Begins above 550°C
Hydrophobicity	High (due to -OCF3 group)	Moderate

Key Performance Differences in Material Applications

The inclusion of the trifluoromethoxy group in 4-(trifluoromethoxy)benzonitrile leads to several performance advantages over benzonitrile in material applications.

Modified Dielectric Properties: The strong electron-withdrawing nature of the trifluoromethoxy group significantly influences the electronic properties of the aromatic ring. This alteration is expected to modify the dielectric constant of the material. While the dielectric constant for 4-(trifluoromethoxy)benzonitrile is not available in the searched literature, fluorinated compounds are widely used in the formulation of liquid crystals and other dielectric materials to tune their performance.[2] Benzonitrile has a dielectric constant of 26.0 at 20°C.[1] The introduction of the -OCF3 group would likely alter this value, a critical consideration in the design of capacitors and other electronic components.

Increased Hydrophobicity: The trifluoromethoxy group is known to be significantly more lipophilic (hydrophobic) than a methoxy group and, by extension, a hydrogen atom.[1] This increased hydrophobicity is a key attribute in the design of materials requiring water repellency, such as advanced coatings and moisture-resistant polymers. A direct quantitative comparison of the contact angle of these two liquids on a standardized surface is not available in the literature, but the general principles of fluorine chemistry strongly suggest that 4-(trifluoromethoxy)benzonitrile would exhibit a larger contact angle with water, indicating greater hydrophobicity.

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed methodologies for key experiments relevant to the properties discussed.

Thermogravimetric Analysis (TGA) for Thermal Decomposition

Objective: To determine and compare the thermal decomposition temperatures of 4-(Trifluoromethoxy)benzonitrile and benzonitrile.

Instrumentation: A standard thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a TGA pan (typically ceramic or platinum).

• Instrument Setup: Purge the TGA furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to create an inert atmosphere and prevent oxidation.

• Heating Program: Heat the sample from ambient temperature to a final temperature of 800°C at a constant heating rate of 10°C/min.

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Data Analysis: The onset temperature of decomposition is determined from the resulting TGA curve, typically as the temperature at which a significant weight loss begins.

TGA Experimental Workflow

Dielectric Constant Measurement

Objective: To measure and compare the dielectric constants of 4-(Trifluoromethoxy)benzonitrile and benzonitrile.

Instrumentation: A parallel plate capacitor setup connected to an LCR meter.

Procedure:

• Calibration: Measure the capacitance of the empty test cell (C_air).

• Sample Filling: Fill the test cell with the liquid sample (benzonitrile or 4-(trifluoromethoxy)benzonitrile).

• Measurement: Measure the capacitance of the cell filled with the sample (C_sample) at a specific frequency (e.g., 1 kHz) and temperature.

• Calculation: The dielectric constant (ε) is calculated using the formula: ε = C_sample / C_air.

• Temperature Dependence: Repeat the measurement at various temperatures to determine the temperature dependence of the dielectric constant.

Dielectric Constant Measurement Workflow

Contact Angle Measurement for Hydrophobicity

Objective: To quantitatively compare the hydrophobicity of 4-(Trifluoromethoxy)benzonitrile and benzonitrile.

Instrumentation: A contact angle goniometer with a high-resolution camera and analysis software.

Procedure:

• Substrate Preparation: Use a clean, smooth, and standardized solid surface (e.g., a silicon wafer).

• Droplet Deposition: Place a small droplet (typically 1-5 µL) of the test liquid (benzonitrile or 4-(trifluoromethoxy)benzonitrile) onto the substrate.

• Image Capture: Capture a high-resolution image of the droplet profile at the solid-liquid-vapor interface.

• Angle Measurement: Use the software to measure the contact angle between the tangent of the droplet and the solid surface.

• Replicates: Repeat the measurement at multiple locations on the substrate to ensure statistical significance.

Contact Angle Measurement Workflow

Conclusion

The incorporation of a trifluoromethoxy group into the benzonitrile scaffold imparts significant advantages in material properties. The resulting 4-(trifluoromethoxy)benzonitrile is expected to exhibit superior thermal stability and increased hydrophobicity compared to its non-fluorinated analog. These enhancements make it a highly attractive building block for the synthesis of advanced polymers, liquid crystals, and other high-performance materials where durability and specific surface properties are paramount. While direct comparative data for some properties remain to be experimentally determined, the well-established effects of fluorination provide a strong indication of the superior performance of 4-(trifluoromethoxy)benzonitrile in a variety of material applications. Further research directly comparing these two compounds would be invaluable for the continued development of advanced materials.

References

• 1. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dakenchem.com [dakenchem.com]

A Senior Application Scientist’s Comparative Guide to the Quantitative Analysis of 4-(Trifluoromethoxy)benzonitrile

In the landscape of pharmaceutical and agrochemical development, the precise quantification of intermediates and active ingredients is not merely a procedural step but the bedrock of safety, efficacy, and regulatory compliance. 4-(Trifluoromethoxy)benzonitrile, a versatile building block prized for its unique trifluoromethoxy group, serves as a critical intermediate in synthesizing novel bioactive molecules.[1][2] The incorporation of the -OCF₃ group can significantly enhance the metabolic stability and pharmacokinetic profiles of drug candidates, making the rigorous quality control of this starting material paramount.

This guide provides an in-depth, objective comparison of three powerful analytical techniques for the quantitative analysis of 4-(Trifluoromethoxy)benzonitrile: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance (qNMR). Moving beyond a simple listing of protocols, we will explore the causality behind methodological choices, present supporting data, and offer field-proven insights to guide researchers in selecting the optimal technique for their specific analytical challenge.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS stands as the quintessential technique for analyzing volatile and semi-volatile compounds. Its high separation efficiency, coupled with the definitive identification power of mass spectrometry, makes it a robust and widely adopted method for both purity assessments and trace-level quantification.[3] For 4-(Trifluoromethoxy)benzonitrile, which has a boiling point of 193 °C, GC is an ideal approach.[2]

The GC-MS Principle: A Two-Stage Powerhouse

The process begins with the gas chromatograph, where the sample is vaporized and separated into its components based on their differential partitioning between a gaseous mobile phase and a stationary phase within a capillary column. As each separated component elutes from the column, it enters the mass spectrometer. Here, it is ionized—typically by electron ionization (EI)—fragmented into a predictable pattern, and detected. For quantitative analysis, the instrument can be operated in Selected Ion Monitoring (SIM) mode, where only specific, characteristic ion fragments of the analyte are monitored. This dramatically increases sensitivity and selectivity by filtering out background noise.

Experimental Protocol: GC-MS

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 4-(Trifluoromethoxy)benzonitrile in a suitable solvent like ethyl acetate or methanol.

  • Construct a calibration curve by performing serial dilutions of the stock solution to create standards ranging from 0.1 µg/mL to 100 µg/mL.

  • Prepare an internal standard (IS) solution (e.g., 4,4'-Dibromobiphenyl at 10 µg/mL) and spike it into all calibration standards and unknown samples to correct for injection volume variability.

  • Dilute unknown samples to fall within the linear range of the calibration curve.

• Instrumental Parameters:

  • GC System: Agilent 8890 or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column. This mid-polarity phase provides excellent resolution for aromatic compounds.

  • Injector: Split/Splitless, operated in split mode (e.g., 20:1) to prevent column overloading. Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Program: Initial temperature of 60 °C (hold for 2 min), ramp to 200 °C at 20 °C/min, then ramp to 280 °C at 30 °C/min (hold for 2 min).

  • MS System: Agilent 5977B or equivalent single quadrupole mass spectrometer.

  • Ion Source: Electron Ionization (EI) at 70 eV. Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Based on the mass spectrum of 4-(Trifluoromethoxy)benzonitrile (Molecular Weight: 187.12 g/mol [4]), monitor the following ions:

    • Quantifier Ion: m/z 187 (Molecular ion, M⁺)

    • Qualifier Ions: m/z 158 ([M-CHO]⁺), m/z 118 ([M-OCF₃]⁺)

GC-MS Workflow Visualization

Caption: High-level workflow for the quantitative analysis by GC-MS.

Performance Characteristics: GC-MS

The following table represents typical validation data for a well-optimized GC-MS method for a small molecule like 4-(Trifluoromethoxy)benzonitrile, compiled from established validation guidelines.[5][6]

Validation Parameter	Performance Characteristic
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)
Intra-day	< 2%
Inter-day	< 3%
Limit of Detection (LOD)	~0.03 µg/mL (S/N ≥ 3)
Limit of Quantification (LOQ)	~0.1 µg/mL (S/N ≥ 10)

Method 2: High-Performance Liquid Chromatography (HPLC-UV)

HPLC offers a powerful alternative, particularly when dealing with complex mixtures that may contain non-volatile impurities or when thermal degradation of the analyte is a concern. The benzonitrile moiety provides a strong chromophore, making UV detection highly suitable.

The HPLC-UV Principle: Liquid-Phase Precision

In HPLC, a liquid mobile phase pumps the sample through a column packed with a solid stationary phase. Separation occurs based on the analyte's affinity for the stationary phase versus the mobile phase. For 4-(Trifluoromethoxy)benzonitrile, a reversed-phase setup (polar mobile phase, non-polar stationary phase) is standard. As the analyte elutes, it passes through a flow cell in a UV-Vis detector. The detector measures the absorbance of light at a specific wavelength, which, according to the Beer-Lambert law, is directly proportional to the analyte's concentration. The use of fluorinated stationary phases can sometimes offer unique selectivity for fluorinated compounds.[7]

Experimental Protocol: HPLC-UV

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution in the mobile phase (e.g., Acetonitrile/Water mixture).

  • Create calibration standards from 1 µg/mL to 200 µg/mL by diluting the stock with the mobile phase.

  • Dilute unknown samples with the mobile phase to ensure the final concentration is within the calibration range.

• Instrumental Parameters:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

  • Mobile Phase: Isocratic elution with 60:40 (v/v) Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

  • Detection Wavelength: Monitor at the absorbance maximum (λₘₐₓ), typically around 245 nm for benzonitrile derivatives.

HPLC-UV Workflow Visualization

Caption: Standard workflow for quantitative analysis by HPLC-UV.

Performance Characteristics: HPLC-UV

Validation Parameter	Performance Characteristic
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Accuracy (% Recovery)	98.5% - 101.5%
Precision (%RSD)
Intra-day	< 1.5%
Inter-day	< 2.5%
Limit of Detection (LOD)	~0.3 µg/mL (S/N ≥ 3)
Limit of Quantification (LOQ)	~1.0 µg/mL (S/N ≥ 10)

Method 3: Quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR)

qNMR is a primary ratio method of analysis, meaning it can provide a highly accurate quantity value without requiring a calibration curve from the analyte itself.[8] For a fluorinated molecule like 4-(Trifluoromethoxy)benzonitrile, ¹⁹F qNMR is exceptionally powerful. The ¹⁹F nucleus has 100% natural abundance and a wide chemical shift range, resulting in highly resolved spectra with minimal background interference.

The qNMR Principle: Absolute Quantification by Nuclear Spin

The fundamental principle of qNMR is that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal. In a ¹⁹F qNMR experiment, a sample of the analyte is mixed with a known amount of a certified internal standard (IS) that also contains fluorine. By comparing the integrated signal area of the analyte's -OCF₃ group to the integrated signal area of the standard, the precise molar quantity of the analyte can be calculated directly. This method is traceable to the International System of Units (SI) through the certified purity and mass of the internal standard.[9]

Experimental Protocol: ¹⁹F qNMR

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 4-(Trifluoromethoxy)benzonitrile sample into an NMR tube.

  • Accurately weigh and add a suitable, certified ¹⁹F internal standard (e.g., 10-20 mg of 3,5-Bis(trifluoromethyl)benzoic acid) to the same NMR tube. The standard should have a signal that is well-resolved from the analyte.[9]

  • Add ~0.7 mL of a deuterated solvent (e.g., Acetone-d₆ or DMSO-d₆) to completely dissolve both compounds.

• Instrumental Parameters:

  • NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

  • Nucleus: ¹⁹F.

  • Pulse Program: Standard single pulse experiment (zg).

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest (typically ≥ 30 s) to ensure complete relaxation and accurate integration.

  • Acquisition Time (aq): ≥ 3 seconds.

  • Number of Scans (ns): ≥ 16 (or as needed to achieve a signal-to-noise ratio > 250:1 for accurate integration).

¹⁹F qNMR Workflow Visualization

Caption: The direct quantification workflow using ¹⁹F qNMR.

Performance Characteristics: ¹⁹F qNMR

qNMR excels in accuracy and precision, with performance directly tied to the quality of the internal standard and experimental parameters.

Validation Parameter	Performance Characteristic
Accuracy	Typically ≤ 1.0% relative error from the true value.[10]
Precision (%RSD)	≤ 1.0%
Selectivity	Extremely high due to the wide ¹⁹F chemical shift range, minimizing signal overlap.
Key Advantage	No analyte-specific reference material needed for calibration.
Key Disadvantage	Lower sensitivity compared to MS; requires more sample.

Objective Comparison and Final Recommendations

The choice of an analytical method is always a balance of performance, sample requirements, throughput, and the ultimate goal of the analysis.

Feature	GC-MS	HPLC-UV	¹⁹F qNMR
Selectivity	High (Very High in MS/MS mode)	Moderate to High	Exceptional
Sensitivity	Very High (pg-fg level)	High (ng level)	Low (mg level)
Analysis Time	Fast (~15-20 min per sample)	Moderate (~10-15 min per sample)	Slow (≥ 15 min per sample)
Sample Throughput	High (Autosampler compatible)	High (Autosampler compatible)	Low to Moderate
Primary Method	No	No	Yes
Cost (Instrument)	High	Moderate	Very High
Best For...	Routine QC, trace impurity analysis, volatile compound screening	Purity analysis, non-volatile impurity profiling, routine QC	Purity assignment of reference standards, high-accuracy analysis, structural confirmation

Senior Scientist's Recommendation:

• For routine quality control and the detection of volatile organic impurities: GC-MS is the undisputed workhorse. Its high sensitivity, robust nature, and excellent chromatographic resolution make it ideal for ensuring batch-to-batch consistency and detecting trace contaminants.

• For comprehensive purity analysis, especially when non-volatile byproducts are possible: HPLC-UV is the preferred method. It is versatile, highly precise, and avoids the potential for thermal degradation of sensitive compounds in a hot GC injector.

• For the certification of a reference standard or for definitive, high-accuracy purity assignment: ¹⁹F qNMR is the gold standard. Its status as a primary method provides a direct, unbiased measurement of purity that can be used to validate and qualify the standards used for other chromatographic techniques.

Ultimately, these techniques are not mutually exclusive but are complementary tools in the analytical scientist's arsenal. A comprehensive quality assessment of a critical material like 4-(Trifluoromethoxy)benzonitrile may involve using HPLC-UV or GC-MS for routine screening, with qNMR serving as the ultimate arbiter for certifying the primary reference material against which all other measurements are benchmarked.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. 4-(Trifluoromethoxy)benzonitrile | C8H4F3NO | CID 67621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchtrendsjournal.com [researchtrendsjournal.com]
• 6. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. m.youtube.com [m.youtube.com]
• 9. 2024-02-07-new-qnmr-standard - BIPM [bipm.org]
• 10. acgpubs.org [acgpubs.org]

A Senior Application Scientist's Guide to Confirming Product Identity in Reactions Using 4-(Trifluoromethoxy)benzonitrile

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a reaction's outcome is paramount. This guide provides an in-depth, practical comparison of analytical techniques for confirming product identity when using 4-(trifluoromethoxy)benzonitrile as a starting material. We will move beyond rote procedural lists to explain the underlying scientific principles that inform our experimental choices, ensuring a robust and self-validating workflow.

The trifluoromethoxy group (-OCF3) is a valuable moiety in medicinal chemistry, often enhancing metabolic stability and cell permeability. 4-(Trifluoromethoxy)benzonitrile is a versatile precursor, with its nitrile group amenable to a variety of transformations. Here, we will focus on a common and illustrative reaction: the reduction of the nitrile to a primary amine, yielding 4-(trifluoromethoxy)benzylamine. This transformation is a cornerstone of many synthetic pathways in drug discovery.

The Model Reaction: Nitrile Reduction

The conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis. Several reagents can accomplish this, with lithium aluminum hydride (LiAlH4) being a potent and common choice.

Reaction Scheme:

The mechanism of this reduction involves the nucleophilic attack of a hydride ion from LiAlH4 on the electrophilic carbon of the nitrile. This is followed by a second hydride attack to form a dianion, which is then protonated upon aqueous workup to yield the primary amine.[1][2]

A Comparative Analysis of Analytical Techniques for Product Confirmation

A multi-faceted analytical approach is essential for the unequivocal confirmation of the product's identity. We will now compare the utility of Thin Layer Chromatography (TLC), Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) in the context of our model reaction.

Thin Layer Chromatography (TLC): The First Line of Inquiry

TLC is an indispensable tool for monitoring the progress of a reaction in real-time.[3] It allows for a rapid, qualitative assessment of the consumption of the starting material and the formation of the product.

Experimental Protocol: Reaction Monitoring by TLC

• Solvent System Selection: An appropriate solvent system is crucial. For this reaction, a good starting point is a mixture of ethyl acetate and hexanes. The goal is to achieve good separation between the starting material and the product, with Rf values ideally between 0.2 and 0.8.

• Plate Preparation: On a silica gel TLC plate, draw a baseline in pencil. Mark three lanes: one for the starting material (SM), one for the reaction mixture (RM), and a "co-spot" (CO) where both the starting material and reaction mixture are applied.[4]

• Spotting: Using a capillary tube, spot a dilute solution of the starting material in the SM and CO lanes. At various time points during the reaction, take a small aliquot of the reaction mixture, quench it, and spot it in the RM and CO lanes.

• Development and Visualization: Place the TLC plate in a developing chamber containing the chosen solvent system. Once the solvent front nears the top of the plate, remove it and visualize the spots under a UV lamp.

Interpreting the Results:

• Starting Material (4-(Trifluoromethoxy)benzonitrile): Being less polar than the product, it will have a higher Rf value.

• Product (4-(Trifluoromethoxy)benzylamine): The primary amine group makes the product more polar, resulting in a lower Rf value.

• Reaction Progress: As the reaction proceeds, the spot corresponding to the starting material will diminish in intensity, while the spot for the product will appear and intensify. The reaction is considered complete when the starting material spot is no longer visible in the RM lane.

Workflow for Reaction Monitoring and Product Isolation:

Caption: Workflow from reaction monitoring to product isolation.

Infrared (IR) Spectroscopy: Tracking Functional Group Transformation

IR spectroscopy is a powerful technique for identifying the presence or absence of specific functional groups. In our model reaction, the key transformation is the conversion of a nitrile (-C≡N) to a primary amine (-NH2), which gives rise to distinct changes in the IR spectrum.[5][6][7]

Functional Group	Starting Material (4-(Trifluoromethoxy)benzonitrile)	Product (4-(Trifluoromethoxy)benzylamine)	Rationale for Change
-C≡N Stretch	Strong, sharp peak around 2230 cm⁻¹	Absent	The nitrile group is consumed in the reaction.
N-H Stretch	Absent	Two medium peaks in the range of 3300-3500 cm⁻¹	Appearance of the primary amine's symmetric and asymmetric stretches.
N-H Bend	Absent	A broad peak around 1600 cm⁻¹	Appearance of the primary amine's scissoring vibration.

Experimental Protocol: Sample Analysis by IR Spectroscopy

• Sample Preparation: For liquid samples, a small drop can be placed between two salt plates (NaCl or KBr). For solid samples, a KBr pellet can be prepared.

• Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

• Data Analysis: Identify the key absorption bands and compare the spectra of the starting material and the purified product.

The disappearance of the strong nitrile stretch and the appearance of the characteristic N-H stretches and bends provide compelling evidence for the successful conversion.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling the Molecular Structure

NMR spectroscopy provides the most detailed information about the molecular structure. We will compare the ¹H, ¹³C, and ¹⁹F NMR spectra of the starting material and the product.

¹H NMR Spectroscopy

Proton Environment	Starting Material (4-(Trifluoromethoxy)benzonitrile)	Product (4-(Trifluoromethoxy)benzylamine)	Rationale for Change
Aromatic Protons	Two doublets in the aromatic region (approx. 7.2-7.8 ppm)	Two doublets in the aromatic region (approx. 7.2-7.4 ppm)	The chemical shifts of the aromatic protons will be slightly altered due to the change in the electronic nature of the substituent.
Benzylic Protons (-CH₂-)	Absent	A singlet around 3.8 ppm	The appearance of this signal is a clear indicator of the reduction of the nitrile to a benzylamine.
**Amine Protons (-NH₂) **	Absent	A broad singlet (exchangeable with D₂O) around 1.5-2.0 ppm	The appearance of this signal confirms the presence of the primary amine.

¹³C NMR Spectroscopy

Carbon Environment	Starting Material (4-(Trifluoromethoxy)benzonitrile)	Product (4-(Trifluoromethoxy)benzylamine)	Rationale for Change
Nitrile Carbon (-CN)	Signal around 118 ppm	Absent	The nitrile carbon is reduced.
Benzylic Carbon (-CH₂-)	Absent	Signal around 45 ppm	The appearance of this signal confirms the formation of the benzylamine.
Carbon attached to -OCF₃	Signal around 150 ppm	Signal around 148 ppm	Slight shift due to the change in the electronic environment.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR is particularly informative for fluorine-containing compounds.[8][9] The trifluoromethoxy group will give a single, sharp peak in the ¹⁹F NMR spectrum.

Fluorine Environment	Starting Material (4-(Trifluoromethoxy)benzonitrile)	Product (4-(Trifluoromethoxy)benzylamine)	Rationale for Change
-OCF₃	A singlet around -58 ppm	A singlet around -58 ppm	The chemical shift of the -OCF₃ group is not expected to change significantly as it is relatively far from the reaction center. However, its presence confirms the integrity of this important functional group throughout the reaction.

Experimental Protocol: Sample Analysis by NMR Spectroscopy

• Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer.

• Data Analysis: Process the spectra and assign the peaks to the corresponding nuclei in the molecule.

The combination of ¹H, ¹³C, and ¹⁹F NMR data provides a comprehensive and unambiguous confirmation of the product's structure.

Logical Flow for Spectroscopic Analysis:

Caption: Decision-making workflow for spectroscopic product confirmation.

Mass Spectrometry (MS): Determining the Molecular Weight

Mass spectrometry provides the molecular weight of the compound, which is a crucial piece of evidence for confirming its identity.

Starting Material (4-(Trifluoromethoxy)benzonitrile)	Product (4-(Trifluoromethoxy)benzylamine)
Molecular Formula	C₈H₄F₃NO	C₈H₈F₃NO
Molecular Weight	187.12 g/mol	191.15 g/mol
Expected m/z of Molecular Ion [M]⁺	187	191

Experimental Protocol: Sample Analysis by Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent.

• Data Acquisition: Analyze the sample using a mass spectrometer with an appropriate ionization technique (e.g., Electrospray Ionization - ESI).

• Data Analysis: Identify the molecular ion peak and compare its m/z value with the expected molecular weight of the product.

The observation of a molecular ion peak at m/z 191 would strongly support the formation of 4-(trifluoromethoxy)benzylamine. The fragmentation pattern can also provide further structural information. For benzylamines, a common fragmentation is the loss of the amino group.[10][11]

Conclusion: A Self-Validating System for Product Confirmation

By employing a combination of TLC, IR, NMR, and MS, we create a self-validating system for confirming the identity of the product in reactions involving 4-(trifluoromethoxy)benzonitrile. Each technique provides a unique piece of the puzzle, and together they offer a comprehensive and unambiguous picture of the reaction's outcome. This rigorous approach is essential for ensuring the quality and reliability of research in the fields of chemical synthesis and drug development.

References

• Chemistry LibreTexts. (2023, January 22). Conversion of nitriles to 1° amines using LiAlH4. [Link]

• Dalvit, C., & Vulpetti, A. (2019). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of biomolecular NMR, 73(6-7), 279–288. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Monitor by TLC. [Link]

• JoVE. (2025, May 22). Nitriles to Amines: LiAlH4 Reduction. [Link]

• Brainly. (2024, March 7). How can thin layer chromatography be used to monitor the course of a reaction?[Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. [Link]

• Clark, J. (2023). reduction of nitriles. Chemguide. [Link]

• Green, S., & Melen, R. L. (2020). B–N/B–H Transborylation: borane-catalysed nitrile hydroboration. Chemical science, 11(26), 6828–6834. [Link]

• Chemistry Steps. (n.d.). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. [Link]

• Smith, B. C. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [Link]

• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. [Link]

• Werkmeister, S., et al. (2024). Manganese catalysed reduction of nitriles with amine boranes. Catalysis Science & Technology, 14, 4323-4328. [Link]

• Dr. P. (2023, August 29). Reduction of Imines and Nitriles with LiAlH4 [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Reduction of activated aromatic nitriles with ammonia borane. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to run column chromatography. [Link]

• Reddit. (2019, May 5). Mechanism of reduction of nitrile with Borane-THF. [Link]

• Dove Medical Press. (2017). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 7, 1-13. [Link]

• IITian Explains. (2020, April 4). Borane as a Reducing Agent || Very Selective Reducer || IITian Explains [Video]. YouTube. [Link]

• Berkeley Learning Hub. (2025, March 10). 5 Nitrile IR Spectrum Tips. [Link]

• Bourcier, S., & Hoppilliard, Y. (2003). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. European journal of mass spectrometry (Chichester, England), 9(4), 351–360. [Link]

• Staskun, B., & van Es, T. (2008). The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel/Formic Acid, and of Raney (Ni/Al) Alloy/Formic Acid. South African Journal of Chemistry, 61, 144-156. [Link]

• Wikipedia. (n.d.). Nitrile reduction. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. [Link]

• That Chemist. (2022, June 10). A Practical Guide to TLC (Thin Layer Chromatography) [Video]. YouTube. [Link]

• ASFC Chemistry. (2017, May 16). A2 6.3.1 - Applying TLC - monitoring the progress of a reaction / A level Chemistry [Video]. YouTube. [Link]

• SpectraBase. (n.d.). Trifluoromethoxy-benzene - Optional[19F NMR] - Chemical Shifts. [Link]

• Master Organic Chemistry. (2011, September 30). Reagent Friday: Raney Nickel. [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

• ResearchGate. (2025, August 6). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. [Link]

• ResearchGate. (2025, August 6). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. [Link]

• Chemistry Steps. (n.d.). Interpreting IR Spectra. [Link]

• Google Patents. (n.d.).

• The Organic Chemistry Tutor. (2021, June 22). Raney Nickel Reduction Mechanism [Video]. YouTube. [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• University of California, Davis. (n.d.). Interpretation of mass spectra. [Link]

• Wikipedia. (n.d.). Mass spectral interpretation. [Link]

• Google Patents. (n.d.). CN109320433B - Preparation method of 4-trifluoromethyl benzonitrile.

• PubChem. (n.d.). Benzonitrile, 4-(trifluoromethyl)-. [Link]

• Chemistry LibreTexts. (2024, May 27). 12.2: Interpreting Mass Spectra. [Link]

• SpectraBase. (n.d.). 4-Trifluoromethoxy-benzonitrile - Optional[1H NMR] - Chemical Shifts. [Link]

• Google Patents. (n.d.). CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile.

Sources

• 1. Video: Nitriles to Amines: LiAlH4 Reduction [jove.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. brainly.com [brainly.com]
• 4. How To [chem.rochester.edu]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Trifluoromethoxy Group: A Superior Bioisostere for Optimizing Drug Candidates

A comparative guide for researchers, scientists, and drug development professionals on the bioisosteric replacement of common functional groups with the trifluoromethoxy (OCF3) moiety, supported by experimental data and detailed protocols.

In the landscape of modern drug discovery, the strategic modification of lead compounds through bioisosteric replacement is a cornerstone of medicinal chemistry. The trifluoromethoxy (OCF3) group has emerged as a particularly advantageous bioisostere for functional groups such as methoxy (OCH3), hydroxyl (OH), and chloro (Cl) groups. Its unique electronic properties and steric profile can significantly enhance a drug candidate's metabolic stability, membrane permeability, and target affinity, ultimately leading to improved pharmacokinetic and pharmacodynamic profiles. This guide provides an objective comparison of the trifluoromethoxy group with its classical bioisosteres, supported by experimental data and detailed methodologies to aid researchers in their drug design and optimization efforts.

Physicochemical Properties: A Comparative Analysis

The trifluoromethoxy group imparts a unique combination of properties that distinguish it from other functional groups. It is highly electronegative and more lipophilic than a methoxy group.[1] This increased lipophilicity can enhance a molecule's ability to cross biological membranes, a critical factor for oral bioavailability and reaching intracellular targets.[1]

Property	Methoxy (-OCH3)	Hydroxyl (-OH)	Chloro (-Cl)	Trifluoromethoxy (-OCF3)
Hansch Lipophilicity Parameter (π)	-0.02	-0.67	0.71	1.04
Hammett Electronic Parameter (σp)	-0.27	-0.37	0.23	0.35
Molar Refractivity (CMR)	7.86	2.85	6.03	11.25

Table 1: Comparison of Physicochemical Properties. This table summarizes key physicochemical parameters for the trifluoromethoxy group and its common bioisosteres. The higher Hansch parameter of the OCF3 group indicates its greater lipophilicity.

Metabolic Stability: Blocking Undesired Transformations

One of the most significant advantages of incorporating a trifluoromethoxy group is the enhancement of metabolic stability.[1] The strong carbon-fluorine bonds within the OCF3 group are resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.[2] Furthermore, the steric bulk of the trifluoromethoxy group can shield adjacent sites on the molecule from metabolic attack.[1]

Case Study: Celecoxib Analogues

Biological Activity: Modulating Target Interactions

The electronic nature of the trifluoromethoxy group can significantly influence a drug's interaction with its biological target. As a strong electron-withdrawing group, it can alter the pKa of nearby functionalities and participate in favorable electrostatic interactions within the binding pocket.[1]

Below is a DOT script to generate a diagram illustrating the bioisosteric replacement concept.

Caption: Bioisosteric replacement of a functional group (X) with various bioisosteres.

Experimental Protocols

General Procedure for the Synthesis of a Trifluoromethoxy-Containing Analogue

The synthesis of trifluoromethoxy-containing compounds often involves specialized reagents and conditions. A general method for the trifluoromethoxylation of phenols is outlined below.[6]

Reaction Scheme:

Caption: General reaction scheme for the synthesis of aryl trifluoromethyl ethers.

Step-by-Step Protocol:

• To a solution of the parent phenol (1.0 eq) in a suitable solvent (e.g., dichloromethane or acetonitrile) is added a trifluoromethylating reagent (e.g., Umemoto's reagent or Togni's reagent) (1.2 eq).

• A base (e.g., pyridine or triethylamine) (1.5 eq) is added to the reaction mixture.

• The reaction is stirred at room temperature or heated as required, and the progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired trifluoromethoxy-containing analogue.

In Vitro Microsomal Stability Assay

This assay is crucial for evaluating the metabolic stability of a compound.[2]

Experimental Workflow:

Caption: Workflow for an in vitro microsomal stability assay.

Detailed Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in DMSO.

  • Thaw liver microsomes (e.g., human, rat) on ice.

  • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.

• Incubation:

  • In a 96-well plate, add the liver microsome suspension to a phosphate buffer (pH 7.4).

  • Add the test compound to the wells to achieve the final desired concentration.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Seal the plate and centrifuge to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • The in vitro half-life (t1/2) is calculated from the slope of the linear regression.

IC50 Determination Assay

This assay determines the concentration of a compound required to inhibit a specific biological process, such as an enzymatic reaction, by 50%.

Logical Relationship for IC50 Determination:

Caption: Logical flow for determining the IC50 value of an inhibitor.

Detailed Protocol:

• Prepare Reagents:

  • Prepare a stock solution of the inhibitor (test compound) in a suitable solvent.

  • Prepare solutions of the enzyme and its substrate in an appropriate assay buffer.

• Assay Setup:

  • In a microplate, add the enzyme solution.

  • Add serial dilutions of the inhibitor to the wells. Include a control with no inhibitor.

  • Pre-incubate the enzyme and inhibitor for a defined period.

• Initiate Reaction:

  • Initiate the enzymatic reaction by adding the substrate to all wells.

• Measurement:

  • Measure the reaction rate over time using a suitable detection method (e.g., absorbance, fluorescence).

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

The bioisosteric replacement of common functional groups with the trifluoromethoxy group represents a powerful strategy in modern drug design. Its ability to enhance metabolic stability, modulate lipophilicity, and influence biological activity makes it a valuable tool for overcoming pharmacokinetic and pharmacodynamic challenges. The experimental protocols provided in this guide offer a framework for the synthesis and evaluation of trifluoromethoxy-containing analogues, enabling researchers to systematically explore the benefits of this unique functional group in their quest for novel and improved therapeutics.

References

• 1. Impact of Functional Groups in Organic Chemistry on Pharmaceutical Development - Reachem [reachemchemicals.com]
• 2. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 3. Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore: biological evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design and synthesis of celecoxib and rofecoxib analogues as selective cyclooxygenase-2 (COX-2) inhibitors: replacement of sulfonamide and methylsulfonyl pharmacophores by an azido bioisostere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

comparing the efficacy of different catalysts for 4-(Trifluoromethoxy)benzonitrile coupling

For Researchers, Scientists, and Drug Development Professionals

The trifluoromethoxy group (-OCF₃) is a crucial substituent in modern medicinal chemistry, offering unique electronic properties and metabolic stability. Its incorporation into aromatic systems, such as in 4-(trifluoromethoxy)benzonitrile, provides a valuable building block for novel therapeutics. The efficient coupling of this moiety to other molecular fragments is paramount. This guide provides a comparative analysis of various catalytic systems for the coupling of 4-(trifluoromethoxy)benzonitrile, with supporting data from analogous reactions to inform catalyst selection and optimization.

Data Presentation: Catalyst Performance in Coupling Reactions

The following tables summarize the efficacy of different palladium-based catalyst systems in Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck coupling reactions. The data presented is derived from reactions with structurally similar substrates, such as 4-bromobenzonitrile and 4-chlorobenzonitrile, to provide a predictive framework for catalyst performance with 4-(trifluoromethoxy)benzonitrile's precursors.

Table 1: Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂ / PPh₃	PPh₃	K₂CO₃	Toluene/H₂O	80-90	4-6	~97	Effective for electron-deficient aryl bromides.[1]
Pd(PPh₃)₄	-	K₂CO₃	Toluene	100	12	~85-95	A classic, reliable catalyst for a range of substrates.
[IPr·H][Pd(η³-cin)Cl₂]	IPr (NHC)	K₂CO₃	Ethanol	60	5	89	N-Heterocyclic carbene (NHC) ligands show high activity.[2]
Pd/C	-	K₂CO₃	Water	70	-	up to 97	Heterogeneous catalyst, allowing for easier product separation.[3]

Table 2: Buchwald-Hartwig Amination of Aryl Halides with Amines

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd₂(dba)₃ / tBu₃P·HBF₄	tBu₃P	NaOtBu	Toluene	Reflux	16	~65	Effective for coupling with primary and secondary amines.[4]
[Pd(allyl)Cl]₂ / XPhos	XPhos	Cs₂CO₃	Toluene	100	-	>99	Highly active catalyst system for a broad range of amines.[5]
[Pd(allyl)Cl]₂ / t-BuXPhos	t-BuXPhos	NaOtBu	Toluene	100	-	93	Bulky biarylphosphine ligands are highly effective.[5]

Table 3: Copper-Free Sonogashira Coupling of Aryl Halides with Phenylacetylene

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
[DTBNpP]Pd(crotyl)Cl	DTBNpP	TMP	DMSO	RT	2	92	Highly active precatalyst for room temperature couplings.[6]
[{Pd(µ-OH)Cl(IPr)}₂]	IPr (NHC)	KOH	Dioxane	80	-	98	NHC-palladium hydroxo dimer showing excellent yields for aryl chlorides.[7]
PdCl₂(PPh₃)₂	PPh₃	Et₃N	[TBP][4EtOV]	55	3	High	Effective in ionic liquid as a green solvent alternative.[4]

Table 4: Heck Coupling of Aryl Halides with Styrene

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂	PPh₃	K₂CO₃	DMF/Water	100	12	High	Biphasic system often improves yield.[8]
PdCl{C₆H₃-2,6-(OPiPr₂)₂}	-	K₂CO₃	DMF/Water	120	12	Good	Palladacycle catalyst effective for aryl chlorides.[8]
Pd@MOF-NH₂	-	K₂CO₃	DMF	120	12	96	Heterogeneous catalyst with high recyclability.[9]

Experimental Protocols

The following are generalized experimental protocols for key coupling reactions. Researchers should note that optimization of reaction conditions is often necessary for specific substrate combinations.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), combine the aryl halide (e.g., 4-bromo-1-(trifluoromethoxy)benzene, 1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and the phosphine ligand (e.g., PPh₃, 4 mol%).

• Solvent and Base Addition: Add the degassed solvent (e.g., toluene, 10 mL) and an aqueous solution of the base (e.g., 2 M K₂CO₃, 2.0 mL).[1]

• Reaction: Stir the mixture vigorously and heat to the desired temperature (e.g., 80-90 °C) for the required time, monitoring the reaction progress by TLC or GC-MS.[1]

• Work-up: After cooling to room temperature, separate the aqueous layer. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add the aryl halide (0.5 mmol, 1.0 equiv.), the palladium precatalyst (e.g., [DTBNpP]Pd(crotyl)Cl, 2.5 mol%), and the anhydrous solvent (e.g., DMSO, 2.5 mL).[6]

• Base and Alkyne Addition: Add the amine base (e.g., 2,2,6,6-tetramethylpiperidine (TMP), 1.0 mmol) followed by the terminal alkyne (0.8 mmol, 1.6 equiv.) via syringe.[6]

• Reaction: Stir the reaction mixture at room temperature, monitoring by TLC or GC-MS.[6]

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.[6]

• Purification: Purify the crude product by column chromatography.

Mandatory Visualization

The following diagrams illustrate the generalized workflows for the Suzuki-Miyaura and a generic cross-coupling reaction.

Caption: A generalized experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: A simplified signaling pathway for a palladium-catalyzed cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. preprints.org [preprints.org]
• 8. sctunisie.org [sctunisie.org]
• 9. biolmolchem.com [biolmolchem.com]

Safety & Regulatory Compliance

Proper Disposal of 4-(Trifluoromethoxy)benzonitrile: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and step-by-step procedures for the safe disposal of 4-(Trifluoromethoxy)benzonitrile (CAS No. 332-25-2).

Immediate Safety and Handling Precautions:

4-(Trifluoromethoxy)benzonitrile is a compound that requires careful handling due to its potential hazards. Based on available safety information, this chemical is classified as harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and eye irritation. Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times when handling this compound. All operations involving this chemical should be conducted in a well-ventilated fume hood.

Step-by-Step Disposal Protocol:

The primary recommendation for the disposal of 4-(Trifluoromethoxy)benzonitrile is to send it to a licensed and approved hazardous waste disposal facility.

• Waste Identification and Classification:

  • Clearly label the waste container with the full chemical name: "4-(Trifluoromethoxy)benzonitrile" and the CAS number: "332-25-2".

  • Consult your institution's environmental health and safety (EHS) office for specific guidance on classifying this waste according to local, state, and federal regulations.

• Containerization:

  • Use a dedicated, leak-proof, and chemically compatible container for collecting waste 4-(Trifluoromethoxy)benzonitrile.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS office.

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure waste accumulation area.

  • Keep the container tightly closed when not in use.

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. They will have established procedures with certified waste management companies.

Quantitative Hazard Data Summary:

The following table summarizes the key hazard classifications for 4-(Trifluoromethoxy)benzonitrile.

Hazard Category	GHS Hazard Statement
Acute Toxicity, Oral	H302: Harmful if swallowed
Acute Toxicity, Dermal	H312: Harmful in contact with skin
Skin Corrosion/Irritation	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation
Acute Toxicity, Inhalation	H332: Harmful if inhaled
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	H335: May cause respiratory irritation

Experimental Workflow for Chemical Waste Disposal:

The logical flow for the proper disposal of any laboratory chemical, including 4-(Trifluoromethoxy)benzonitrile, is outlined in the diagram below. This workflow ensures that all safety and regulatory aspects are considered.

Caption: Logical workflow for the safe disposal of laboratory chemical waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 4-(Trifluoromethoxy)benzonitrile, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult your institution's EHS department for specific guidance.

Personal protective equipment for handling 4-(Trifluoromethoxy)benzonitrile

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 4-(Trifluoromethoxy)benzonitrile. The focus is on immediate safety protocols, operational plans, and disposal procedures.

Hazard Identification and Personal Protective Equipment (PPE)

Based on data for the analogous compound 4-(Trifluoromethyl)benzonitrile, this substance is expected to be harmful if swallowed, in contact with skin, or if inhaled.[1] It is also likely to cause skin and serious eye irritation, as well as potential respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[2]	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Appropriate protective gloves (e.g., nitrile rubber).	Prevents skin contact, as the substance is harmful and can cause skin irritation.
Skin and Body Protection	Wear appropriate protective clothing to prevent skin exposure.[2] This includes a lab coat, and for larger quantities or risk of splashing, chemical-resistant overalls.	Minimizes the risk of skin contact and absorption.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[2] Handling should occur in a well-ventilated area, preferably a chemical fume hood.[3]	Protects against inhalation of harmful dust or vapors that can cause respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure

Engineering Controls:

• Always handle this compound within a certified chemical fume hood to ensure adequate ventilation.[3]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[2][3]

Handling Protocol:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare your workspace by lining it with absorbent, disposable bench paper.

• Weighing and Transfer: Conduct all weighing and transfer operations within the chemical fume hood.

• During Use: Avoid creating dust or aerosols. Do not eat, drink, or smoke in the handling area.[1]

• Post-Handling: Thoroughly wash hands and any exposed skin after handling.[1] Decontaminate all surfaces and equipment used.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Disposal Plan

All waste generated from handling 4-(Trifluoromethoxy)benzonitrile must be treated as hazardous waste.

Waste Segregation and Collection:

• Solid Waste: Collect any solid residues, contaminated lab paper, and used PPE (such as gloves) in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: If the compound is in a solution, collect it in a labeled, sealed, and appropriate hazardous waste container for halogenated organic waste.

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. Collect the rinsate as hazardous liquid waste.

Final Disposal:

• Dispose of all waste materials through an approved waste disposal plant, following all local, state, and federal regulations.[1] Do not dispose of down the drain or in general trash.

Emergency Procedures

In Case of Exposure:

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

• Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[1]

• Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.[1]

In Case of a Spill:

• Evacuate the area.

• Ensure you are wearing all appropriate PPE.

• For small spills, carefully sweep up the solid material, avoiding dust formation, and place it in a suitable container for disposal.[1]

• For larger spills, follow your institution's emergency spill response protocol.

Visual Workflow for Handling and Disposal

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]